L-Lysine-15N-1 (dihydrochloride)

Core Science & Biosynthesis

Principles of Stable Isotope Labeling: A Technical Guide to 15N-Incorporation

Topic: Principles of Stable Isotope Labeling Using 15N-Labeled Amino Acids Content Type: Technical Guide / Whitepaper Audience: Senior Researchers & Drug Development Scientists

Executive Summary & Core Physics

Stable isotope labeling with Nitrogen-15 (

) is the foundational technology for structural biology (NMR) and quantitative proteomics (Mass Spectrometry). Unlike the abundant Nitrogen-14 ( , 99.63%), which is a spin-1 nucleus with a quadrupole moment that causes line broadening, is a spin-1/2 nucleus. This property allows for sharp resonance lines in Nuclear Magnetic Resonance (NMR) spectroscopy, enabling the determination of protein structure and dynamics in solution.

In Mass Spectrometry (MS),

labeling introduces a predictable mass shift (neutron encoding) without altering the physicochemical properties of the analyte, allowing for precise relative quantification between biological states (e.g., Healthy vs. Diseased).

This guide moves beyond basic protocols to address the causality of experimental design , specifically focusing on the suppression of metabolic scrambling and the optimization of labeling efficiency in both prokaryotic and eukaryotic systems.

Mechanism of Incorporation: The Nitrogen Flow

The choice of labeling strategy depends on the biological system's metabolic autonomy.

• Bio-synthetic Labeling (Prokaryotes): E. coli can synthesize all 20 amino acids from a single nitrogen source (usually

  ). This is cost-effective but prone to "scrambling" if specific amino acid labeling is required.

• Bio-orthogonal Labeling (Eukaryotes/Auxotrophs): Mammalian cells cannot synthesize essential amino acids. We exploit this by feeding specific

  -labeled amino acids (typically Lysine and Arginine) which are incorporated directly during translation, a process known as SILAC (Stable Isotope Labeling by Amino Acids in Cell Culture).[1]

Visualization: The Nitrogen Scrambling Hub

The following diagram illustrates the metabolic "danger zone" in E. coli where

from a specific source (e.g., Glutamate) can scramble into other amino acids via transaminases, diluting the label and complicating NMR spectra.

Figure 1: The Transamination Hub. In wild-type E. coli, 15N-Glutamate acts as a nitrogen donor, scrambling the isotope into Asp, Ala, Val, and Leu via PLP-dependent enzymes.

Methodology 1: Prokaryotic Systems (E. coli)

The gold standard for uniform labeling is the M9 Minimal Media system. However, standard protocols often fail due to poor aeration or premature induction.

The Optimized M9 Protocol

Goal: Uniform

labeling (>98%) for NMR HSQC.

Component	Concentration	Function	Expert Insight
	1 g/L	Sole Nitrogen Source	Use 99% enriched salts. Lower enrichment leads to complex satellite peaks in NMR.
Glucose	4 g/L	Carbon Source	Use -Glucose if double labeling is required.
Na2HPO4 / KH2PO4	Standard M9	Buffering	Phosphate buffers are essential to maintain pH 7.2–7.4 as ammonium uptake acidifies the media.
Trace Metals	1x Mix	Cofactors	Critical: Deficiency in Mg2+ or Fe3+ causes stalled growth in minimal media.
Thiamine (Vit B1)	10 mg/L	Vitamin	Required for E. coli strains like BL21(DE3) which are often thiamine auxotrophs.

Protocol Workflow

• Adaptation: Inoculate a single colony into 5 mL LB. After 6 hours, spin down and resuspend in 5 mL M9 media. Incubate overnight. Why: This reduces the "lag phase" when shifting from rich to minimal media.

• Scale Up: Inoculate the overnight culture into 1L M9 media.

• Growth: Shake at 37°C. Monitor OD600.

• Induction: Induce with IPTG (0.5 - 1.0 mM) when OD600 reaches 0.8–1.0 .

  • Note: In M9, cells grow slower. Inducing too early (e.g., OD 0.4) drastically reduces yield.

• Harvest: Spin down after 4–12 hours (protein dependent).

Advanced Technique: Suppressing Scrambling

When specific labeling is required (e.g., only

-Valine) to simplify crowded spectra:

• Strategy: Use auxotrophic strains (e.g., val-).

• Inhibitors: Add transaminase inhibitors or use cell-free synthesis (CFS) where enzymes can be inactivated chemically (e.g., NaBH4 reduction of S30 extracts).

Methodology 2: Eukaryotic Systems (SILAC)

Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) is the standard for quantitative proteomics in mammalian cells.

The SILAC Principle

Cells are grown in "Light" (normal) or "Heavy" (

/ Arg/Lys) media.[2] Because Trypsin cleaves at the C-terminus of Arginine and Lysine, every tryptic peptide (except the C-terminal one) will carry a label.

Critical Challenge: Arginine-to-Proline Conversion

A common failure mode in SILAC is the metabolic conversion of heavy Arginine (

-Arg) into heavy Proline via the arginase pathway. This splits the "Heavy" signal into two peaks (Heavy Arg + Heavy Pro), ruining quantitation accuracy.

Solution:

• Titration: Reduce Arginine concentration to the minimum required for growth.

• Suppression: Add excess unlabeled Proline (200 mg/L) to the media. This feedback-inhibits the biosynthetic pathway, forcing the cell to use the exogenous light Proline rather than converting the heavy Arginine.

SILAC Workflow Visualization

Figure 2: SILAC Workflow. Differential labeling allows mixing of samples prior to digestion, eliminating variability introduced during sample processing.

Data Analysis & Validation

NMR: The HSQC Fingerprint

The Heteronuclear Single Quantum Coherence (HSQC) spectrum is the primary validation tool.

• X-Axis:

  Chemical Shift.

• Y-Axis: ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  Chemical Shift.

• Interpretation: Each peak corresponds to one N-H bond (backbone amide).

• QC Check:

  • Dispersed Peaks: Folded protein.[3]

  • Clustered Peaks (center): Unfolded/Aggregated protein.

  • Missing Peaks: Incomplete labeling or conformational exchange broadening.

Mass Spectrometry: Incorporation Efficiency

Before running a full SILAC experiment, you must validate incorporation efficiency.[1]

• Grow cells in Heavy media for 5 passages.

• Run a test LC-MS.

• Calculate Efficiency:

• Target: >95% incorporation is required for reliable quantitation.

References

• National Institutes of Health (NIH). NMR-based metabolite studies with 15N amino acids. [Link]

• University of Washington Proteomics Resource. Stable Isotope Labeling Strategies. [Link]

• EMBL Protein Expression Core. 15N labeling of proteins in E. coli. [Link]

Sources

• 1. biocev.lf1.cuni.cz [biocev.lf1.cuni.cz]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. isotope.com [isotope.com]

Safety, handling, and storage recommendations for L-Lysine-15N-1 dihydrochloride.

[1]

Executive Summary

L-Lysine-15N-1 dihydrochloride (CAS: 204451-50-3) is a high-value stable isotope reagent primarily utilized in quantitative proteomics (SILAC), metabolic flux analysis, and biomolecular NMR.[][2] Unlike radioisotopes, it is non-toxic and stable; however, its utility relies entirely on isotopic purity (>98-99% enrichment). Improper handling—specifically exposure to moisture or contamination with natural abundance nitrogen (

N)—can compromise mass spectrometry data integrity, rendering expensive experiments void.

This guide synthesizes field-proven protocols for the lifecycle management of this reagent, moving beyond basic SDS data to provide a researcher-centric operational framework.

Physicochemical & Safety Profile

Understanding the chemical nature of the salt form is prerequisite to proper storage. The dihydrochloride (

) form significantly increases water solubility but introduces hygroscopicity.

Table 1: Technical Specifications

Property	Specification
Compound Name	L-Lysine-15N-1 Dihydrochloride
Chemical Formula
Molecular Weight	~220.11 g/mol (varies slightly by specific labeling position)
CAS Number	204451-50-3 (Labeled); 657-26-1 (Unlabeled generic)
Physical State	White to off-white crystalline powder
Solubility	Highly soluble in water (>50 mg/mL); Soluble in cell culture media
Hygroscopicity	High (Absorbs atmospheric moisture rapidly)

Safety Assessment[1]

• Radiological: Non-radioactive. No shielding or specific RSO authorization required.

• Toxicological: Low acute toxicity. Not classified as a carcinogen.[3]

• Hazards:

  • Inhalation: Dust may cause mild respiratory irritation.

  • Contact: May cause mild skin or eye irritation (standard for acidic salts).[]

• PPE Requirements: Nitrile gloves, safety goggles, and standard lab coat. Work in a fume hood is recommended when handling large quantities of powder to prevent dust inhalation.

Storage Protocols: The "Cold & Dry" Chain

The primary threat to L-Lysine-15N-1 is hydrolysis and isotopic dilution (contamination).[] The dihydrochloride salt is stable but avidly attracts water, which can lead to clumping and difficulty in precise weighing.

Long-Term Storage (Powder)[1]

• Temperature: Store at Room Temperature (RT) or 4°C . While chemically stable at RT, many labs prefer -20°C for long-term banking to inhibit any potential microbial growth if the seal is compromised.[]

• Atmosphere: Must be kept in a desiccator .

• Container: Amber glass or opaque plastic to protect from light. Tightly screw-capped with Parafilm sealing to prevent moisture ingress.[]

Working Solutions (Stock)

Once dissolved in water or buffer (e.g., PBS):

• Stability: Stable for 3–6 months at -20°C .

• Aliquoting: Avoid repeated freeze-thaw cycles. Aliquot into single-use volumes (e.g., 500 µL) immediately after preparation.

• Sterility: Stock solutions must be sterile filtered (0.22 µm) before storage to prevent bacterial consumption of the isotope.

Operational Workflow: Handling & Preparation

The following workflow ensures isotopic integrity during the transition from storage to experimental application.

Graphviz Diagram: Reagent Lifecycle

Figure 1: Operational lifecycle of L-Lysine-15N-1, emphasizing the critical transition from desiccated storage to sterile application.

Protocol: Precision Weighing

• Equilibration: Allow the reagent container to reach room temperature before opening. Opening a cold bottle introduces condensation, ruining the remaining powder.

• Anti-Static Measures: Use an anti-static gun or wipes on the spatula and weigh boat. Static charge can disperse fine isotope powder, leading to loss of expensive material.

• Tools: Use a dedicated spatula cleaned with 70% ethanol and dried to ensure no trace of natural amino acids (e.g., from BSA handling) is present.

Protocol: Stock Solution Preparation (1000x)

For a typical 1000x stock (e.g., 146 mg/mL for standard DMEM formulations):

• Solvent: Use HPLC-grade water or PBS.[]

• Dissolution: Vortex until fully dissolved. The dihydrochloride salt dissolves rapidly; if turbidity persists, do not heat—check pH or solvent quality.

• Filtration: Pass through a 0.22 µm PES (Polyethersulfone) syringe filter.[] Note: Do not use nylon filters if protein binding is a concern, though for free amino acids, most hydrophilic membranes are acceptable.

• Storage: Aliquot into screw-cap cryovials and freeze at -20°C.

Application: SILAC Media Preparation[3][5][6]

The most common failure mode in SILAC (Stable Isotope Labeling by Amino acids in Cell culture) is incomplete labeling due to contamination with natural (

N) lysine.[]

Critical Reagent: Dialyzed FBS

Standard Fetal Bovine Serum (FBS) contains high levels of natural lysine. You must use dialyzed FBS (10 kDa cutoff) to remove endogenous amino acids.[] Failure to do so will dilute the

N signal.

Step-by-Step Media Formulation

• Base Media: Start with Lysine/Arginine-deficient DMEM or RPMI.[]

• Supplementation:

  • Add Dialyzed FBS (typically 10%).[][4]

  • Add L-Lysine-15N-1 stock to the desired final concentration (e.g., 0.798 mM or ~146 mg/L for DMEM).[]

  • Add L-Arginine (labeled or unlabeled, depending on experimental design).

• Homogenization: Mix gently by inversion. Avoid vigorous shaking that creates foam (denaturing proteins in FBS).

• Filtration (Again): If the media components were not individually sterile, filter the entire bottle (0.22 µm).

• Labeling Check: Culture cells for at least 5–6 doublings (passages) to ensure >98% incorporation of the isotope.

Troubleshooting & Quality Control

If mass spectrometry data shows low incorporation rates or unexpected mass shifts, use the following logic to diagnose the issue.

Graphviz Diagram: Troubleshooting Logic

Figure 2: Diagnostic decision tree for resolving low labeling efficiency in SILAC experiments.

Common Pitfalls

• Arginine-to-Proline Conversion: While specific to Arginine labeling, excess Lysine can sometimes impact amino acid transport competition.[] Ensure concentrations match the base media formulation (e.g., DMEM requires different loads than RPMI).

• Incomplete Dialysis: If the FBS is not fully dialyzed, natural lysine will compete with the

  N-Lysine, capping labeling efficiency at ~80-90%.[]

References

• Ong, S. E., & Mann, M. (2006). A practical recipe for stable isotope labeling by amino acids in cell culture (SILAC). Nature Protocols, 1(6), 2650–2660. Retrieved from [Link][]

Sources

• 2. isotope.com [isotope.com]
• 3. isotope.com [isotope.com]
• 4. wp.unil.ch [wp.unil.ch]

The significance of the dihydrochloride salt form of L-Lysine-15N-1.

The Significance of L-Lysine-

- N Dihydrochloride: A Technical Guide

Executive Summary

In the precision-demanding fields of structural biology and metabolic flux analysis, generic reagents introduce noise that compromises data integrity. L-Lysine-

- N Dihydrochloride (often cataloged as L-Lysine-15N-1) represents a specialized isotopic tool distinct from the poly-labeled forms used in mass spectrometry (e.g., SILAC). Its value lies in the specificity of the single nitrogen-15 label at the -position and the stoichiometric rigidity provided by the dihydrochloride salt form.

This guide dissects the physicochemical advantages of the dihydrochloride salt, the mechanistic utility of the

- N label in NMR spectroscopy, and the protocols required to maintain experimental rigor.

Part 1: The Physicochemical Core

The Isotope: Why Single-Label - N?

Unlike uniformly labeled (

N ) lysine used to maximize mass shifts in proteomics, the mono-labeled - N variant is engineered for site-specific interrogation .

• NMR Clarity: In protein NMR, uniform labeling can cause scalar coupling interference between adjacent

  C or N nuclei. The - N label provides a clean probe for the backbone amide without signal bleeding from the side-chain -amine.

• Metabolic Tracing: This isotope specifically tracks the assimilation of nitrogen into the peptide backbone versus the side-chain amine pool, allowing researchers to decouple transamination events (which affect

  -N) from direct uptake.

The Salt Form: Dihydrochloride (2HCl) vs. Monohydrochloride

The choice of the dihydrochloride salt is not arbitrary; it is a stability and solubility engineer.

Feature	Monohydrochloride ( HCl)	Dihydrochloride ( 2HCl)	Technical Impact
Protonation State	-NH , -NH /NH (Equilibrium)	Fully Protonated ( -NH , -NH )	2HCl locks both amines in the non-nucleophilic ammonium state, preventing side reactions (e.g., carbamate formation).
Solubility	High	Very High	Rapid dissolution in acidic buffers used for NMR; prevents aggregation during stock prep.
Stoichiometry	Variable water content	Defined Crystal Lattice	Enables precise gravimetric quantification for metabolic calculations.
pH in Solution	Neutral/Weakly Acidic	Acidic	Requires buffering but ensures sterility and stability against oxidation.

Mechanistic Diagram: Protonation States The following diagram illustrates the protonation lock provided by the 2HCl form compared to the free base.

Figure 1: Stepwise protonation of L-Lysine. The Dihydrochloride form ensures both the

and amines are fully protonated, blocking nucleophilic attacks and ensuring stoichiometric precision.

Part 2: Applications in High-Resolution Analysis

Nuclear Magnetic Resonance (NMR)

The

- N label is the "Gold Standard" for backbone dynamics studies.

• Relaxation Studies: By isolating the

  - N, researchers can measure and relaxation rates to determine the rigidity of the protein backbone without interference from the flexible side chain.

• Protocol Insight: When dissolving L-Lysine-

  - N 2HCl for NMR, the solution will be acidic. Crucial Step: You must adjust the pH with NaOD or DCl after dissolution to match the protein's native buffer, otherwise, the acidic shift will denature the target protein.

Metabolic Flux Analysis (MFA)

In cell culture, this molecule acts as a tracer for nitrogen metabolism.

• The Pathway: L-Lysine is essential and not synthesized de novo by mammalian cells.[1] However, its

  -nitrogen can participate in transamination.

• The Readout: Appearance of the

  N label in other amino acids (via Glutamate dehydrogenase activity) indicates active catabolism of the lysine backbone.

Figure 2: Metabolic fate of L-Lysine-

- N. The label primarily tracks into protein synthesis (Green) but can bleed into the Glutamate pool via catabolism (Red), serving as a marker for lysine degradation rates.[2]

Part 3: Technical Protocols

Preparation of 100 mM Stock Solution (Self-Validating)

Objective: Create a precise, sterile stock for cell culture spiking. Reagent: L-Lysine-

- N 2HCl (MW 220.1 g/mol , adjusted for isotope).[]

• Calculate Mass:

  Note: Verify the specific MW on the Certificate of Analysis (CoA) as N adds ~1 Da.

• Dissolution:

  • Weigh the dihydrochloride salt into a sterile vial.

  • Add 80% of final volume of HPLC-grade water. Vortex until clear.

  • Critical Checkpoint: Measure pH. It should be acidic (~pH 3-4).

• Neutralization (The 2HCl Factor):

  • The 2HCl form releases 2 equivalents of protons. To use in cell culture without acidifying the media, neutralize carefully with 1M NaOH (sterile filtered) to pH 7.4.

  • Why? Adding acidic 2HCl stock directly to media can precipitate serum proteins.

• Sterilization:

  • Bring to final volume.

  • Pass through a 0.22

    m PVDF filter. Nylon filters may bind charged amino acids slightly; PVDF is preferred.

Storage and Stability[4]

• Hygroscopicity: The 2HCl salt is hygroscopic. Store the solid under argon or nitrogen gas at -20°C.

• Freeze-Thaw: Aliquot the liquid stock to avoid repeated freeze-thaw cycles, which can induce micro-precipitation or degradation.

References

• National Center for Biotechnology Information (NCBI). (2015). Effective strategy to assign 1H-15N heteronuclear correlation NMR signals. PMC. Retrieved from [Link]

Sources

• 1. L-Lysine hcl [achilleschem.com]
• 2. L-Lysine-15N Dihydrochloride Salt | LGC Standards [lgcstandards.com]

Protocols & Analytical Methods

Mass spectrometry methods for the detection and quantification of 15N-lysine incorporation.

Topic: Mass spectrometry methods for the detection and quantification of 15N-lysine incorporation. Content Type: Application Notes and Protocols.

Strategic Overview & Theoretical Framework

The Scope: Measuring Proteome Dynamics

Static proteomics measures abundance, but biological systems are dynamic.[1] Pulse-SILAC (Stable Isotope Labeling by Amino acids in Cell culture) allows researchers to measure the Fractional Synthesis Rate (FSR) of proteins by introducing a heavy stable isotope tracer—specifically 15N-containing Lysine —into the growth medium.[1] Over time, newly synthesized proteins incorporate the heavy label, while pre-existing proteins remain "light."[2]

Isotope Selection: The "15N-Lysine" Nuance

While the prompt specifies "15N-lysine," rigorous experimental design requires distinguishing between two common tracers. This distinction dictates the mass spectrometry resolution requirements:

Tracer Variant	Chemical Composition	Mass Shift ( m)	Resolution Requirement	Application Context
Standard 15N-Lysine	L-Lysine ( N )	+1.99 Da	Ultra-High (>120k)	Cost-sensitive or NMR cross-validation.[1]
"Gold Standard" SILAC Lysine	L-Lysine ( C , N )	+8.01 Da	Standard (60k)	Recommended. Eliminates isotopic overlap.[1]

Expert Insight: Using pure

N -Lysine (+2 Da) is technically challenging because the "Heavy" monoisotopic peak (M+0) overlaps significantly with the M+2 natural isotopic peak of the "Light" peptide.[1] This requires complex deconvolution algorithms. Recommendation: This protocol utilizes L-Lysine ( C , N ) (commonly referred to as "Lys8") as the tracer.[1] It contains 15N, satisfies the labeling requirement, but provides a +8 Da shift that ensures clean spectral separation from the light peptide envelope.[1]

Experimental Design & Workflow

The Pulse-SILAC Logic

Unlike steady-state SILAC (where cells are grown for 5+ doublings to 100% labeling), Pulse-SILAC switches media at

.[1] The accumulation of heavy lysine over time ( ) directly correlates with protein half-life.

Visual Workflow (Graphviz)

Figure 1: Step-by-step Pulse-SILAC workflow for measuring protein turnover.

Detailed Protocol: 15N-Lysine Incorporation

Reagents & Materials

• SILAC Media: DMEM or RPMI 1640 deficient in Lysine and Arginine.[1]

• Dialyzed FBS: CRITICAL. Standard FBS contains endogenous light lysine which will dilute the tracer. Use 10kDa MWCO dialyzed serum.

• Heavy Tracer: L-Lysine-2HCl (

  C , N ).[1][3][4] Final conc: 0.4 mM (or 73 mg/L for DMEM).

• Arginine: L-Arginine-HCl (Light, unlabeled).[1] Final conc: 0.4 mM (or 42 mg/L for DMEM).

• Proline: L-Proline (200 mg/L).[1] Expert Tip: Added to prevent metabolic conversion of Arginine to Proline, which complicates spectra (Bendall et al., 2008).[5]

Step-by-Step Procedure

Phase A: Cell Adaptation & Seeding

• Adaptation: Culture cells in "Light" SILAC media (Light Lys/Light Arg + Dialyzed FBS) for 2 passages to adapt them to the dialyzed serum conditions.

• Seeding: Plate cells to reach ~60-70% confluence at the start of the experiment (

  ).

  • Note: Avoid over-confluence; contact inhibition slows protein synthesis, artificially lowering FSR.[1]

Phase B: The Pulse (Labeling)

• Wash: At

  , aspirate Light media. Wash cells with warm PBS to remove residual light lysine.

• Label: Add pre-warmed "Heavy" SILAC media (containing

  C , N -Lysine).

• Incubation: Return to incubator.

• Harvesting: Collect samples at defined intervals (e.g., 0h, 2h, 4h, 8h, 24h).

  • Lysis: Wash with ice-cold PBS. Lyse in 8M Urea/50mM Tris (pH 8).

  • Quantification: Perform BCA assay to normalize protein amounts.

Phase C: Enzymatic Digestion

• Reduction/Alkylation: Reduce with DTT (5mM, 30 min) and alkylate with IAA (15mM, 30 min, dark).

• Digestion: Dilute Urea to <2M using 50mM Ammonium Bicarbonate.

• Enzyme: Add Trypsin (Sequencing Grade) at 1:50 enzyme:protein ratio.

  • Why Trypsin? Trypsin cleaves C-terminal to Lysine (K) and Arginine (R).[6] Every peptide (except the C-term) will end with a Lysine or Arginine, ensuring the heavy label is present in all K-containing peptides.[1][6]

• Desalting: Clean up peptides using C18 StageTips or columns.

Mass Spectrometry Acquisition Parameters

To accurately quantify the heavy/light ratio, specific instrument settings are required. These settings assume a Thermo Orbitrap Exploris or Eclipse, but are adaptable to Q-TOFs.

Parameter	Setting	Rationale
Resolution	60,000 or 120,000	High resolution is vital to resolve the isotope envelope, especially if the incorporation rate is low.[1]
AGC Target	3e6 (Standard)	Prevents space-charging while ensuring sufficient ion statistics for quantification.[1]
Max Injection Time	Auto or >50ms	Allows accumulation of lower abundance heavy peptides at early time points.
Dynamic Exclusion	30-45s	Prevent repeated sequencing of abundant peptides, increasing proteome depth.
Fragmentation	HCD (NCE 28-30%)	Standard peptide fragmentation.[1]
First Mass	100 m/z	Ensure capture of reporter ions if using TMT (not applicable here, but good practice).

Data Analysis & Quantification

The Mathematical Model

The core metric is the Relative Isotope Abundance (RIA) of the heavy peptide.

[1]

Where

is the integrated peak area.

To calculate the Fractional Synthesis Rate (FSR) , we assume first-order kinetics:

[1]

Solving for the rate constant (

): [1]

Computational Logic (Graphviz)

Figure 2: Data processing pipeline for extracting synthesis rates.[1]

Software Configuration (MaxQuant Example)

• Group Specific Parameters:

  • Multiplicity: 2 (Doublet).

  • Light Label: Lys0 (Standard).

  • Heavy Label: Lys8 (or Lys2 if using 15N2).[1][6]

• Re-quantify: Enable. (Helps quantify heavy peaks when they are very low intensity at early time points).[1]

• Match Between Runs: Enable. (Crucial for transferring IDs from late time points to early time points where heavy signal is weak).

Troubleshooting & Validation

Issue	Diagnosis	Solution
Low Labeling Efficiency	Cells not incorporating heavy Lys.	Check Dialyzed FBS. Standard FBS contains light Lys that competes with the tracer.
Arg-to-Pro Conversion	Satellite peaks (+6 Da) on Proline peptides.	Ensure excess Proline (200mg/L) is in the media. This feedback-inhibits the synthesis of Proline from Arginine.[1]
Incomplete Digestion	Missed cleavages (K-K, R-K).	Optimize Trypsin:Protein ratio. Ensure Urea is diluted <2M before digestion.[1]
Recycling	Curve does not fit 1st order kinetics.	Intracellular recycling of amino acids from degraded proteins. Requires "Free Amino Acid Pool" correction (advanced modeling).

References

• Ong, S. E., et al. (2002). Stable isotope labeling by amino acids in cell culture, SILAC, as a simple and accurate approach to expression proteomics.[1][3][6][7] Molecular & Cellular Proteomics. Link

• Bendall, S. C., et al. (2008).[5] Prevention of Amino Acid Conversion in SILAC Experiments with Embryonic Stem Cells. Molecular & Cellular Proteomics. Link

• Schwanhäusser, B., et al. (2011). Global quantification of mammalian gene expression control. Nature. Link

• Doherty, M. K., et al. (2005). Proteome dynamics in complex organisms: using stable isotopes to monitor individual protein turnover rates.[3] Proteomics. Link

• Cambridge Isotope Laboratories. (2023). SILAC Reagents and Protocols. Link

Sources

• 1. ckgas.com [ckgas.com]
• 2. researchgate.net [researchgate.net]
• 3. SILAC Metabolic Labeling Systems | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. L-Lysine-2HCl, 13C6, 15N2 for SILAC - Creative Biolabs [creative-biolabs.com]
• 5. usherbrooke.ca [usherbrooke.ca]
• 6. chempep.com [chempep.com]
• 7. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

Sample preparation techniques for proteomic analysis of L-Lysine-15N-1 labeled samples.

Abstract & Strategic Utility

This guide details the protocol for proteomic analysis using L-Lysine-15N-1 (typically

- N or - N labeled). Unlike standard SILAC (which uses Lys-8 or Lys-6 to create large mass shifts), the use of a mono-isotopic label (+0.997 Da) presents a unique analytical challenge: the isotopic envelope of the labeled peptide overlaps significantly with the natural C isotope (M+1) of the unlabeled peptide.

Therefore, this protocol is not designed for standard differential expression (A vs. B) profiling. Instead, it is optimized for Pulse-Chase / Protein Turnover Studies and Metabolic Flux Analysis , where the goal is to track the rate of incorporation of the specific nitrogen isotope into the proteome.

Part 1: The Scientific Rationale (Expertise & Logic)

The "Singlet" vs. "Doublet" Challenge

In standard SILAC, we use Trypsin.[1] However, Trypsin cleaves at Lysine (K) and Arginine (R).[1] If you only label Lysine, peptides ending in Arginine will be unlabeled.

• The Consequence: In a standard workflow, ~50% of your peptides (the Arg-ending ones) will not carry a label, rendering them unquantifiable for turnover rates.

• The Solution: This protocol mandates the use of Endoproteinase Lys-C or a Lys-C/Trypsin mix where Lys-C is dominant. Lys-C cleaves only at Lysine residues, ensuring that (almost) every peptide C-terminus contains the L-Lysine-15N-1 label.

The +1 Da Mass Shift Resolution

Because L-Lysine-15N-1 introduces a mass shift of only ~1 Da, high-resolution Mass Spectrometry (Orbitrap or FT-ICR, R > 60,000) is required.

• Critical Insight: You cannot simply integrate the "Heavy" peak. You must mathematically deconvolute the signal, subtracting the theoretical natural abundance of the "Light" peptide's M+1 isotope from the "Heavy" peptide's monoisotopic peak.

Part 2: Experimental Workflow Visualization

The following diagram illustrates the critical decision points in the workflow, specifically the enzyme choice to prevent data loss.

Caption: Workflow logic emphasizing Lys-C digestion to ensure all generated peptides contain the metabolic label.

Part 3: Detailed Protocols

Phase A: Media Preparation & Cell Adaptation[1]

Reagents:

• SILAC-grade DMEM or RPMI (Lysine/Arginine deficient).[2]

• Dialyzed FBS (10 kDa cutoff): Essential to remove natural Lysine.

• L-Lysine-15N-1 (e.g., from Sigma or CIL).

• L-Proline (200 mg/L): Required to prevent Arginine-to-Proline conversion artifacts.

Protocol:

• Media Formulation: Reconstitute the deficient media with 10% Dialyzed FBS.

• Label Addition: Add L-Lysine-15N-1 to a final concentration of 73 mg/L (for DMEM) or 40 mg/L (for RPMI).

  • Note: Ensure the molar concentration matches the standard formulation of the media type used.

• Adaptation (Pre-Experiment): Pass cells for at least 6 doublings in the labeled media to achieve >98% incorporation.

  • QC Step: Harvest a small aliquot after passage 5, digest, and check the mass spectrum to confirm the disappearance of the unlabeled Lysine peak.

Phase B: Lysis & Protein Extraction (The "Clean" Method)

We utilize a Urea-based lysis to avoid detergents that interfere with MS, as +1 Da resolution requires high spectral purity.

• Harvest: Wash cells 3x with ice-cold PBS (to remove excess media Lysine).

• Lysis Buffer: 8M Urea, 50mM Tris-HCl (pH 8.0), 1mM Sodium Orthovanadate (phosphatase inhibitor), Protease Inhibitor Cocktail.

• Disruption: Sonicate samples (3 cycles, 10s on/off) on ice to shear DNA and solubilize proteins.

• Clarification: Centrifuge at 16,000 x g for 15 min at 4°C. Collect supernatant.

• Quantification: Use a BCA assay (compatible with Urea) or Bradford (if Urea < 2M).

Phase C: Digestion (The Lys-C Advantage)

Crucial Step: As established in Part 1, we use Lys-C.

• Reduction: Add DTT to 5mM final concentration. Incubate 30 min at 56°C.

• Alkylation: Add Iodoacetamide (IAA) to 15mM. Incubate 20 min at Room Temp (Dark).

• Dilution: Dilute the Urea concentration to < 2M using 50mM Tris-HCl (pH 8.0). Lys-C is tolerant to urea, but lower concentrations improve activity.

• Digestion: Add Endoproteinase Lys-C (Wako or Promega) at a 1:100 (enzyme:protein) ratio.

• Incubation: Incubate overnight (12-16 hours) at 37°C.

• Desalting: Acidify with TFA to pH < 2.5 and desalt using C18 StageTips or SPE columns.

Part 4: Data Analysis & Troubleshooting

Quantitative Data Summary Table

Parameter	Standard SILAC (Lys-8)	L-Lysine-15N-1 Labeling
Mass Shift	+8.01 Da	+0.997 Da
Resolution Req	Standard (R=15k)	High (R > 60k)
Overlap Risk	Minimal	High (Overlaps with M+1)
Primary Use	Differential Expression	Turnover / Flux / Pulse-Chase
Enzyme	Trypsin	Lys-C (Mandatory)

Troubleshooting the "Proline Effect"

A common artifact in SILAC is the metabolic conversion of Arginine to Proline, which splits the peptide signal. Even though we are labeling Lysine, the metabolic stress of dialyzed serum can trigger this.

• Symptom: You see "satellite" peaks in Arginine-containing peptides (if using Trypsin) or general reduced spectral quality.

• Fix: Supplement the media with 200 mg/L L-Proline . This feedback-inhibits the biosynthetic pathway converting Arginine to Proline.

References

• Ong, S. E., et al. (2002). Stable isotope labeling by amino acids in cell culture, SILAC, as a simple and accurate approach to expression proteomics.[1][][4][5] Molecular & Cellular Proteomics. Link

• Cambridge Isotope Laboratories. (2023). L-Lysine[6][7][8][9][10][11]·2HCl (α-¹⁵N, 98%) Product Specification & Applications. Link

• Cox, J., & Mann, M. (2008). MaxQuant enables high peptide identification rates, individualized p.p.b.-range mass accuracies and proteome-wide protein quantification. Nature Biotechnology. Link

• Thermo Fisher Scientific. (2023). SILAC Metabolic Labeling Systems and Lys-C Digestion Protocols.[7] Link

Sources

• 1. Quantitative Comparison of Proteomes Using SILAC - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ckisotopes.com [ckisotopes.com]
• 4. spectra2000.it [spectra2000.it]
• 5. isotope.com [isotope.com]
• 6. isotope.com [isotope.com]
• 7. SILAC Metabolic Labeling Systems | Thermo Fisher Scientific - TW [thermofisher.com]
• 8. spectra2000.it [spectra2000.it]
• 9. L-Lysine-2HCl, 13C6, 15N2 for SILAC - Creative Biolabs [creative-biolabs.com]
• 10. CAS 657-27-2 | Sigma-Aldrich [sigmaaldrich.com]
• 11. isotope.com [isotope.com]

Step-by-step guide to SILAC (Stable Isotope Labeling with Amino acids in Cell culture) using L-Lysine-15N-1.

Application Note: High-Fidelity SILAC Quantitation Using Custom L-Lysine-15N-1 Isotopes

Abstract

This guide details the protocol for Stable Isotope Labeling with Amino acids in Cell culture (SILAC) utilizing the specific custom isotope L-Lysine-15N-1 . While standard SILAC workflows typically employ Lysine-13C6-15N2 (+8 Da) or Lysine-D4 (+4 Da), the use of L-Lysine-15N-1 (nominal mass shift +1 Da) presents unique challenges regarding isotopic envelope overlap and mass resolution. This protocol addresses these challenges by integrating a "Self-Validating" adaptation phase, a Proline-supplemented media formulation to prevent Arginine-to-Proline conversion, and specific bioinformatic configurations for resolving narrow mass shifts.

Introduction & Mechanistic Principles

SILAC is a metabolic labeling strategy where the entire proteome is encoded with stable isotopes. By growing cell populations in media lacking standard essential amino acids but supplemented with isotopically heavy forms (e.g., L-Lysine-15N-1), newly synthesized proteins incorporate the label.

Why Lysine? Trypsin, the gold-standard protease for bottom-up proteomics, cleaves specifically at the C-terminus of Arginine and Lysine.[1] This ensures that every tryptic peptide (except the C-terminal peptide of the protein) carries at least one labeled amino acid, enabling quantification of the entire proteome.

The L-Lysine-15N-1 Challenge: L-Lysine contains two nitrogen atoms. "L-Lysine-15N-1" implies the substitution of a single nitrogen atom with

N, resulting in a mass shift of +0.997 Da .

• Critical Constraint: In standard resolution MS, the "Heavy" monoisotopic peak will overlap perfectly with the "Light" M+1 natural isotope peak (which is ~1.1% abundant per carbon atom).

• Requirement: This protocol assumes the use of High-Resolution Mass Spectrometry (HRMS) (e.g., Orbitrap or FT-ICR with R > 120,000) or that the user is performing specific turnover/pulse-chase experiments where envelope deconvolution is handled mathematically.

Experimental Workflow

The following diagram illustrates the critical path, emphasizing the "Checkpoints" that ensure data integrity before the expensive MS analysis.

Figure 1: High-Fidelity SILAC Workflow. Note the mandatory Incorporation Checkpoint prior to experimental treatment.

Materials & Reagents

Component	Specification	Critical Note
Base Media	DMEM or RPMI 1640 (Lys/Arg Deficient)	Must be specifically depleted of Lys and Arg.
Serum	Dialyzed Fetal Bovine Serum (dFBS)	Non-negotiable. Standard FBS contains light amino acids that will dilute the label. 10 kDa cutoff recommended.[2]
Label	L-Lysine-15N-1 (HCl salt)	Store at +4°C, dark, desiccated.
Counter-Label	L-Arginine (Standard or Heavy)	If only labeling Lysine, use standard L-Arginine.
Stabilizer	L-Proline (200 mg/L)	Crucial. Prevents metabolic conversion of Arginine to Proline (See Section 6).
Dissociation	Trypsin-EDTA	Use minimal amounts or designated SILAC-safe dissociation reagents to avoid contamination.

Detailed Protocol

Phase 1: Media Preparation & Cell Adaptation

Goal: Replace the cell's natural Lysine pool with L-Lysine-15N-1.

• Reconstitution:

  • Dissolve L-Lysine-15N-1 in PBS to create a 1000x stock (typically 146 mg/mL for DMEM, but check base media formulation).

  • Dissolve L-Arginine and L-Proline similarly.

  • Filter sterilize (0.22 µm).[3]

• Media Formulation (Per 500 mL):

  • Light Media: Base Media + 10% Dialyzed FBS + Light Lysine + Light Arginine + Proline.

  • Heavy Media: Base Media + 10% Dialyzed FBS + Heavy Lysine (15N-1) + Light Arginine + Proline.

  • Note: Add L-Proline to a final concentration of 200 mg/L in both conditions. This blocks the Arginine-to-Proline conversion pathway by feedback inhibition [1].

• Adaptation (The "5-Doubling" Rule):

  • Split cells into Light and Heavy flasks.

  • Passage cells for a minimum of 5-6 population doublings .[2][4]

  • Why? Theoretical depletion of light lysine follows decay kinetics (

    ). After 5 doublings, unlabeled content is <3%.

• Checkpoint 1: Incorporation Efficiency Test (Self-Validating Step)

  • Harvest

    cells from the Heavy flask.

  • Lyse and digest (see Phase 3).

  • Run a short LC-MS gradient.

  • Validation Criteria: Inspect the most abundant peptides. The ratio of Heavy (Lys+1) to Light (Lys+0) should be >95:5.

  • Warning: With Lys+1, you are looking for the depletion of the monoisotopic peak at M+0.

Phase 2: Differential Treatment & Mixing[6]

• Treatment: Apply drug/stimulus to the target population (e.g., Heavy) and vehicle to the control (e.g., Light).

• Lysis: Wash cells 3x with ice-cold PBS (remove all extracellular serum). Lyse in 8M Urea or SDS-based buffer.

• Quantification: Use a BCA or Bradford assay.

  • Note: DTT/Thiourea interferes with BCA. Use compatible assays.

• Mixing: Mix Light and Heavy lysates at a strict 1:1 ratio based on protein mass.

  • Tip: Mix a small aliquot first, run on SDS-PAGE, and Coomassie stain to verify equal loading before mixing the bulk sample.

Phase 3: Digestion & Mass Spectrometry

• Digestion: Perform FASP (Filter Aided Sample Preparation) or S-Trap digestion to remove detergents.

  • Alkylate with Iodoacetamide (IAA).

  • Digest with Trypsin (Mass Spec Grade) 1:50 enzyme:protein ratio overnight.

• MS Configuration (The Critical Step for Lys-15N-1):

  • Instrument: Orbitrap (Exploris/Fusion) or similar.[5]

  • Resolution: Set MS1 resolution to 120,000 or higher. You need high resolution to distinguish the neutron binding energy differences if you are doing complex curve fitting, or simply to ensure sharp peaks for quantification.

Bioinformatic Configuration (MaxQuant Example)

Standard software does not have "Lysine-15N-1" pre-configured. You must create it.

Step-by-Step Configuration:

• Open MaxQuant > Configuration > Modifications .

• Click Add .

• Name: Lys15N(1)

• Description: Lysine with 1 nitrogen-15 label.[5]

• Composition Change:

  • Standard Lysine:

  • We are replacing one

    N with N.

  • Click "Change composition". Add Nx (Nitrogen-15). Subtract N.

  • Net Formula Change:N(15) N(-1) .

  • Mass Shift:+0.99703 Da .

• Specificity:

  • Residue: K

  • Position: Anywhere (or C-term if strict trypsin).

• In Analysis:

  • Select Lys15N(1) as a Heavy Label in the "Group-specific parameters".

  • Crucial: Ensure "Re-quantify" is enabled if the mass shift is small, to rescue peaks where the isotopic envelope is not fully separated.

Troubleshooting & Common Pitfalls

The Arginine-to-Proline Conversion Problem

In cell culture, excess Arginine can be metabolically converted to Proline via Ornithine.

• Symptom: You see "Heavy Proline" satellite peaks (+1 Da or +2 Da depending on the Arg label) appearing in peptides that contain Proline but no Arginine. This dilutes your Heavy signal and skews the H/L ratio.[6][7]

• Solution: The addition of 200 mg/L L-Proline (as described in Phase 1) saturates the biosynthetic pathway, preventing the cell from converting the heavy Arginine (or light Arginine) into Proline [1, 2].

Incomplete Incorporation

• Cause: Scavenging of light amino acids from autophagy or insufficient dialyzed FBS.

• Fix: Increase adaptation passages to 7-8. Ensure FBS is truly dialyzed (10kDa cutoff).

References

• Bendall, S. C., et al. (2008). Prevention of amino acid conversion in SILAC experiments with embryonic stem cells. Molecular & Cellular Proteomics, 7(9), 1587-1597. Link

• Ong, S. E., et al. (2002). Stable isotope labeling by amino acids in cell culture, SILAC, as a simple and accurate approach to expression proteomics. Molecular & Cellular Proteomics, 1(5), 376-386. Link

• Cox, J., & Mann, M. (2008). MaxQuant enables high peptide identification rates, individualized p.p.b.-range mass accuracies and proteome-wide protein quantification.[5] Nature Biotechnology, 26(12), 1367-1372.[5] Link

Sources

• 1. Quantitative Comparison of Proteomes Using SILAC - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preparation of SILAC Media | Duke Department of Biostatistics and Bioinformatics [biostat.duke.edu]
• 3. hopkinsmedicine.org [hopkinsmedicine.org]
• 4. wp.unil.ch [wp.unil.ch]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Prevention of amino acid conversion in SILAC experiments with embryonic stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. usherbrooke.ca [usherbrooke.ca]

Applications of L-Lysine-15N-1 in studying post-translational modifications.

Application Note: Precision Mapping of Post-Translational Modifications Using L-Lysine-

N-1

Part 1: Executive Summary & Technical Rationale

The Challenge: Post-translational modifications (PTMs) of lysine residues are critical regulatory switches in epigenetics and signal transduction.[1] However, distinguishing between subtle modification states—such as mono-, di-, and trimethylation—is notoriously difficult. Antibody specificity is often limited, and Mass Spectrometry (MS), while powerful, can struggle with isobaric peptides and quantitative linearity across different methylation states.

The Solution: L-Lysine-

N-1 ( - N-Lysine) This guide details the application of L-Lysine- N-1 (specifically targeting the -amino group, the site of modification) in high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy. Unlike uniform labeling ( N-U), which crowds spectra with backbone signals, site-specific labeling of the lysine side-chain creates a "background-free" observation window. This allows for the direct, non-destructive, and real-time monitoring of PTM installation and removal by enzymes (HATs, HDACs, KMTs, KDMs).

Key Advantages:

• Chemical Specificity: Unambiguously distinguishes Lys-Acetylation (neutral) from Lys-Methylation (cationic) and resolves Me1, Me2, and Me3 states based on distinct chemical shifts.

• Dynamic Monitoring: Enables time-resolved kinetics of enzymatic PTM reactions in vitro.

• Structural Context: Reveals how PTMs alter local electrostatic environments and protein interaction surfaces.

Part 2: Scientific Principles & Mechanism

The utility of L-Lysine-

N-1 relies on the sensitivity of the N nucleus to its electronic environment. The -amino group of an unmodified lysine exists as a charged ammonium species ( ) at physiological pH.

• Acetylation (

  ): Neutralizes the charge and introduces a carbonyl group. This causes a dramatic downfield shift in the N signal (~85 ppm shift), moving it into the amide region.

• Methylation (

  , , ): Retains the positive charge but alters the shielding and protonation state. Each methyl addition induces a predictable chemical shift change, creating a unique "fingerprint" for each state.

Table 1: Expected NMR Chemical Shifts for Lysine PTMs

Approximate values relative to unmodified Lysine (

-NH ).

Modification State	N Shift ( , ppm)	H Shift ( , ppm)	Signal Characteristics
Unmodified (Lys-NH )	~33.0	~7.5 - 7.8	Strong, triplet-like (dynamic)
Mono-Methyl (Lys-Me1)	~33.5 (+0.5)	~2.6 (Methyl H)	Distinct shift, pH dependent
Di-Methyl (Lys-Me2)	~34.0 (+1.0)	~2.8 (Methyl H)	Distinct shift
Tri-Methyl (Lys-Me3)	~40.0 (+7.0)	~3.0 (Methyl H)	No HN correlation (requires C or specialized pulse)
Acetylation (Lys-Ac)	~120.0 - 128.0	~8.0 - 8.5	Moves to backbone amide region

Part 3: Experimental Protocol

Workflow Visualization

Caption: Integrated workflow for site-specific

N-Lysine labeling, enzymatic modification, and NMR detection.

Detailed Methodology

1. Reagents & Materials:

• Isotope: L-Lysine-

  N-1 (specifically - N labeled, >98% enrichment).

• Expression Host: E. coli lysine auxotroph (e.g., strain DL39 or generic lysA- mutant) to prevent isotope dilution by endogenous lysine synthesis.

• Media: M9 Minimal Media (isotope-free glucose and NH

  Cl).

2. Metabolic Labeling Protocol:

• Starter Culture: Inoculate lysA-E. coli into LB media containing antibiotics. Grow overnight at 37°C.

• Wash: Pellet cells (3000 x g, 10 min) and wash 2x with M9 salt solution to remove residual LB.

• Induction Media: Resuspend cells in M9 Minimal Media supplemented with:

  • Glucose (0.4% w/v)

  • Vitamins (Thiamine, Biotin)

  • L-Lysine-

    N-1 (50–100 mg/L)

  • Other 19 amino acids (unlabeled, 50 mg/L each) to suppress scrambling.

• Expression: Grow to OD

  ~0.6–0.8. Induce with IPTG (0.5–1.0 mM). Incubate at optimized temperature (often 18–25°C overnight) to maximize solubility.

• Purification: Lyse cells and purify protein using standard affinity chromatography (Ni-NTA/GST). Crucial: Exchange buffer into NMR-compatible buffer (e.g., 20 mM NaPi pH 6.5, 100 mM NaCl, 10% D

  O) via dialysis or SEC.

3. In Vitro PTM Reaction (Real-Time NMR):

• Setup: Prepare 500

  L of N-Lys labeled substrate (50–200 M) in an NMR tube.

• Baseline: Acquire a reference

  H- N HSQC spectrum (Time 0).

• Initiation: Add enzyme (e.g., HAT p300, 100 nM) and cofactor (Acetyl-CoA, 5-10x excess). Mix gently.

• Kinetics: Acquire sequential HSQC spectra (e.g., every 10–15 mins).

• Observation: Monitor the disappearance of the side-chain peak at ~33 ppm and the appearance of a new peak at ~125 ppm (Acetylation).

Part 4: Data Interpretation & Troubleshooting

Validation of Labeling:

• Before PTM reaction, the HSQC spectrum should show peaks corresponding to the number of Lysine residues in your protein.

• Note: Due to solvent exchange,

  -NH protons can be broad or invisible at high pH (>7.5). Run NMR at pH 6.0–6.5 to slow exchange and sharpen signals.

Signal Overlap:

• If the protein has many lysines (>10), the

  -NH region (33 ppm) may be crowded.

• Solution: Use mutagenesis (K-to-R mutations) to assign specific lysine peaks, or use 3D experiments (e.g., H(CC)(CO)NH if backbone assignment is available, though this requires double labeling).

Scrambling Control:

• If signals appear in non-lysine regions, the bacteria may be metabolizing the Lysine.

• Fix: Ensure the strain is a strict auxotroph (lysA-). Add an excess of unlabeled pathway inhibitors if necessary, though auxotrophy is usually sufficient.

References

• Theillet, F. X., et al. (2012). "Site-specific mapping and time-resolved monitoring of lysine methylation by high-resolution NMR spectroscopy."[2][3] Journal of the American Chemical Society, 134(18), 7616–7619.[2]

• Liokatis, S., et al. (2010). "Isotopic labeling strategies for the structural analysis of protein-protein interactions." Methods in Molecular Biology, 1261, 237-259.

• Gelis, I., et al. (2007). "Structural basis for ubiquitin-specific protease function." Biophysical Reviews, 10, 123-130.

• Thermo Fisher Scientific.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Site-specific mapping and time-resolved monitoring of lysine methylation by high-resolution NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]

Application Notes and Protocols for Absolute Protein Quantification using L-Lysine-α-¹⁵N (dihydrochloride)

Introduction: The Imperative for Precision in Protein Quantification

In the landscape of proteomics, particularly within drug discovery and development, the ability to move beyond relative expression levels to determine the precise molar amount of a protein is paramount. Absolute quantification provides the stoichiometric data necessary for constructing accurate pharmacological models, validating biomarkers, and understanding the intricate dynamics of cellular pathways.[] Mass spectrometry (MS)-based targeted proteomics has emerged as the gold standard for this purpose, offering unparalleled specificity and sensitivity.[2]

A cornerstone of the most robust MS-based absolute quantification strategies is the use of stable isotope-labeled internal standards.[2][3] These standards, which are chemically identical to their endogenous counterparts but differ in mass, are introduced into a sample at a known concentration. By comparing the MS signal intensity of the endogenous ("light") analyte to the "heavy" standard, one can calculate the absolute abundance of the target protein with high accuracy and precision.[4]

This document provides a comprehensive guide to the use of L-Lysine-α-¹⁵N (dihydrochloride) for the absolute quantification of proteins. While various isotopically labeled amino acids are available, the use of a singly-labeled ¹⁵N-lysine at the alpha-amino position offers a cost-effective yet precise method for generating internal standards. We will delve into the underlying principles, provide detailed experimental protocols, and offer insights into the critical considerations for successful implementation.

Principle of Absolute Quantification with L-Lysine-α-¹⁵N

The predominant strategy for absolute protein quantification using isotopically labeled amino acids is the AQUA (Absolute QUantification of Proteins) approach.[5][6][7] This method utilizes synthetic peptides that are perfect mimics of proteotypic peptides (peptides unique to the protein of interest and readily detectable by MS) from the target protein.[5][8][9][10]

The workflow is conceptually straightforward:

• Selection of a Proteotypic Peptide: A unique peptide sequence from the target protein that is consistently generated by tryptic digestion and exhibits good ionization and fragmentation properties is chosen.

• Synthesis of a Heavy Peptide Standard: A synthetic version of the proteotypic peptide is created, incorporating L-Lysine-α-¹⁵N at one or more positions. This results in a precise mass shift compared to the endogenous peptide.

• Sample Spiking and Preparation: A meticulously quantified amount of the heavy peptide standard is "spiked" into the biological sample (e.g., cell lysate, plasma) before the final stages of sample preparation, typically after protein extraction and before or during enzymatic digestion.

• Targeted Mass Spectrometry Analysis: The sample is analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS), using methods like Selected Reaction Monitoring (SRM) or Parallel Reaction Monitoring (PRM).[2] These techniques selectively monitor for the precursor and specific fragment ions of both the light (endogenous) and heavy (standard) peptides.

• Quantification via Calibration Curve: By analyzing a series of samples containing a fixed amount of the heavy peptide standard and varying known concentrations of a "light" version of the synthetic peptide, a calibration curve is generated. This curve plots the ratio of the light-to-heavy signal against the known concentration of the light peptide. The light-to-heavy ratio from the biological sample can then be used to determine the absolute concentration of the endogenous peptide.[11][12][13]

The use of L-Lysine-α-¹⁵N results in a mass increase of 1 Da for each labeled lysine residue in the peptide. While this is a smaller mass shift than that provided by more heavily labeled amino acids (e.g., ¹³C₆,¹⁵N₂-Lysine, which has a mass shift of 8 Da), modern high-resolution mass spectrometers can easily resolve this difference.

Experimental Protocols

Part 1: Selection of Proteotypic Peptides

The selection of an appropriate proteotypic peptide is critical for the success of the quantification assay.[8][9][10]

Key Considerations for Peptide Selection:

Criteria	Rationale
Uniqueness	The peptide sequence must be unique to the target protein within the proteome of the organism being studied to avoid erroneous quantification of other proteins.
Detectability	The peptide should ionize well in the mass spectrometer and produce a strong, stable signal.
Reproducibility	The peptide should be consistently and completely generated by tryptic digestion, with no missed cleavage sites.
Length	Peptides between 7 and 20 amino acids in length are generally ideal for targeted proteomics.
Stability	Avoid peptides containing amino acids prone to chemical modifications (e.g., methionine oxidation, asparagine deamidation) unless the modification itself is the target of quantification.

Protocol for Proteotypic Peptide Selection:

• In Silico Digestion: Utilize bioinformatics tools such as PeptideAtlas, UniProt, or dedicated software like Skyline to perform an in-silico tryptic digest of your target protein sequence.[14]

• Uniqueness Analysis: Use BLAST or similar sequence alignment tools to ensure the candidate peptide sequences are unique to your protein of interest within the relevant species' proteome.

• Prediction of Detectability: Employ algorithms and prediction tools (e.g., ESP Predictor) that assess the likelihood of a peptide being observed by mass spectrometry based on its physicochemical properties.

• Empirical Data Review: If available, review existing shotgun proteomics data from similar samples to confirm that the candidate peptides are indeed observed and show good signal intensity.

• Final Selection: Choose 2-3 candidate peptides for initial experimental validation.

Part 2: Synthesis and Quantification of the L-Lysine-α-¹⁵N Labeled Peptide Standard

The heavy peptide standard must be synthesized with high purity and its concentration accurately determined.

Protocol for Peptide Synthesis and Quantification:

• Peptide Synthesis:

  • Synthesize the chosen proteotypic peptide using standard solid-phase peptide synthesis (SPPS) with Fmoc chemistry.[15][16]

  • Incorporate Fmoc-L-Lys(Boc)-α-¹⁵N-OH at the desired lysine position(s).

  • Cleave the peptide from the resin and deprotect the side chains.

  • Purify the peptide to >95% purity using reversed-phase high-performance liquid chromatography (RP-HPLC).

  • Confirm the identity and isotopic incorporation of the peptide by mass spectrometry.

• Accurate Quantification of the Heavy Peptide Stock:

  • Perform amino acid analysis (AAA) on the purified heavy peptide to determine its absolute concentration. This is the most accurate method for peptide quantification.

  • Alternatively, use a nitrogen-based quantification method.

  • Prepare a concentrated stock solution of the heavy peptide in a suitable solvent (e.g., 20% acetonitrile, 0.1% formic acid) and store it at -80°C in small aliquots to minimize freeze-thaw cycles.

Part 3: Absolute Quantification Workflow

This protocol outlines the generation of a calibration curve and the quantification of the target protein in a biological sample.

Workflow Diagram:

Caption: Absolute quantification workflow using a heavy peptide standard.

Step-by-Step Protocol:

• Preparation of Calibration Curve Standards:

  • Synthesize a "light" version of the proteotypic peptide with natural isotope abundance.

  • Accurately quantify the light peptide stock solution using amino acid analysis.

  • Prepare a series of calibration standards by serially diluting the light peptide stock to cover the expected concentration range of the endogenous peptide. A typical range might be from low fmol to pmol on column.

  • Spike a constant, known amount of the heavy L-Lysine-α-¹⁵N peptide standard into each calibration standard.

• Sample Preparation:

  • Extract total protein from your biological sample using a suitable lysis buffer.

  • Determine the total protein concentration of the lysate using a standard protein assay (e.g., BCA).

  • Take a known amount of total protein (e.g., 50 µg) for analysis.

  • Spike the same known amount of the heavy L-Lysine-α-¹⁵N peptide standard as used in the calibration curve into the protein lysate.

  • Perform reduction, alkylation, and tryptic digestion of the protein sample.

• LC-MS/MS Analysis (SRM/PRM):

  • Develop an SRM or PRM method for both the light and heavy peptides. This involves selecting optimal precursor ions and fragment ions (transitions) for each.

  • Analyze the calibration standards and the biological sample(s) by LC-MS/MS using the developed targeted method.

• Data Analysis and Quantification:

  • Integrate the peak areas for the selected transitions of both the light and heavy peptides in each run.

  • For the calibration standards, calculate the ratio of the light peptide peak area to the heavy peptide peak area.

  • Plot the peak area ratio (Light/Heavy) against the known concentration of the light peptide for the calibration standards to generate a calibration curve.

  • For the biological sample, calculate the peak area ratio of the endogenous (light) peptide to the heavy peptide standard.

  • Use the calibration curve to determine the concentration of the endogenous peptide in the sample from its measured light/heavy ratio.

  • Convert the peptide concentration to the absolute amount of the protein in the original sample, taking into account the initial amount of total protein analyzed and the molecular weight of the protein.

Considerations for Drug Development Professionals

The absolute quantification of proteins is a critical tool in various stages of drug development:

• Target Validation: Accurately determine the expression levels of a potential drug target in different tissues and disease states.

• Pharmacokinetics/Pharmacodynamics (PK/PD): Measure the concentration of a therapeutic protein or a biomarker in response to drug treatment over time.

• Biomarker Discovery and Validation: Validate candidate biomarkers by determining their absolute concentrations in patient cohorts.[]

• Toxicology Studies: Monitor the levels of toxicity biomarkers with high precision.

Logical Relationship Diagram:

Caption: Integration of absolute quantification in the drug development process.

Trustworthiness and Self-Validation

The AQUA method, when properly implemented, contains inherent self-validating features:

• Co-elution: The heavy and light peptides, being chemically identical, should co-elute from the liquid chromatography column. Any significant shift in retention time can indicate a problem with the analysis.

• Consistent Ratios of Transitions: The relative intensities of the different fragment ions (transitions) for a given peptide should be consistent between the light and heavy versions. Discrepancies can point to interferences in the sample matrix.

• Linearity of the Calibration Curve: A linear response in the calibration curve over the desired concentration range provides confidence in the accuracy of the quantification.

Conclusion

The use of L-Lysine-α-¹⁵N (dihydrochloride) to generate heavy peptide internal standards provides a robust and cost-effective method for the absolute quantification of proteins. By following the detailed protocols for peptide selection, standard synthesis, and targeted mass spectrometry analysis outlined in this guide, researchers and drug development professionals can obtain highly accurate and precise measurements of protein abundance. This level of quantitative rigor is essential for advancing our understanding of complex biological systems and for making critical decisions throughout the drug development pipeline.

References

• Absolute quantification of protein and post-translational modification abundance with stable isotope–labeled synthetic peptides. (2011). Nature Protocols. [Link]

• The absolute quantification strategy: a general procedure for the quantification of proteins and post-translational modifications. (2005). Molecular & Cellular Proteomics. [Link]

• Absolute Quantification: AQUA. (n.d.). Biomolecular/Proteomics Mass Spectrometry Facility BPMSF. [Link]

• Peptide Selection for Accurate Targeted Protein Quantification via a Dimethylation High-Resolution Mass Spectrum Strategy with a Peptide Release Kinetic Model. (2020). ACS Omega. [Link]

• Peptide Selection for Accurate Targeted Protein Quantification via a Dimethylation High-Resolution Mass Spectrum Strategy with a Peptide Release Kinetic Model. (2020). ACS Publications. [Link]

• A comprehensive assessment of selective amino acid 15N-labeling in human embryonic kidney 293 cells for NMR spectroscopy. (2024). Journal of Biomolecular NMR. [Link]

• Principle of Absolute Quantitative Analysis. (n.d.). Mtoz Biolabs. [Link]

• Absolute two-point quantification of proteins using dimethylated proteotypic peptides. (2018). Analyst. [Link]

• Absolute quantification of protein and post-translational modification abundance with stable isotope-labeled synthetic peptides. (2011). PubMed. [Link]

• Selected Reaction Monitoring Mass Spectrometry for Absolute Protein Quantification. (2015). Journal of Visualized Experiments. [Link]

• A comprehensive assessment of selective amino acid 15 N-labeling in human embryonic kidney 293 cells for NMR spectroscopy. (2024). PubMed. [Link]

• Absolute Quantification of Proteins by LCMS. (n.d.). The American Society for Biochemistry and Molecular Biology. [Link]

• PeptideManager: a peptide selection tool for targeted proteomic studies involving mixed samples from different species. (2014). Frontiers in Chemistry. [Link]

• Mass Spectrometry Signal Calibration for Protein Quantitation. (n.d.). Methods in Molecular Biology. [Link]

• Skyline Absolute Quantification. (n.d.). Skyline. [Link]

• A comparative study of synthetic winged peptides for absolute protein quantification. (2021). Scientific Reports. [Link]

• SpectroDive Tutorial: How to Perform Absolute Quantification Using Calibration Curves. (2022). YouTube. [Link]

• (PDF) Absolute Quantification of Protein and Post-Translational Modification Abundance with Stable Isotope-Labeled Synthetic Peptides. (2011). ResearchGate. [Link]

• Two-dimensional mass spectra generated from the analysis of 15N-labeled and unlabeled peptides for efficient protein identification and de novo peptide sequencing. (2004). Journal of Proteome Research. [Link]

• Discovery of lysine post-translational modifications through mass spectrometric detection. (n.d.). Methods in Molecular Biology. [Link]

• Proteomics in Drug Discovery. (2012). Journal of Applied Pharmaceutical Science. [Link]

• Median-Based Absolute Quantification of Proteins Using Fully Unlabeled Generic Internal Standard (FUGIS). (2021). Journal of Proteome Research. [Link]

• Label-Free vs Labeled Proteomics Quantitation Techniques. (2024). Technology Networks. [Link]

• Strategies for the synthesis of labeled peptides. (2000). Journal of Biomolecular Techniques. [Link]

• Mass Spectrometry for Lysine Methylation: Principles, Progress, and Prospects. (2023). MDPI. [Link]

• 15 N metabolic labeling quantification workflow in Arabidopsis using Protein Prospector. (2022). STAR Protocols. [Link]

• Metabolic labeling with stable isotope nitrogen (15N) to follow amino acid and protein turnover of three plastid proteins in Chlamydomonas reinhardtii. (2014). BMC Plant Biology. [Link]

• Recommendations for the generation, quantification, storage and handling of peptides used for mass spectrometry-based assays. (2017). Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics. [Link]

Sources

• 2. Absolute Quantification in Biological Sciences - Creative Proteomics [creative-proteomics.com]
• 3. A comparative study of synthetic winged peptides for absolute protein quantification [ouci.dntb.gov.ua]
• 4. Principle of Absolute Quantitative Analysis | MtoZ Biolabs [mtoz-biolabs.com]
• 5. Absolute quantification of protein and post-translational modification abundance with stable isotope–labeled synthetic peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The absolute quantification strategy: a general procedure for the quantification of proteins and post-translational modifications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Absolute Quantification: AQUA [bpmsf.ucsd.edu]
• 8. Peptide Selection for Accurate Targeted Protein Quantification via a Dimethylation High-Resolution Mass Spectrum Strategy with a Peptide Release Kinetic Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Frontiers | PeptideManager: a peptide selection tool for targeted proteomic studies involving mixed samples from different species [frontiersin.org]
• 11. ukisotope.com [ukisotope.com]
• 12. skyline.ms [skyline.ms]
• 13. youtube.com [youtube.com]
• 14. Selected Reaction Monitoring Mass Spectrometry for Absolute Protein Quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 15. shoko-sc.co.jp [shoko-sc.co.jp]
• 16. researchgate.net [researchgate.net]

Technical Notes & Optimization

How to troubleshoot low incorporation efficiency of L-Lysine-15N-1 in experiments?

Topic: Low Incorporation Efficiency of Mono-Isotopic Lysine (

N ) Document ID: TS-LYS-15N1-OPT Date: October 26, 2023 Author: Senior Application Scientist, Bio-Organic Chemistry Division

Executive Summary & Diagnostic Flowchart

Issue: User reports incorporation efficiency (IE) of L-Lysine-15N-1 (typically

- N or - N) is consistently below the required threshold (>95% for quantitative SILAC or >90% for NMR).

Root Cause Analysis: Unlike fully labeled Lysine (

C N ), mono-isotopic Lysine presents unique challenges regarding metabolic scrambling and analytical detection . Low incorporation is rarely a "bad batch" of reagent; it is usually a failure in isotopic dilution (media preparation) or metabolic leakage (incomplete auxotrophy).

Diagnostic Decision Tree

Use this flowchart to isolate the bottleneck in your workflow.

Figure 1: Step-by-step diagnostic workflow for isolating low incorporation causes.

Phase 1: The Input (Media & Reagents)

The most common cause of "low incorporation" is the unintentional introduction of unlabeled (

N) Lysine.

The "Dialyzed Serum" Trap

Standard Fetal Bovine Serum (FBS) contains high concentrations of endogenous Lysine (~200–300 µM). If you use standard FBS, the

N-Lysine you add competes with the N-Lysine in the serum.

• The Fix: You must use Dialyzed FBS (10 kDa cutoff) for mammalian cultures.

• Verification: If your incorporation is stuck at ~50-70%, you are likely observing a 1:1 ratio of Media Lysine (

  N) to Serum Lysine ( N).

Concentration Imbalance

In auxotrophic labeling, the labeled amino acid must be in excess to drive uptake, but not so high that it induces toxicity or off-pathway metabolism.

Parameter	Standard Concentration	Troubleshooting Adjustment	Reason
L-Lysine-15N-1	0.4 mM (Mammalian)0.1 mg/mL (E. coli)	Increase by 20-50%	Overcomes transport competition from Arginine (cationic amino acid transporters).
L-Arginine	0.4 mM	Decrease by 20%	High Arg can competitively inhibit Lys uptake via the CAT-1 transporter [1].
Proline	200 mg/L	Add if not present	Prevents Arginine Proline conversion, which can indirectly affect nitrogen pool balance [2].

Phase 2: The Process (Metabolism & Scrambling)

Is your label staying on the Lysine? Unlike

C-labeling, single nitrogen labeling ( N) is susceptible to transamination. The stability depends heavily on which nitrogen is labeled.

Alpha vs. Epsilon Labeling Stability

• - N-Lysine: This is the backbone nitrogen. While Lysine is generally stable, transaminases can reversibly swap this nitrogen with Glutamate, especially if the cell is stressed or starved [3].
• - N-Lysine: This is the side-chain amine. It is generally more stable against scrambling but is the target for Post-Translational Modifications (PTMs) like methylation and acetylation.

The "De Novo" Synthesis Leak

If your cell line is not a strict auxotroph (e.g., E. coli strains with leaky lysA mutations or CHO cells capable of slow de novo synthesis), the cell will manufacture its own light Lysine (

N), diluting your signal.

Protocol: Auxotrophy Verification

• Plate cells in Minimal Media + Glucose without any Lysine.

• Incubate for 24-48 hours.

• Result:

  • No Growth: True Auxotroph. Proceed to Phase 3.

  • Slow Growth: Leaky Auxotroph. Solution: Increase exogenous

    N-Lysine concentration to suppress endogenous synthesis via feedback inhibition.

Visualizing the Scrambling Pathway

The diagram below illustrates where your

N label might be going if it's not ending up in your protein.

Figure 2: Metabolic fate of Lysine. Red dashed lines indicate pathways where the

N label is lost to the general nitrogen pool.

Phase 3: The Output (Analytical Errors)

Sometimes the incorporation is fine, but the data processing is wrong.

The "Mass Shift" Calculation Error

For L-Lysine-15N-1, the mass shift is +0.997 Da (approx +1 Da).

• Common Error: Users often default to SILAC settings for Lys-8 (+8 Da) or Lys-4 (+4 Da).

• Symptom: The software looks for a +8 Da peak, finds nothing, and reports "0% Incorporation."

• Fix: Manually configure the search engine (MaxQuant, Proteome Discoverer, or Skyline) to look for a variable modification: Lysine (+0.997013 Da) .

PTM Masking (The "Hidden" Lysine)

If you use

- N-Lysine, and your protein is heavily methylated or acetylated, the mass of the peptide changes significantly.

• Scenario: A peptide contains one Lysine. It is methylated (+14 Da).

• Search: You search for [Peptide + 1 Da].

• Reality: The species is [Peptide + 14 Da + 1 Da]. The search engine discards it.

• Fix: Include Methylation/Acetylation as variable modifications in your search.

Validated Protocol: "Zero-Background" Adaptation

To guarantee >95% incorporation, you must dilute the pre-existing light proteome.

Methodology:

• Thaw: Thaw cells in standard media (ensure viability).

• Passage 1 (Adaptation): Split cells into Labeling Media (Dialyzed FBS +

  N-Lys) at 20% confluence. Allow to reach 80%.

  • Note: Do not let cells overgrow; stationary phase induces protein recycling (autophagy), releasing light amino acids back into the pool.

• Passage 2-3 (Dilution): Split 1:5 or 1:10.

• Passage 4 (Final Expansion): Split into final volume.

• Harvest: Collect at 70-80% confluence (Log Phase).

Calculation of Theoretical Incorporation:

Where is the number of cell doublings.

• After 1 doubling: 50%

• After 5 doublings: 96.8%

• After 6 doublings: 98.4%

Stop Condition: If you have performed 6 doublings and incorporation is <90%, the issue is not duration; it is contamination (Section 2) or scrambling (Section 3).

References

• Closs, E. I., et al. (2004). Structure and function of cationic amino acid transporters (CATs). Journal of Membrane Biology, 202(3), 153-162.

• Bendall, S. C., et al. (2008).[1] Prevention of amino acid conversion in SILAC experiments with embryonic stem cells. Molecular & Cellular Proteomics, 7(9), 1587-1597.

• Duan, X., et al. (2016). Amino Acid Selective 15N Labeling of Proteins in Human Embryonic Kidney 293 Cells. Journal of Biomolecular NMR, 65(4), 205-215.

• Ong, S. E., & Mann, M. (2006). A practical recipe for stable isotope labeling by amino acids in cell culture (SILAC). Nature Protocols, 1(6), 2650-2660.

Sources

• 1. usherbrooke.ca [usherbrooke.ca]

Optimizing labeling time and concentration of L-Lysine-15N-1 for different cell lines.

To: Research Team From: Technical Support Center – Isotope Labeling Applications Subject: Technical Guide: Optimizing L-Lysine-15N-1 Labeling for Cell Culture

Technical Support Center: L-Lysine-15N-1 Optimization

Welcome to the technical support hub for stable isotope labeling. This guide addresses the specific challenges of optimizing L-Lysine-15N-1 (single or multi-nitrogen labeled Lysine) incorporation in various cell lines. Whether you are performing SILAC (Stable Isotope Labeling by Amino Acids in Cell Culture) for quantitative proteomics or preparing samples for NMR spectroscopy, the critical parameters are concentration , labeling duration , and media formulation .

Part 1: Optimization of Concentration & Media Formulation

Q: What is the optimal concentration of L-Lysine-15N-1 for my specific cell line?

A: The "optimal" concentration is not a fixed number but rather a value that mimics the standard nutrient profile of your cell line's native medium while preventing metabolic stress. Deviating significantly from standard formulations can alter cell physiology and the proteome you intend to study.

Rule of Thumb: Match the L-Lysine concentration to the base medium typically used for your cell line (e.g., DMEM vs. RPMI).

Quick Reference: Recommended Concentrations

Cell Line Type	Common Base Medium	Native L-Lysine Conc.	Recommended 15N-Lysine Conc.[1]	Optimization Notes
HeLa, HEK293	DMEM (High Glucose)	146 mg/L (~0.8 mM)	146 mg/L	These robust lines tolerate slight excess, but deficiency triggers autophagy.
Jurkat, K562	RPMI 1640	40 mg/L (~0.22 mM)	40–50 mg/L	Critical: Do not use DMEM levels (146 mg/L) in RPMI-adapted cells; excess Lysine can inhibit Arginine uptake due to cationic amino acid transporter competition [1].
CHO Cells	F-12K or DMEM/F12	~60–90 mg/L	60–75 mg/L	CHO cells are highly sensitive to glutamine/lysine balance.
iPSCs / ESCs	E8 / mTeSR (Custom)	Variable	Variable	Requires titration. Start at 50 mg/L. High concentrations can induce differentiation in some stem cell lines [2].

Q: Should I add L-Arginine even if I am only tracking L-Lysine? A: Yes. If you use L-Lysine-deficient media, you must supplement with L-Arginine (usually L-Arginine-HCl) and L-Lysine-15N-1.

• The "Arginine-to-Proline" Risk: While this guide focuses on Lysine, be aware that if you are also using heavy Arginine, it can convert to heavy Proline. If you are only using heavy Lysine, this conversion does not affect your Lysine signal, but you must ensure sufficient Arginine (typically 28–84 mg/L) is present to maintain cell viability.

Part 2: Labeling Duration & Workflow

Q: How long does it take to achieve >95% incorporation?

A: Incorporation is a function of cell doubling, not absolute time. You need 5–6 cell doublings to dilute the pre-existing "light" (14N) proteome to <3%.

• Fast dividing (HeLa, 24h doubling): ~6 days.

• Slow dividing (Primary cells, 48h+ doubling): ~12–14 days.

Visual Workflow: The Labeling Timeline

The following diagram illustrates the critical path from adaptation to validation.

Part 3: Troubleshooting & FAQs

Q: My cells are dying or growing very slowly in the labeling media. Why? A: This is often due to Dialyzed FBS issues, not the Lysine itself.

• Cause: Dialysis removes small molecules (<10 kDa), including auxotrophic factors, vitamins, and growth factors, not just amino acids.

• Solution:

  • Acclimatization: Do not switch 100% immediately. Mix 50% Normal Media / 50% SILAC Media for one passage.

  • Supplementation: For sensitive lines (e.g., hybridomas), add insulin-transferrin-selenium (ITS) supplement to compensate for dialyzed serum loss [3].

Q: I see a "Light" Lysine peak persisting at >10% even after 6 doublings. A: This suggests a source of contamination or de novo synthesis.

• Contamination: Check your Dialyzed FBS.[2][3] Standard dialysis might leave residual amino acids.[2][3] Use "Triple Dialyzed" or "SILAC-tested" FBS.

• Recycling: High autophagy rates can recycle "light" amino acids from degraded proteins back into the pool.

  • Fix: Change media more frequently (every 24h) to wash out recycled light amino acids.

Q: How do I calculate the L-Lysine-15N-1 mass shift? A:

• Standard SILAC Lysine (Lys8): 13C6, 15N2 (+8.01 Da).

• L-Lysine-15N-1 (Single Label): If you are using a specific "15N-1" product (often meaning a single 15N atom or general 15N enrichment), the shift is much smaller (+1 Da per labeled nitrogen).

  • Warning: For Mass Spectrometry, a +1 Da shift is difficult to distinguish from the natural isotopic envelope (M+1 peak). Ensure your resolution is sufficient or use fully labeled Lysine (13C6, 15N2) for clearer separation. For NMR, single 15N labeling is appropriate.[4]

Part 4: Validation Protocol (Mass Spectrometry)

Objective: Verify incorporation efficiency before wasting expensive reagents on the main experiment.

• Harvest: Collect ~1x10^6 cells from the labeled culture.

• Lysis: Lyse in 8M Urea or SDS buffer.

• Digestion: Perform standard Trypsin digestion (Trypsin cleaves at Lys/Arg, generating peptides ending in your label).

• Analysis: Run a short LC-MS/MS gradient (30 min).

• Calculation: For a given peptide, calculate Incorporation (

  ):

  • Target:ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

    .

References

• Ong, S. E., & Mann, M. (2006). A practical recipe for stable isotope labeling by amino acids in cell culture (SILAC). Nature Protocols, 1(6), 2650–2660. [5]

• Van Hoof, D., et al. (2007). Prevention of amino acid conversion in SILAC experiments with embryonic stem cells. Molecular & Cellular Proteomics, 6(9).

• Geiger, T., et al. (2011). Use of stable isotope labeling by amino acids in cell culture as a spike-in standard in quantitative proteomics.[5][6][7][8][9][10] Nature Protocols, 6(2), 147–157.

• Scott, G. K., et al. (2000). Correction of arginine-to-proline conversion in SILAC. Molecular & Cellular Proteomics.

Sources

• 1. 2747-89-9|Lysine-N-15N dihydrochloride|BLD Pharm [bldpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. usherbrooke.ca [usherbrooke.ca]
• 4. itqb.unl.pt [itqb.unl.pt]
• 5. Cell-selective labeling with amino acid precursors for proteomic studies of multicellular environments - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effective correction of experimental errors in quantitative proteomics using stable isotope labeling by amino acids in cell culture (SILAC) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Prevention of Amino Acid Conversion in SILAC Experiments with Embryonic Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Combination of Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) and Substrate Trapping for the Detection of Transient Protein Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Computational Approach to Correct Arginine-to-Proline Conversion in Quantitative Proteomics - PMC [pmc.ncbi.nlm.nih.gov]

Strategies to minimize isotopic scrambling and metabolic conversion of L-Lysine-15N-1.

Welcome to the technical support center for L-Lysine-15N-1 stable isotope labeling. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to ensure the integrity of your experimental results. Here, we address the common challenges of isotopic scrambling and metabolic conversion of L-Lysine-15N-1, offering scientifically-grounded explanations and actionable solutions.

Introduction: The Challenge of Isotopic Integrity

L-Lysine-15N-1 is a powerful tool for tracing protein dynamics and metabolic fluxes. However, the very metabolic pathways that make it a valuable tracer can also introduce complexities. Isotopic scrambling, the transfer of the 15N label to other molecules, and the metabolic conversion of lysine into downstream metabolites can lead to misinterpretation of data. This guide will equip you with the knowledge to anticipate, identify, and mitigate these issues.

Troubleshooting Guide: A Symptom-Based Approach

This section is structured to help you diagnose and resolve specific issues you may encounter during your experiments.

Issue 1: Detection of 15N Label in Non-Lysine Amino Acids

Symptom: Your mass spectrometry data reveals the incorporation of the 15N label into amino acids other than lysine, most commonly glutamate, glutamine, and proline.

Potential Cause & Scientific Explanation:

This phenomenon, known as isotopic scrambling, is a direct consequence of L-lysine catabolism. In mammals, the primary route for lysine degradation is the saccharopine pathway, which occurs within the mitochondria.[1][2][3] Here's a step-by-step breakdown of how the 15N label can be transferred:

• Entry into Mitochondria: L-Lysine is transported into the mitochondrial matrix.[1][4]

• Conversion to α-Aminoadipic Semialdehyde (AASA): The bifunctional enzyme AASA synthase converts lysine and α-ketoglutarate into saccharopine, which is then converted to AASA and L-glutamate.[2] During this process, the α-amino group of lysine, which would carry the 15N label in L-Lysine-15N-α, is transferred.

• Transamination Reactions: AASA is further metabolized, and the released 15N-labeled glutamate can then participate in various transamination reactions catalyzed by aminotransferases. These enzymes can transfer the 15N-labeled amino group to other α-keto acids, leading to the formation of other 15N-labeled amino acids.

Solutions & Mitigation Strategies:

• Inhibition of Lysine Catabolism: While specific inhibitors of AASA synthase are not commercially available for routine cell culture use, you can indirectly reduce lysine catabolism by ensuring an adequate supply of other essential amino acids in your culture medium. This can help reduce the cell's reliance on lysine as a metabolic fuel source.

• Use of L-Lysine with Multiple Labels: Consider using L-Lysine labeled with both 15N and 13C (e.g., L-Lysine-13C6, 15N2). The presence of the 13C backbone provides a secondary signature, allowing you to distinguish between bona fide lysine incorporation and the transfer of the 15N label alone.

• Optimize Labeling Time: Shorter labeling times can minimize the extent of metabolic conversion and scrambling. Conduct a time-course experiment to determine the optimal labeling duration for your specific cell line and experimental goals, balancing sufficient incorporation with minimal scrambling.

• Cell Line Selection: Be aware that different cell lines exhibit varying rates of amino acid metabolism.[5] If significant scrambling is observed, consider testing your experiment in a different cell line known to have lower rates of lysine catabolism.

Issue 2: Appearance of Unexpected 15N-Labeled Metabolites in Metabolomics Studies

Symptom: Your metabolomics data shows 15N enrichment in metabolites that are not directly related to protein synthesis, such as intermediates of the TCA cycle or fatty acid metabolism.

Potential Cause & Scientific Explanation:

L-lysine is a ketogenic amino acid, meaning its carbon skeleton is ultimately converted into acetyl-CoA.[1][6] The saccharopine pathway is the primary route for this conversion.[3][6] The 15N label, primarily from the epsilon-amino group in L-Lysine-15N-ε, can be released as ammonia (or transferred to other molecules) during the later stages of this pathway. The resulting acetyl-CoA can then enter the TCA cycle, and its constituent atoms can be incorporated into a wide range of downstream metabolites.

Solutions & Mitigation Strategies:

• Targeted vs. Untargeted Metabolomics: In your experimental design, clearly define whether you are performing targeted or untargeted metabolomics. For targeted analyses focusing on protein synthesis, you can specifically look for 15N incorporation into the protein-bound lysine.

• Isotopologue Distribution Analysis: Advanced mass spectrometry techniques can resolve different isotopologues of a metabolite. Analyzing the full isotopologue distribution can help trace the path of the 15N label and differentiate between direct incorporation and downstream metabolic scrambling.

• Kinetic Flux Analysis: For more quantitative insights, consider performing kinetic flux analysis. This involves measuring the rate of label incorporation into various metabolites over time, which can help to model the flow of the 15N label through different metabolic pathways.

Frequently Asked Questions (FAQs)

Q1: What is the difference between isotopic scrambling and metabolic conversion?

• Isotopic Scrambling refers to the transfer of the stable isotope label (in this case, 15N) from the original labeled molecule (L-Lysine-15N-1) to other molecules, resulting in the labeling of unintended compounds.

• Metabolic Conversion is the natural process where the cell metabolizes L-lysine, converting it into various downstream products. When using a labeled lysine, these downstream products will also carry the label.

Q2: How can I confirm the efficiency of L-Lysine-15N-1 incorporation into my proteins?

To check labeling efficiency, you can perform a preliminary experiment where you culture your cells in the "heavy" L-Lysine-15N-1 medium for a defined period (e.g., several cell doublings). After harvesting, extract the proteins, digest them with trypsin, and analyze the resulting peptides by LC-MS/MS. By comparing the intensity of the heavy (15N-labeled) and light (unlabeled) peptide pairs for several representative proteins, you can calculate the percentage of incorporation.[5]

Q3: Does the position of the 15N label on the lysine molecule matter?

Yes, the position of the label is critical. L-Lysine has two amino groups: the alpha (α) amino group and the epsilon (ε) amino group.

• L-Lysine-15N-α: The label is on the alpha-amino group, which is involved in peptide bond formation. This label is more susceptible to scrambling through transamination reactions.

• L-Lysine-15N-ε: The label is on the epsilon-amino group of the side chain. This position is not directly involved in peptide bond formation and is generally less prone to scrambling via transamination. However, it can still be released during the later stages of lysine catabolism.

Q4: Can serum in the cell culture medium affect my labeling experiment?

Absolutely. Fetal Bovine Serum (FBS) and other animal-derived sera contain endogenous, unlabeled amino acids, including lysine.[5] This will dilute your labeled L-Lysine-15N-1, leading to lower incorporation efficiency. To mitigate this, it is highly recommended to use dialyzed FBS, which has had small molecules like amino acids removed.

Experimental Protocols

Protocol 1: Assessment of L-Lysine-15N-1 Incorporation Efficiency

Objective: To determine the percentage of L-Lysine-15N-1 incorporated into cellular proteins.

Materials:

• Cells of interest

• Standard cell culture medium

• L-Lysine- and L-Arginine-deficient medium

• L-Lysine-15N-1

• Unlabeled L-Arginine

• Dialyzed Fetal Bovine Serum (dFBS)

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer)

• BCA protein assay kit

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Trypsin (mass spectrometry grade)

• C18 desalting spin columns

• LC-MS/MS system

Procedure:

• Cell Culture: Culture cells in "heavy" SILAC medium (deficient medium supplemented with L-Lysine-15N-1, unlabeled L-Arginine, and 10% dFBS) for at least 5-6 cell doublings to ensure maximal incorporation.

• Cell Harvest: Harvest a small aliquot of cells (e.g., 1 x 10^6 cells). Wash twice with ice-cold PBS.

• Lysis: Lyse the cells using a suitable lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysate using a BCA assay.

• Protein Digestion:

  • Take approximately 20-50 µg of protein.

  • Reduce disulfide bonds with 10 mM DTT for 30 minutes at 56°C.

  • Alkylate cysteine residues with 20 mM IAA for 30 minutes at room temperature in the dark.

  • Dilute the sample 4-fold with 50 mM ammonium bicarbonate.

  • Digest the proteins with trypsin (1:50 enzyme-to-protein ratio) overnight at 37°C.

• Sample Cleanup: Desalt the peptide mixture using a C18 spin column according to the manufacturer's instructions.

• LC-MS/MS Analysis: Analyze the desalted peptides using a high-resolution mass spectrometer.

• Data Analysis:

  • Search the MS/MS data against a relevant protein database.

  • Identify peptide pairs with and without the 15N label.

  • Calculate the labeling efficiency for several high-confidence peptides using the following formula: Efficiency (%) = [Intensity of Heavy Peptide / (Intensity of Heavy Peptide + Intensity of Light Peptide)] * 100

Data Summary Table

Parameter	Recommendation/Consideration	Rationale
Cell Culture Medium	Use dialyzed FBS.	Minimizes dilution of the labeled amino acid with unlabeled counterparts from the serum.[5]
Labeling Duration	5-6 cell doublings for maximal incorporation.	Ensures near-complete replacement of endogenous light lysine with the heavy labeled version.
Amino Acid Supplementation	Ensure all other essential amino acids are present at optimal concentrations.	Prevents the cell from catabolizing lysine for energy, which can increase scrambling.
Choice of L-Lysine Isotope	L-Lysine-13C6, 15N2	The dual label helps to differentiate between direct incorporation and scrambling of the 15N label.

References

• Vissers, J. P. C., et al. (2008). The role of lysine catabolism in the formation of glutaryl-CoA in mammalian mitochondria. Journal of Inherited Metabolic Disease, 31(5), 620–628. Available from: [Link]

• Sacksteder, K. A., et al. (2000). Identification of the alpha-aminoadipic semialdehyde synthase gene, which is defective in familial hyperlysinemia. The American Journal of Human Genetics, 66(6), 1736–1743. Available from: [Link]

• Pena, I. A., et al. (2017). The lysine degradation pathway: Subcellular compartmentalization and enzyme deficiencies. Molecular Genetics and Metabolism, 120(1-2), 15-21. Available from: [Link]

• Blemings, K. P., et al. (1998). Regulation of lysine catabolism in rat liver. The Journal of Nutrition, 128(6), 1083–1089. Available from: [Link]

• Palmieri, F. (2013). The mitochondrial transporter family (SLC25): physiological and pathological implications. Pflügers Archiv - European Journal of Physiology, 465(5), 651–665. Available from: [Link]

• Geiger, T., et al. (2011). SILAC analysis of cell lines and tissues. Methods in Molecular Biology, 759, 325–340. Available from: [Link]

Sources

• 1. Lysine: Sources, Metabolism, Physiological Importance, and Use as a Supplement [mdpi.com]
• 2. familiasga.com [familiasga.com]
• 3. scispace.com [scispace.com]
• 4. Lysine Degradation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. journals.physiology.org [journals.physiology.org]

Impact of L-Lysine-15N-1 (dihydrochloride) on cell viability and proliferation.

Senior Application Scientist Desk

Executive Summary & Core Mechanism

L-Lysine-15N-1 (dihydrochloride) is a stable isotope-labeled amino acid primarily used in SILAC (Stable Isotope Labeling by Amino acids in Cell culture) for quantitative proteomics.

The Core Premise: Biologically, 15N-Lysine is chemically identical to natural (light) Lysine. It should not exhibit toxicity or alter proliferation rates. If you observe cell death or growth retardation, it is rarely the isotope itself, but rather an environmental artifact introduced during media formulation.

This guide isolates the three most common failure modes: pH Shock (Acidosis) , Dialyzed Serum Starvation , and Hyper-Osmotic Stress .

Critical Preparation Protocol (The "2HCl" Factor)

WARNING: The most frequent cause of cell death with this reagent is neglecting the dihydrochloride (2HCl) salt form.

The Acidosis Trap

L-Lysine-15N-1 is supplied as a dihydrochloride salt to ensure stability. When dissolved in water or media, it dissociates into Lysine and two equivalents of Hydrochloric Acid (HCl) .

• Result: Adding powder directly to media drops the pH to ~4.0–5.0.

• Symptom: Media turns yellow (Phenol Red indicator) immediately; massive cell detachment occurs within 2 hours.

Correct Reconstitution Protocol

Goal: Create a 100x Stock Solution (e.g., 80 mM if final target is 0.8 mM).

• Dissolve: Dissolve the L-Lysine-15N-1 2HCl powder in sterile PBS or double-distilled water.

• Buffer: Measure pH. It will be acidic.

• Adjust: Titrate slowly with 1M NaOH (sterile filtered) until pH reaches 7.4 .

• Filter: Pass through a 0.22 µm PES syringe filter.

• Supplement: Add this neutralized stock to your Lysine-deficient media.

Troubleshooting Guide: Viability & Proliferation

Use this diagnostic matrix to identify the root cause of your culture issues.

Symptom A: Acute Cell Death (<24 Hours)

Potential Cause	Mechanism	Verification Step	Corrective Action
Acidic Shock	Unbuffered 2HCl salt acidified the media.	Check media color.[1] Yellow = Acidic.	Neutralize stock with NaOH before adding to media.
Endotoxin Contamination	Impure isotope lot (rare but possible).	LAL Endotoxin Assay.	Use HPLC-purified, cell-culture grade isotopes only.
Hyper-Osmolarity	User added isotope on top of existing media.	Calculate final osmolarity (>320 mOsm/kg is toxic).	Use Lysine-deficient media; do not add heavy Lysine to standard DMEM.

Symptom B: Gradual Growth Retardation (Proliferation Lag)

Context: Cells grow but doubling time increases (e.g., from 24h to 36h).

The Culprit: Dialyzed FBS SILAC requires Dialyzed Fetal Bovine Serum (dFBS) to remove light amino acids. Dialysis (<10 kDa cutoff) removes all small molecules, including growth factors, hormones, and cytokines essential for rapid growth.

Corrective Workflow:

• Adaptation Phase: Do not switch 100% to dFBS immediately.

• Titration:

  • Passage 1: 50% Standard FBS / 50% Dialyzed FBS.

  • Passage 2: 25% Standard FBS / 75% Dialyzed FBS.

  • Passage 3: 100% Dialyzed FBS + Heavy Lysine.

• Rescue: If lag persists, supplement with Insulin-Transferrin-Selenium (ITS) to replace lost growth factors.

Visualizing the Failure Logic

The following diagram illustrates the decision-making process for troubleshooting viability issues.

Caption: Diagnostic logic tree for isolating the root cause of cell death in SILAC experiments.

Experimental Workflow: The "Self-Validating" Protocol

To ensure data integrity, you must validate that the isotope is incorporating without altering cell physiology.

Step 1: The Parallel Growth Assay

Before starting the main experiment, run a 72-hour growth curve.

• Condition A: Light Lysine + Standard FBS (Control).

• Condition B: Light Lysine + Dialyzed FBS (Serum Control).

• Condition C: Heavy Lysine + Dialyzed FBS (Experimental).

Interpretation:

• If A > B = C: The issue is the Dialyzed Serum (Add ITS).

• If A = B > C: The issue is the Heavy Lysine (Check purity/pH).

Step 2: Incorporation Efficiency Check

You cannot assume 100% labeling. You must measure it.

• Culture cells for 5-6 doublings in Heavy media.

• Lyse a small aliquot.

• Run a "Check Gel" -> In-gel digestion -> LC-MS/MS.

• Target: >95% incorporation efficiency.

• Warning: If incorporation is <95%, "light" peptides will skew your quantitation ratios.

Caption: Standard SILAC workflow ensuring validation of labeling efficiency prior to experimentation.

Frequently Asked Questions (FAQs)

Q1: Can I just add the Heavy Lysine powder to my normal DMEM? A: No. Normal DMEM already contains ~0.8 mM (146 mg/L) of light Lysine. Adding heavy Lysine on top creates a competition where the cell will preferentially utilize the abundant light Lysine, resulting in poor incorporation. You must use Lysine-deficient DMEM and reconstitute the heavy amino acid into it.

Q2: My cells look vacuolated after switching to Heavy media. Is this toxicity? A: This is likely autophagy induced by nutrient stress, not chemical toxicity. It confirms that the Dialyzed FBS is missing key micronutrients. Supplement with L-Glutamine (it degrades rapidly) and consider adding a specific growth factor cocktail relevant to your cell line.

Q3: Does 15N labeling affect protein folding or enzymatic activity? A: Generally, no. The "Kinetic Isotope Effect" for Nitrogen-15 is negligible in biological systems. Proteins folded with 15N-Lysine are functionally identical to their 14N counterparts. Any phenotypic change is almost certainly due to the media composition (serum/buffer).

Q4: What is the optimal concentration for L-Lysine-15N-1? A: Match the concentration found in standard media for your cell type.

• DMEM: 0.8 mM (approx. 146 mg/L of L-Lysine base).

• RPMI-1640: 0.2 mM (approx. 40 mg/L).

• Note: Do not exceed these physiological levels. High concentrations (>10 mM) can induce mitochondrial stress and necrosis [1].

References

• Végh, E. T., et al. (2024).[2][3] "High concentrations of L-lysine cause mitochondrial damage and necrosis in isolated pancreatic acinar cells."[2][3][4] Scientific Reports. Available at: [Link]

• Ong, S. E., & Mann, M. (2006).[5][6] "A practical recipe for stable isotope labeling by amino acids in cell culture (SILAC)." Nature Protocols. Available at: [Link]

Sources

• 1. Stable isotope labeling by amino acids in cell culture - Wikipedia [en.wikipedia.org]
• 2. High concentrations of L-lysine cause mitochondrial damage and necrosis in isolated pancreatic acinar cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. A practical recipe for stable isotope labeling by amino acids in cell culture (SILAC) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

How to improve the accuracy and precision of quantification in L-Lysine-15N-1 based proteomics?

Welcome to the technical support resource for researchers, scientists, and drug development professionals employing L-Lysine-¹⁵N metabolic labeling. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying principles and field-tested insights to help you overcome common challenges. This guide is designed to give you full editorial control to diagnose issues and improve the accuracy and precision of your quantitative proteomics experiments.

Metabolic labeling, where stable isotopes are incorporated into proteins in vivo, is a gold-standard strategy in quantitative proteomics.[1][2][3] By growing one cell population in media containing "heavy" ¹⁵N-labeled L-Lysine and another in standard "light" media, you create an ideal internal standard. The key advantage is the ability to combine samples at the earliest possible stage—typically right after cell lysis—which minimizes downstream experimental and analytical variability that can plague other methods.[3][4][5]

However, the perceived simplicity of this method belies several critical parameters that can profoundly impact data quality. Issues such as incomplete isotope incorporation, co-eluting peptide interference, and suboptimal data analysis strategies can compromise both accuracy and precision.[6][7][8][9] This guide provides a structured approach to understanding, troubleshooting, and mastering these challenges.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental concepts and common queries to build a strong foundational understanding of the technique.

Q1: What is the fundamental principle of L-Lysine-¹⁵N based proteomics?

A: This technique, a form of Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC), relies on the metabolic incorporation of an isotopically labeled essential amino acid into all newly synthesized proteins.[10][11]

• Labeling: One population of cells is cultured in a medium where standard L-Lysine (containing ¹⁴N) is replaced with L-Lysine uniformly labeled with the heavy isotope ¹⁵N.

• Incorporation: As cells grow and divide, this "heavy" lysine is incorporated into their proteome.

• Mixing: After experimental treatment, the "light" and "heavy" cell populations are combined, typically in a 1:1 ratio based on protein content.

• Analysis: During mass spectrometry (MS) analysis, a peptide containing one lysine residue from the heavy sample will have a specific mass shift compared to its light counterpart. The mass spectrometer detects these chemically identical but mass-different peptide pairs.

• Quantification: The relative protein abundance between the two samples is determined by comparing the signal intensities of the heavy and light peptide pairs.

Q2: Why use specific ¹⁵N-Lysine labeling instead of a full ¹⁵N metabolic labeling approach?

A: The choice between labeling a specific amino acid (like in SILAC) and labeling all nitrogen atoms (full ¹⁵N labeling) comes down to a trade-off between cost and data complexity.

• SILAC (¹⁵N-Lysine): Provides a well-defined and predictable mass difference for each peptide pair. For example, after a tryptic digest (which cleaves after lysine and arginine), most peptides will contain one labeled lysine, resulting in a known mass shift. This simplifies peptide pair identification and data analysis.[4][5][9]

• Full ¹⁵N Labeling: In this method, every nitrogen atom in a peptide is replaced with ¹⁵N. The resulting mass difference between light and heavy pairs is variable and depends on the peptide's amino acid composition (i.e., the total number of nitrogen atoms).[4][9] This creates broader, more complex isotopic clusters for heavy peptides, which can make it harder to identify the correct monoisotopic peak and can lead to fewer identifications of heavy peptides.[4][9][11][12]

While full ¹⁵N labeling can be cheaper, the simplified data analysis and higher identification confidence often make ¹⁵N-Lysine (and/or ¹⁵N,¹³C-Arginine) the preferred method for cell culture experiments.[12]

Q3: How critical is choosing a lysine-auxotrophic cell line?

A: Using a lysine-auxotrophic cell line (one that cannot synthesize its own lysine) is highly recommended for achieving complete and efficient labeling.[13][14][15] Such cell lines are forced to utilize the exogenous ¹⁵N-Lysine provided in the medium, ensuring it is the sole source for protein synthesis.

For prototrophic organisms like yeast, bacteria, or plants that can synthesize their own lysine, the strategy must be adapted. In what is termed "native SILAC," researchers rely on the organism's natural feedback mechanisms, where the presence of exogenous lysine in the medium down-regulates the endogenous lysine biosynthesis pathway.[13][14] While effective, it's crucial to validate that this downregulation is sufficient to achieve high incorporation rates.

Q4: What is a realistic labeling efficiency, and why is >98% the goal?

A: Labeling efficiency refers to the percentage of a specific amino acid pool that has been successfully replaced by its heavy counterpart. While 100% is the ideal, a realistic and excellent goal is >98% incorporation .

Achieving an efficiency below this threshold, particularly below 95%, can severely compromise your results.[6][7] Incomplete labeling creates a more complex isotopic pattern for the "heavy" peptide. Instead of a single, well-defined isotopic cluster, you get overlapping signals from peptides that have incorporated the heavy label and those that have not. This can lead to:

• Incorrect monoisotopic peak assignment: The software may misidentify the most abundant peak in the cluster.[16]

• Inaccurate ratio calculation: The signal intensity of the heavy peptide is underestimated because it's diluted by the presence of unlabeled species, leading to skewed quantification.[6][7]

Q5: How exactly does incomplete labeling distort my quantification at the spectral level?

A: Incomplete labeling introduces a significant artifact in the mass spectrum of the heavy peptide: the M-1 peak . The monoisotopic peak of the fully labeled peptide is designated as 'M'. If labeling is incomplete, a portion of that peptide population will contain one less ¹⁵N atom (and one more ¹⁴N atom), resulting in a peak at a mass of M-1 Da.[4][9][17]

The lower the labeling efficiency, the higher the relative abundance of this M-1 peak.[4][17] This distorts the entire isotopic envelope, shifting the measured center of the distribution to a lower mass and, most critically, reducing the intensity of the intended monoisotopic 'M' peak. This directly leads to an underestimation of the heavy peptide's abundance and thus an inaccurate heavy/light ratio.

Section 2: Troubleshooting Guide

This guide is structured by common problems. For each issue, we diagnose the potential causes and provide actionable solutions and protocols.

Problem 1: Low or Incomplete Labeling Efficiency (<98%)

Q: My calculated labeling efficiency is below the recommended >98% threshold. What are the common causes and how can I fix this?

This is one of the most critical issues to resolve before proceeding with large-scale experiments.

• Cause A: Insufficient Cell Doublings

  • Causality: Metabolic incorporation is a gradual process that occurs during protein synthesis and cell division. If cells do not undergo enough doublings, the pre-existing "light" proteome will not be sufficiently diluted and replaced.

  • Solution: Ensure cells are cultured in the heavy SILAC medium for a minimum of five to six cell doublings to allow for >98% incorporation.[10] This period should be determined empirically for your specific cell line.

• Cause B: Contamination with "Light" Lysine

  • Causality: Standard fetal bovine serum (FBS) is a major source of unlabeled amino acids, including lysine. If it is not removed, it will compete with the ¹⁵N-Lysine and dilute the labeling pool.

  • Solution: Always use dialyzed fetal bovine serum (dFBS) , from which small molecules like amino acids have been removed.[18] Additionally, ensure all other media components and supplements are of high purity and do not contain contaminating lysine.

• Cause C: Arginine-to-Proline Conversion

  • Causality: In some cell lines, the enzyme arginase can convert the heavy-labeled arginine (often used in conjunction with lysine in SILAC) into other amino acids, most notably proline. This metabolic scrambling can complicate spectra. While this troubleshooting guide focuses on Lysine, this is a common SILAC issue.

  • Solution: If you are also using labeled Arginine, this can be suppressed by adding a high concentration of unlabeled proline (e.g., 200 mg/L) to the SILAC medium.[19]

Protocol: How to Accurately Determine Labeling Efficiency

This protocol should be performed on a small-scale pilot experiment before committing to your main samples.

• Sample Preparation: Culture a small batch of cells in heavy medium for the intended duration (e.g., 6 doublings). Harvest the cells, lyse them, and quantify the protein concentration.

• Protein Digestion: Take 20-50 µg of protein lysate. Perform a standard in-solution digest protocol:

  • Reduce disulfide bonds with Dithiothreitol (DTT).

  • Alkylate cysteine residues with Iodoacetamide (IAA).

  • Digest overnight with trypsin.[19]

• Sample Cleanup: Desalt the resulting peptides using a C18 StageTip or equivalent solid-phase extraction method to remove salts and detergents.

• LC-MS/MS Analysis: Analyze the purified peptides on a high-resolution mass spectrometer (e.g., Orbitrap, Q-TOF).

• Data Analysis:

  • Search the raw data against the relevant protein database without specifying any heavy labels.

  • Manually inspect the spectra of several high-intensity peptides from abundant proteins (e.g., housekeeping proteins).

  • For each peptide, locate the isotopic cluster. The monoisotopic peak is 'M'. Look for the presence of an 'M-1' peak.

  • Use software tools (like the MS-Isotope module in Protein Prospector) to compare the experimental isotope pattern to theoretical patterns at different labeling efficiencies (e.g., 95%, 97%, 99%).[4][17] The best match will give you an accurate measure of your incorporation efficiency. The ratio of the M-1 peak's intensity to the M peak's intensity is inversely correlated with labeling efficiency.[4][9][17]

Problem 2: High Variation Between Replicates & Poor Precision

Q: I'm seeing significant scatter in my protein ratios (high CVs) across biological replicates. How can I improve precision?

High variance undermines the statistical significance of your results. Since metabolic labeling controls for many variables, the source of imprecision often lies in steps before or after the samples are mixed.

• Cause A: Inaccurate Protein Quantification & Mixing

  • Causality: The core assumption of SILAC is that a 1:1 mix of protein from the light and heavy samples should result in a median protein ratio of 1. If the initial protein quantification is inaccurate, the mixing ratio will be off, introducing a systematic bias and increasing variability.

  • Solution: Use a reliable protein quantification method (e.g., BCA assay) on the cell lysates before mixing. Be meticulous in pipetting to ensure an exact 1:1 (or other intended) ratio. After data analysis, always check the distribution of your log2-transformed protein ratios. The median of this distribution should be centered at zero for a 1:1 mix. If not, a normalization factor based on the median can be applied to the entire dataset.[9]

• Cause B: Sample Preparation Pitfalls

  • Causality: Contaminants introduced during sample preparation can severely degrade data quality. Common culprits include keratins from dust and skin, residual detergents from cell lysis, and salts from buffers.[20] Incomplete enzymatic digestion can also lead to inconsistent peptide generation between samples.[21]

  • Solution:

    • Work in a clean environment (e.g., a laminar flow hood) to minimize keratin contamination.

    • If using detergents like Triton X-100 or SDS for lysis, ensure they are thoroughly removed via a robust cleanup method (e.g., acetone precipitation or SPE) before MS analysis, as they can suppress peptide ionization.[20]

    • Ensure your digestion protocol is optimized and runs to completion. Use high-quality, MS-grade trypsin and an appropriate enzyme-to-protein ratio.[21]

• Cause C: Co-eluting Peptides & MS1 Interference

  • Causality: In complex samples, it's common for multiple peptides to co-elute from the chromatography column and enter the mass spectrometer at the same time. If an interfering peptide has an isotopic peak that overlaps with your target peptide's signal at the MS1 level, the quantification will be inaccurate.[4][9]

  • Solution:

    • High-Resolution MS1 Scans: Acquire your MS1 survey scans at high resolution (e.g., ≥60,000, with 120,000 being common).[9] This provides the mass accuracy needed to separate your target peptide's signal from that of a closely co-eluting interference.

    • Targeted Proteomics (for key proteins): For proteins of high interest or for validating discovery results, consider using a targeted method like Parallel Reaction Monitoring (PRM) . PRM is a targeted method where a pre-determined list of peptide ions is selected and fragmented.[8] Quantification is based on the signal of the highly specific fragment ions (MS2 level), which is far less susceptible to interference than quantification at the MS1 level.[8]

Problem 3: Systematic Errors & Poor Accuracy

Q: My quantified ratios seem consistently skewed, or they don't agree with validation experiments like Western Blots. What causes this inaccuracy?

Accuracy refers to how close a measurement is to the true value. Systematic errors can lead to precise but inaccurate results.

• Cause A: Failure to Correct for Incomplete Labeling

  • Causality: As discussed, even a small degree of incomplete labeling (e.g., at 98-99%) will slightly suppress the heavy peptide's monoisotopic peak intensity. While minor, this can introduce a systematic underestimation of the heavy channel across the entire dataset.

  • Solution: Use a data analysis platform (e.g., Protein Prospector, MaxQuant) that allows you to input your empirically determined labeling efficiency.[4][16][6] The software will use this value to mathematically correct the measured peptide intensities, adjusting for the contribution of the M-1 peak and providing a more accurate final ratio.[6][7]

• Cause B: Incorrect Monoisotopic Peak Selection for Heavy Peptides

  • Causality: The isotopic cluster of a ¹⁵N-labeled peptide is broader than its light counterpart. This can sometimes confuse data analysis software, which may incorrectly assign the monoisotopic peak, leading to significant quantification errors.[4][9]

  • Solution:

    • Use high mass accuracy and resolution settings on your instrument to clearly define the isotopic clusters.

    • Employ software packages that feature sophisticated isotope cluster pattern matching algorithms. These tools compare the observed isotopic distribution to the theoretical model to flag and correct incorrect monoisotopic peak assignments.[16]

• Cause C: Under-representation and Identification of Heavy Peptides

  • Causality: Research has shown that larger ¹⁵N-labeled peptides can be systematically under-represented in the number of identified peptides compared to their ¹⁴N counterparts.[6][7] This can happen if the mass shift due to incomplete labeling causes the precursor mass to fall outside the search tolerance of the identification algorithm.

  • Solution: Some advanced data analysis workflows can correct for this. One described method involves adjusting the precursor mass in the database search to account for the mass shift caused by incomplete enrichment, which can dramatically increase the number of identified heavy peptides.[6][7][22]

Problem 4: Missing Values, Especially for Heavy Peptides

Q: My dataset has many missing values, preventing me from quantifying many proteins. This seems to affect the heavy-labeled peptides more often. Why does this happen and how can I fix it?

• Causality: Broader Isotopic Clusters of Heavy Peptides

  • The total ion current for a heavy peptide is distributed across a wider range of isotopic peaks compared to its light version. This means the intensity of any single peak, including the monoisotopic precursor peak selected for fragmentation in Data-Dependent Acquisition (DDA), is lower.[4][9] This can cause the peak to fall below the instrument's threshold for triggering an MS/MS scan, resulting in a missing value for the heavy peptide even when its light counterpart is identified and quantified.

• Solutions:

  • Optimize Data Analysis Software: Use a platform that can perform "match between runs" or, more relevantly for SILAC, can find and quantify the heavy peptide's MS1 signal even if it was not selected for MS/MS fragmentation. The software uses the identification of the light peptide to calculate the expected mass and retention time of its heavy partner and extracts the corresponding ion chromatogram.[16]

  • Optimize Data Acquisition:

    • Acquiring both MS1 and MS2 scans at high resolution can improve identification and quantification.[4][9]

    • Consider Data-Independent Acquisition (DIA) . DIA methods fragment all ions within a wide mass range, which can significantly reduce the problem of missing values. However, the resulting complex spectra require specialized deconvolution software.[4]

Section 3: Visualizations & Protocols

Experimental Workflow for L-Lysine-¹⁵N Proteomics

The following diagram outlines the key stages of a successful quantitative proteomics experiment using ¹⁵N-Lysine labeling.

Caption: A decision tree for troubleshooting quantification problems.

Data Presentation: Recommended MS Settings

Parameter	Recommendation	Rationale
MS1 Resolution	≥ 60,000 (120,000 recommended)	To resolve co-eluting peptide signals and improve mass accuracy for precursor ions. [9]
MS1 AGC Target	1e6 - 3e6	To ensure sufficient ion statistics for accurate measurement of the isotopic envelope.
Max Injection Time (MS1)	Auto (typically 20-50 ms)	To optimize scan speed while maintaining sensitivity.
MS2 Resolution	≥ 15,000 (30,000 recommended)	To improve the mass accuracy of fragment ions for more confident peptide identification.
Isolation Window	1.2 - 2.0 m/z	A narrower window reduces the co-isolation of interfering precursors.
Collision Energy	Stepped or optimized (e.g., 28-32 NCE)	To ensure efficient fragmentation for a wide range of peptides.
Acquisition Mode	Data-Dependent (DDA) or Data-Independent (DIA)	DDA is standard; DIA can reduce missing values but requires more complex analysis. [4]

References

• Hsu, J.-L., et al. (2022). "15N Metabolic Labeling Quantification Workflow in Arabidopsis Using Protein Prospector." Frontiers in Plant Science, 12. [Link]

• Hsu, J.-L., et al. (2021). "15N metabolic labeling quantification workflow in Arabidopsis using Protein Prospector." bioRxiv. [Link]

• Krijgsveld, J., et al. (2008). "Optimizing Identification and Quantitation of 15N-Labeled Proteins in Comparative Proteomics." Analytical Chemistry, 80(22), 8564–8572. [Link]

• Zhang, Y., et al. (2009). "A MS data search method for improved 15N-labeled protein identification." Proteomics, 9(17), 4265–4270. [Link]

• Fröhlich, F., et al. (2013). "Native SILAC: Metabolic Labeling of Proteins in Prototroph Microorganisms Based on Lysine Synthesis Regulation." Molecular & Cellular Proteomics, 12(7), 1995–2005. [Link]

• Filiou, M. D., et al. (2017). "Using 15N-Metabolic Labeling for Quantitative Proteomic Analyses." Methods in Molecular Biology, 1549, 239–248. [Link]

• Stark, J. C., et al. (2024). "Measuring 15N and 13C Enrichment Levels in Sparsely Labeled Proteins Using High-Resolution and Tandem Mass Spectrometry." Journal of the American Society for Mass Spectrometry. [Link]

• Yao, X., et al. (2004). "Two-dimensional mass spectra generated from the analysis of 15N-labeled and unlabeled peptides for efficient protein identification and de novo peptide sequencing." Journal of the American Society for Mass Spectrometry, 15(11), 1645–1657. [Link]

• Gruhler, A., et al. (2013). "Plant SILAC: Stable-Isotope Labelling with Amino Acids of Arabidopsis Seedlings for Quantitative Proteomics." PLOS One. [Link]

• Chen, E. I., et al. (2015). "Quantitative Proteomics Using 15N SILAC Mouse." Open Access Pub. [Link]

• Brown, K. A. (2016). "Chapter 5: Modern techniques in quantitative proteomics." Bioanalysis Zone. [Link]

• Fröhlich, F., et al. (2013). "Native SILAC: Metabolic Labeling of Proteins in Prototroph Microorganisms Based on Lysine Synthesis Regulation." Molecular & Cellular Proteomics. [Link]

• Krijgsveld, J., et al. (2008). "Optimizing identification and quantitation of 15N-labeled proteins in comparative proteomics." PubMed. [Link]

• Hsu, J.-L., et al. (2022). "Application of Parallel Reaction Monitoring in 15N Labeled Samples for Quantification." eScholarship.org. [Link]

• Fröhlich, F., et al. (2013). "Native SILAC: metabolic labeling of proteins in prototroph microorganisms based on lysine synthesis regulation." PubMed. [Link]

• Shen, Y., et al. (2024). "A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics." ACS Measurement Science Au. [Link]

• Schütz, W., et al. (2011). "Extending SILAC to Proteomics of Plant Cell Lines." The Plant Cell, 23(5), 1701–1705. [Link]

• ResearchGate. "Improvement of assay precision and accuracy using uniformly 15 N-labeled protein standard." ResearchGate. [Link]

• Shen, Y., et al. (2024). "A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics." PMC. [Link]

• Hsu, J.-L., et al. (2022). "15N Metabolic Labeling Quantification Workflow in Arabidopsis Using Protein Prospector." eScholarship.org. [Link]

• Meston, D. (2022). "Pitfalls in Proteomics: Avoiding Problems That Can Occur Before Data Acquisition Begins." LCGC North America. [Link]

• Grove, J. A., et al. (1969). "The metabolism of D- and L-lysine specifically labeled with 15N." Biochimica et Biophysica Acta. [Link]

• ResearchGate. "Labeling efficiency or enrichment is determined on ¹⁵N labeled peptides..." ResearchGate. [Link]

• Cai, Y., et al. (2013). "Quantification of histone modifications using 15N metabolic labeling." PMC. [Link]

• Beynon, R. J., & Pratt, J. M. (2005). "Metabolic Labeling of Proteins for Proteomics." Molecular & Cellular Proteomics. [Link]

• Schreiber, E. M. (2013). "Improving Quantitative Accuracy and Precision of Isobaric Labeling Strategies for Quantitative Proteomics Using Multistage (MS3) Mass Spectrometry." American Laboratory. [Link]

• Krijgsveld, J., et al. (2009). "Metabolic labeling of model organisms using heavy nitrogen (15N)." Methods in Molecular Biology. [Link]

• Fortelny, N., & Gevaert, K. (2020). "Data Processing and Analysis in Positional Proteomics." PMC. [Link]

• Guan, X., et al. (2020). "Global profiling of lysine accessibility to evaluate protein structure changes in Alzheimer's disease." PMC. [Link]

• Hsu, J.-L., et al. (2022). "15N Metabolic Labeling Quantification Workflow in Arabidopsis Using Protein Prospector." Frontiers. [Link]

• Cambridge Isotope Laboratories, Inc. "99% Enriched Amino Acids for Proteomic Applications." spectra 2000. [Link]

• Plank, M. (2014). "How would you recommend to troubleshoot a proteomics identification experiment (data-dependent MS)?" ResearchGate. [Link]

• ResearchGate. "| Proteome-wide quantification of lysine reactivity. a, General..." ResearchGate. [Link]

• Liu, Y., et al. (2022). "Proteomic Analysis of Serum Lysine Acetylation in Uyghur Patients With T2DM." Frontiers in Endocrinology. [Link]

Sources

• 1. bioanalysis-zone.com [bioanalysis-zone.com]
• 2. americanlaboratory.com [americanlaboratory.com]
• 3. Metabolic labeling of model organisms using heavy nitrogen (15N) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 15N Metabolic Labeling Quantification Workflow in Arabidopsis Using Protein Prospector - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantification of histone modifications using 15N metabolic labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Optimizing identification and quantitation of 15N-labeled proteins in comparative proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. escholarship.org [escholarship.org]
• 9. escholarship.org [escholarship.org]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Native SILAC: Metabolic Labeling of Proteins in Prototroph Microorganisms Based on Lysine Synthesis Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Sci-Hub. Native SILAC: Metabolic Labeling of Proteins in Prototroph Microorganisms Based on Lysine Synthesis Regulation / Molecular & Cellular Proteomics, 2013 [sci-hub.box]
• 15. Native SILAC: metabolic labeling of proteins in prototroph microorganisms based on lysine synthesis regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. biorxiv.org [biorxiv.org]
• 17. researchgate.net [researchgate.net]
• 18. academic.oup.com [academic.oup.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. chromatographyonline.com [chromatographyonline.com]
• 21. assets.fishersci.com [assets.fishersci.com]
• 22. A MS data search method for improved 15N-labeled protein identification - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing matrix effects in mass spectrometry analysis of 15N-labeled samples.

Technical Support Center: Matrix Effect Mitigation in 15N-Labeled Mass Spectrometry

Welcome to the Technical Support Center

Current Status: Operational Ticket Focus: 15N-Metabolic Flux Analysis (MFA) & Quantitative Proteomics

As researchers, we often treat Mass Spectrometry (MS) as a truth machine. However, in 15N-labeled experiments—where we track nitrogen assimilation into amino acids, nucleotides, and proteins—matrix effects are the silent data killers. They do not just lower sensitivity; they distort isotopic envelopes, rendering flux calculations invalid.

This guide is not a textbook. It is a troubleshooting protocol designed to diagnose, isolate, and eliminate ionization suppression in your 15N workflows.

Part 1: The Diagnostic Suite

How do I distinguish between instrument drift and matrix effects?

Before altering your chemistry, you must mathematically prove the existence of a matrix effect. We use two industry-standard protocols: Post-Column Infusion (PCI) for qualitative visualization and the Matuszewski Method for quantification.

Protocol A: Post-Column Infusion (PCI)

Best for: Visualizing exactly where in the chromatogram suppression occurs.

The Setup: You will need a syringe pump and a T-junction (Tee) connector.[1]

• Injector: Inject a "Blank Matrix" (e.g., extracted cell lysate without the 15N label).

• Infusion: Continuously infuse a standard solution of your target analyte (e.g., 15N-Glutamine or a generic standard) into the flow path after the column but before the source.

• Observation: Monitor the baseline. A flat baseline = no effect. Dips = suppression. Peaks = enhancement.[2]

DOT Diagram: PCI Workflow Setup

Caption: Schematic of Post-Column Infusion (PCI). The analyte is introduced post-separation to monitor ionization efficiency across the entire gradient.

Protocol B: The Matrix Factor (MF) Calculation

Best for: Quantifying the error margin.

Do not rely on "Recovery" alone. Recovery measures extraction efficiency; Matrix Factor measures ionization efficiency.

The Experiment: Prepare three sample sets for your target analyte (e.g., 15N-Alanine):

• Set A (Neat): Standard in pure solvent.[2]

• Set B (Post-Spike): Standard spiked into extracted blank matrix.

• Set C (Pre-Spike): Standard spiked into matrix before extraction.

Calculation Table:

Metric	Formula	Interpretation
Matrix Factor (MF)	Area (Set B) / Area (Set A)	< 1.0 : Ion Suppression (Signal Loss)> 1.0 : Ion Enhancement= 1.0 : Clean Matrix
Extraction Efficiency (RE)	Area (Set C) / Area (Set B)	Measures how much sample is lost during SPE/LLE.
Process Efficiency (PE)	(MF × RE) / 100	The total "true" signal recovery.

Reference: Matuszewski et al. (2003) established this "Golden Standard" for bioanalytical validation. [1]

Part 2: The 15N Specifics (FAQs)

Why is 15N analysis more difficult than standard quantitation?

Q1: My 15N enrichment (M+1) looks lower than expected. Is this a matrix effect? A: Likely, yes. This is often due to Isobaric Interference .

• The Mechanism: In 15N-MFA, you are measuring the ratio of light (14N) to heavy (15N) isotopes. The mass shift is small (+0.997 Da).

• The Problem: Matrix components (lipids, salts) often have naturally occurring 13C isotopes that overlap with your 15N signal. If a matrix contaminant co-elutes and has a mass of

  , its (13C isotope) can inflate your 15N analyte signal, or conversely, suppress the ionization of the specific 15N isotopologue via charge competition.

• The Fix: Use High-Resolution MS (HRMS) with resolution > 60,000 to resolve the mass defect difference between 15N (+0.9970 Da) and 13C (+1.0033 Da). If using a Triple Quad, you must improve chromatography (see Part 3).

Q2: Can I use a 15N-labeled internal standard for my 15N flux experiment? A: ABSOLUTELY NOT.

• Reasoning: If you are measuring 15N enrichment, adding a 15N-labeled Internal Standard (IS) will physically mix with your biological 15N signal. You will not be able to distinguish the "flux" 15N from the "standard" 15N.

• The Solution: Use 13C-labeled or Deuterated (D) internal standards. They shift the mass (

  ) away from the nitrogen isotope envelope, allowing the IS to correct for matrix effects without interfering with the metabolic readout.

Part 3: Mitigation Strategies (Chromatography & Prep)

The "Dilute and Shoot" method is rarely sufficient for 15N-MFA.

Strategy 1: Phospholipid Removal (The Primary Culprit)

Phospholipids (PLs) are the arch-nemesis of ESI-MS. They are surfactants that float to the surface of the electrospray droplet, preventing your polar 15N metabolites (amino acids) from entering the gas phase.

• Action: Use Hybrid SPE-Phospholipid removal plates (e.g., Ostro, Phree) rather than standard protein precipitation.

• Why: Standard precipitation removes proteins but leaves PLs in the supernatant.

Strategy 2: HILIC vs. RPLC

15N targets are usually polar (Amino Acids, Nucleotides).

• RPLC (Reverse Phase): Polar analytes elute in the "void volume" (dead time) along with salts and unretained matrix junk. This guarantees suppression.

• HILIC (Hydrophilic Interaction): Retains polar analytes, eluting them later in the organic gradient, separating them from the salt front and many lipids.

Decision Logic for Column Selection:

Caption: Decision tree for selecting the stationary phase. HILIC is preferred for 15N-labeled metabolites to avoid void-volume suppression.

Part 4: Advanced Correction (Standard Addition)

When sample prep fails, use chemistry.

If you cannot remove the matrix, you must calibrate inside of it. The Standard Addition Method is the ultimate fail-safe for 15N quantitation, though it is labor-intensive.

Protocol:

• Take your biological sample (with unknown 15N content).

• Aliquot into 4 vials.

• Spike vials 2, 3, and 4 with increasing, known amounts of unlabeled (14N) standard.

• Analyze.[3][4][5][6][7] Plot the intensity vs. concentration added.

• The x-intercept (absolute value) is the concentration of the analyte in the sample, corrected for the specific matrix effect of that sample.

Why this works: The added standard experiences the exact same suppression as the analyte.

References

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry.

• Taylor, P. J. (2005). Matrix effects: the Achilles heel of quantitative high-performance liquid chromatography–electrospray–tandem mass spectrometry. Clinical Biochemistry.

• Hermann, G., et al. (2018). 13C and 15N metabolic flux analysis.[8][9] Metabolic Engineering.

• Trupp, M., et al. (2024). Post-column infusion as a quality control tool for LC-MS-based analysis.[3][4][10][11][12] Journal of The American Society for Mass Spectrometry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. tandfonline.com [tandfonline.com]
• 4. research-portal.uu.nl [research-portal.uu.nl]
• 5. Comparison of Workflows for Milk Lipid Analysis: Phospholipids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lcms.labrulez.com [lcms.labrulez.com]
• 7. biorxiv.org [biorxiv.org]
• 8. One‐shot 13C15N‐metabolic flux analysis for simultaneous quantification of carbon and nitrogen flux - PMC [pmc.ncbi.nlm.nih.gov]
• 9. One‐shot 13C15N‐metabolic flux analysis for simultaneous quantification of carbon and nitrogen flux | Molecular Systems Biology | Springer Nature Link [link.springer.com]
• 10. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Optimizing protein extraction and digestion for L-Lysine-15N-1 labeled proteomes.

Topic: Optimizing protein extraction and digestion for L-Lysine-15N-1 labeled proteomes. Expertise Level: Senior Application Scientist Last Updated: February 19, 2026

Introduction

Welcome to the Technical Support Center for Stable Isotope Labeling. You are likely working with a specialized SILAC (Stable Isotope Labeling by Amino acids in Cell culture) workflow using L-Lysine-15N-1 (

Mass = +1.00 Da per Lysine).

Critical Technical Warning: Unlike standard Lys-8 (

, +8 Da) or Lys-4 (+4 Da) labeling, using a +1 Da label presents a unique challenge: the mass shift is nearly identical to the natural mass difference of the Carbon-13 isotope (+1.003 Da). Without optimized digestion and ultra-high-resolution acquisition, your "Heavy" signal will be indistinguishable from the first isotopic peak (M+1) of the "Light" peptide.

This guide prioritizes isotopic fidelity and digestion efficiency to ensure your data is quantifiable.

Module 1: Sample Preparation & Extraction

The Challenge: Solubilization vs. Label Integrity

In SILAC experiments, mixing usually occurs at the intact protein level (post-lysis, pre-digestion) to minimize technical variance. However, incomplete solubilization biases the ratio. You must use high-chaotrope buffers, but these inhibit downstream enzymes.

Optimized Protocol: The "Twin-Stream" Lysis

Use this protocol to ensure 100% solubilization of hydrophobic proteins before mixing.

Reagents:

• Lysis Buffer: 4% SDS, 100mM Tris-HCl pH 7.6, 100mM DTT. (SDS is superior to Urea for membrane protein extraction).

• Clarification: High-speed centrifugation (16,000 x g, 10 min, 20°C).

Step-by-Step Workflow:

• Harvest: Wash cells 3x with ice-cold PBS (remove free Light/Heavy Lysine to prevent background).

• Lysis: Add boiling Lysis Buffer (95°C) directly to the cell pellet.

  • Why? Instant inactivation of proteases and phosphatases.

• Sonication: DNA shearing (critical to reduce viscosity).

• Quantification: Use a Tryptophan-based fluorescence assay or Pierce 660nm (BCA is incompatible with high DTT; Bradford is incompatible with SDS).

• Mixing: Mix Light and Heavy lysates 1:1 by protein mass.

• Cleanup: Proceed immediately to FASP (Filter Aided Sample Preparation) or S-Trap to remove SDS.

Module 2: Enzymatic Digestion (The Critical Step)[1]

The Challenge: The "Missed Cleavage" Artifact

Trypsin cleaves at the C-terminus of Lysine (K) and Arginine (R). In SILAC, if a Lysine is missed (e.g., sequence ...K-K-R...), the mass shift calculation becomes complex (

Label). With L-Lysine-15N-1, missed cleavages are disastrous because they spread the signal across multiple low-mass-shift channels, burying the quantitation in the noise.

Solution: The Lys-C / Trypsin Two-Step Digestion

We utilize Endoproteinase Lys-C, which is more tolerant of denaturants than Trypsin, to ensure complete cleavage at Lysine residues before Trypsin activity begins.[1]

Protocol:

Step	Buffer Condition	Enzyme	Duration	Temp	Mechanism
1.[2][3] Pre-Digestion	8M Urea (or cleaned SDS-free buffer)	Lys-C (1:100 ratio)	4 Hours	37°C	Cleaves C-term of Lysine. Tolerates 8M Urea. Opens tight folds.
2. Dilution	Dilute Urea to < 2M with 50mM ABC	N/A	N/A	RT	Prepares environment for Trypsin (inhibited by high Urea).
3. Main Digestion	< 2M Urea, pH 8.0	Trypsin (1:50 ratio)	Overnight	37°C	Cleaves C-term of Arg and remaining Lys.

Visualizing the Workflow

Caption: The sequential Lys-C/Trypsin workflow ensures cleavage at the labeled Lysine site, preventing complex isotopologue mixtures.

Module 3: Troubleshooting & FAQs

Issue 1: Low Label Incorporation

Symptom: The "Heavy" peak is < 95% of the total Lysine signal after 5-6 cell doublings. Root Cause:

• Proline Conversion: (Rare for Lysine labeling, but possible).

• Scavenging: Cells recycling unlabeled Lysine from degrading organelles (autophagy). Fix:

• Dialyzed Serum: Ensure your FBS is dialyzed (10kDa cutoff) to remove natural Lysine.

• Media Refresh: Change media every 24 hours to maintain high heavy isotope abundance.

Issue 2: "Silent" Peptides (Quantification Failure)

Symptom: Many identified peptides have no Heavy partner. Root Cause: The peptide contains Arginine but no Lysine . Explanation: Since you are only labeling Lysine (L-Lysine-15N-1), any tryptic peptide ending in Arginine (and lacking internal Lysines) will be "Light" in both the Control and Experimental samples. Fix:

• In Silico Filter: You must filter your data analysis to only quantify Lysine-containing peptides.

• Double Labeling: Consider adding L-Arginine-15N-4 (or similar) if total proteome coverage is required.

Issue 3: Overlapping Isotope Envelopes (The +1 Da Problem)

Symptom: Heavy/Light ratios are consistently skewed toward 1:1, or the Heavy peak is identified as the Light M+1 peak. Root Cause: The +1.00 Da shift of your label sits almost exactly on the +1.003 Da mass of the natural

isotope. Fix:

• Instrument Resolution: Set MS1 resolution to >120,000 (at 200 m/z) on Orbitrap systems.

• Software Config: In MaxQuant or Proteome Discoverer, ensure the "Multiplicity" is set to 2, but carefully validate the "Isotope Pattern" settings. You may need to treat this as a "Deuterium-like" shift where the envelopes overlap significantly.

Module 4: Data Analysis Configuration

When setting up your search engine (e.g., MaxQuant, FragPipe), use these specific parameters for L-Lysine-15N-1:

Parameter	Setting	Rationale
Multiplicity	2 (Light / Heavy)	Standard SILAC pair.
Label (Heavy)	Lys(+1.00)	Verify exact mass of your reagent. If it is 15N-1, it is +0.9970 Da.
Max Missed Cleavages	2	Allows for incomplete digestion, but Lys-C step should minimize this.
Re-quantify	Enable	Critical for rescuing peaks where the M+0 (Light) and M+Heavy overlap.
Match Between Runs	Enable	Increases ID rate for low-abundance heavy peptides.

References

• Ong, S. E., & Mann, M. (2006). A practical recipe for stable isotope labeling by amino acids in cell culture (SILAC). Nature Protocols, 1(6), 2650–2660. Link

• Wiśniewski, J. R., Zougman, A., Nagaraj, N., & Mann, M. (2009). Universal sample preparation method for proteome analysis. Nature Methods, 6(5), 359–362. Link

• Glatter, T., et al. (2012). Large-scale quantitative assessment of different in-solution protein digestion protocols reveals superior performance of a two-step protease strategy. Journal of Proteome Research, 11(11), 5145-5156. Link

• Thermo Fisher Scientific. Pierce Trypsin/Lys-C Protease Mix User Guide. Link

Sources

• 1. Comparative Analysis of Lysine-Specific Peptidases for Optimizing Proteomics Workflows - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cell-specific Labeling Enzymes for Analysis of Cell–Cell Communication in Continuous Co-culture - PMC [pmc.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]

Troubleshooting unexpected mass shifts or modifications in 15N-lysine containing peptides.

Welcome to the technical support resource for researchers utilizing ¹⁵N-lysine in mass spectrometry-based proteomics. This guide is designed to help you identify and resolve unexpected mass shifts and modifications in your experimental data. As Senior Application Scientists, we have curated this information based on extensive field experience and foundational scientific principles to ensure you can navigate these challenges with confidence.

Part 1: Foundational Checks & SILAC Quality Control

Before delving into complex chemical modifications, it's crucial to rule out foundational issues with label incorporation, especially in SILAC (Stable Isotope Labeling by Amino acids in Cell culture) experiments. Incomplete labeling is a primary source of unexpected peptide signals and can invalidate quantitative results.

Q1: I'm seeing a persistent "light" (unlabeled) lysine-containing peptide signal in my ¹⁵N-labeled sample. Is my labeling incomplete?

Answer: This is a classic sign of incomplete label incorporation. For accurate SILAC quantification, the incorporation of the "heavy" ¹⁵N-lysine should be greater than 95-97%.[1] Seeing a significant signal from the light version of the peptide indicates that a substantial pool of proteins still contains the natural abundance ¹⁴N-lysine.

Causality & Troubleshooting:

• Insufficient Cell Doublings: The replacement of "light" amino acids with their "heavy" counterparts occurs through protein synthesis and turnover.[1] It is recommended that cells undergo a minimum of five to six doublings in the SILAC medium to ensure near-complete labeling.[1] For slower-growing cell lines, this period may need to be extended.

• Contamination with Light Amino Acids: Standard fetal bovine serum (FBS) is a major source of "light" amino acids. It is critical to use dialyzed FBS , from which small molecules like amino acids have been removed, to prevent competition with your heavy ¹⁵N-lysine.[1]

• Metabolic Issues (Arginine-to-Proline Conversion): Some cell lines can metabolically convert arginine to other amino acids like proline.[1] If you are also using heavy arginine, this can lead to the unintended incorporation of heavy proline, complicating analysis. While this guide focuses on lysine, be aware of inter-amino acid metabolism.

• Slow Protein Turnover: Proteins with very long half-lives will naturally take longer to incorporate the heavy label.[1]

Validation Protocol: Verifying Labeling Efficiency

Before committing to a large-scale experiment, a quality control (QC) check is essential.[1] This small-scale pilot study will confirm your labeling efficiency and save significant time and resources.

Experimental Workflow: SILAC Labeling Efficiency QC

Caption: Workflow for SILAC labeling efficiency quality control.

Step-by-Step QC Protocol:

• Cell Culture: Grow your chosen cell line in the "heavy" ¹⁵N-lysine containing medium for at least 5-6 population doublings.[1]

• Harvest & Lysis: Collect a small sample of cells (e.g., 1 million) and lyse them using a standard lysis buffer (e.g., RIPA buffer).

• Protein Digestion: Quantify the total protein. Take 20-50 µg of protein, reduce disulfide bonds (e.g., with DTT), alkylate cysteine residues (e.g., with iodoacetamide), and digest overnight with trypsin.[1]

• Sample Cleanup: Desalt the resulting peptide mixture using a C18 StageTip or a similar reversed-phase cleanup method.

• LC-MS/MS Analysis: Analyze the cleaned peptides on a high-resolution mass spectrometer.

• Data Analysis: Search the data and identify several high-abundance peptides. For each lysine-containing peptide, calculate the labeling efficiency using the following formula:

  Efficiency (%) = [Intensity of Heavy Peptide / (Intensity of Heavy Peptide + Intensity of Light Peptide)] * 100%[1]

An acceptable average efficiency should be >95%. If it is lower, continue passaging the cells for additional doublings and re-test.

Part 2: Troubleshooting Common Chemical Modifications

Even with perfect labeling, you may observe unexpected mass shifts. These are often due to chemical modifications that occur during sample preparation and handling. The following table summarizes the most common culprits.

Modification	Monoisotopic Mass Shift (Da)	Affected Residue(s)	Common Cause / Nature
Oxidation	+15.9949	Methionine (M), Tryptophan (W)	Reagent/atmospheric oxidation[2][3]
Deamidation	+0.9840	Asparagine (N), Glutamine (Q)	Non-enzymatic; high pH, heat[4][5]
Carbamylation	+43.0058	Lysine (K), Protein N-terminus	Urea decomposition in solution[6][7][8]
Formylation	+27.9949	Lysine (K)	Artifact from formic acid/formaldehyde[9][10][11]
Sodium Adduct	+21.9820	Any peptide (replaces H⁺)	Salt contamination[12][13]
Acetone Adduct	+40 or +98	Lysine (K), N-terminus	Incomplete removal after precipitation[14][15]

Q2: I see a +15.9949 Da mass shift on many peptides, not just those with lysine. What is it?

Answer: This is almost certainly oxidation , one of the most common modifications in proteomics. The sulfur-containing side chain of methionine (Met) is particularly susceptible to oxidation, forming methionine sulfoxide.[2][3]

Mechanism & Diagnosis:

• Cause: Oxidation can occur due to exposure to atmospheric oxygen, trace peroxides in solvents (like ether or THF), or mild oxidizing agents used during sample handling.[2][16]

• MS/MS Signature: The most reliable way to confirm methionine sulfoxide is through tandem mass spectrometry (MS/MS). Peptides containing methionine sulfoxide exhibit a characteristic neutral loss of 64 Da (methanesulfenic acid, CH₃SOH) from the precursor ion and fragment ions.[17] This loss is unique to the oxidized form and provides high-confidence identification.

Prevention & Mitigation:

• Use high-purity, fresh solvents.

• Minimize sample exposure to air and light.

• Work at lower temperatures when possible.

• Include antioxidants like DTT or methionine itself in buffers (with caution, as this can complicate analysis).

• Always include oxidation of methionine as a variable modification in your database search to correctly identify these peptides.

Q3: My software is flagging a tiny +0.9840 Da shift on some peptides. Is this real?

Answer: Yes, this small but significant mass shift is due to deamidation , a non-enzymatic reaction where the side chain amide group of asparagine (Asn) or, to a lesser extent, glutamine (Gln) is hydrolyzed to a carboxylic acid.[4][18] This converts Asn to aspartic acid (Asp) or isoaspartic acid (isoAsp).

Mechanism & Diagnosis:

• Cause: Deamidation is highly dependent on pH and temperature. It is often unintentionally induced during sample preparation, particularly during tryptic digestion, which is typically performed at a basic pH (7-8).[5][19]

• Analytical Challenge: The +0.98 Da mass shift is very close to the mass difference of a single neutron. This makes it difficult to distinguish from the ¹³C isotope peak of the unmodified peptide on low-resolution instruments.[5]

• Confirmation:

  • High-Resolution MS: An Orbitrap or FT-ICR instrument is essential to resolve the deamidated peptide's monoisotopic peak from the overlapping ¹³C peak of the unmodified form.[5][19]

  • Chromatography: The deamidated peptide is typically more acidic and will often elute slightly earlier in reversed-phase chromatography than its unmodified counterpart.[19]

Prevention & Mitigation:

• Keep sample processing times as short as possible.

• Perform digestions at a lower pH if compatible with your enzyme, or for shorter durations.

• Avoid unnecessarily high temperatures.

• Include deamidation (N, Q) as a variable modification in your database search.

Q4: I used urea to denature my proteins and now I see a +43.0058 Da modification on my ¹⁵N-lysine peptides. What happened?

Answer: This is a classic artifact known as carbamylation . It occurs when you use urea as a denaturant. In aqueous solutions, urea slowly decomposes into ammonium and isocyanic acid.[6][20] Isocyanic acid then reacts non-enzymatically with primary amines, primarily the ε-amino group of lysine and the protein's N-terminus.[7][8]

Mechanism & Troubleshooting Workflow

Caption: Cause and prevention of urea-induced carbamylation.

Prevention & Mitigation:

• Use Fresh Urea: Always prepare urea solutions fresh from high-purity crystalline urea. Do not use old stock solutions.[8][21]

• Avoid Heat: Never heat urea solutions to aid dissolution, as this dramatically accelerates its decomposition to isocyanic acid.[6]

• Use Scavengers: Include a primary amine like Tris in your lysis buffer. It acts as a scavenger, reacting with the isocyanic acid before it can modify your protein.

• Alternative Denaturants: If carbamylation is a persistent issue, consider using alternative denaturants like guanidine hydrochloride or commercial detergents (e.g., Rapigest, PPS).

Q5: I'm seeing a +28 Da mass shift, but my mass spectrometer is very accurate and reports it as +27.9949 Da. Is this methylation?

Answer: No, this is formylation , not dimethylation. While both have a nominal mass of 28 Da, high-resolution mass spectrometry can easily distinguish them.[10]

• Formylation: +27.9949 Da

• Dimethylation: +28.0313 Da

Mechanism & Diagnosis:

• Cause: Formylation is often an artifact introduced during sample preparation. The most common source is the use of formic acid in mobile phases or for sample acidification, especially if it contains trace amounts of formaldehyde.[9] It can also be a naturally occurring post-translational modification, but artifactual introduction is more common.[11][22]

• Confirmation: The key is high mass accuracy. If your instrument can achieve mass measurement in the low ppm range, you can confidently assign the modification as formylation based on the mass defect.[10]

Prevention & Mitigation:

• Use high-purity, freshly opened formic acid (ampulized is best).

• If formylation is a persistent problem, consider substituting another acid, such as acetic acid or trifluoroacetic acid (TFA), for sample acidification steps where possible.

Q6: My peptide signals are split, with a second peak at +21.9820 Da. What is causing this?

Answer: You are observing sodium adducts . In electrospray ionization (ESI), it is common for ions like sodium (Na⁺) to associate with the analyte molecule.[13][23] Instead of being protonated ([M+H]⁺), your peptide is forming a sodium adduct ([M-H+Na]⁺ or [M+Na]⁺ depending on the original charge state). The mass of a sodium atom is ~22.9898 Da, and a proton is ~1.0078 Da. The difference (22.9898 - 1.0078) is +21.9820 Da .

Mechanism & Diagnosis:

• Cause: Sodium is ubiquitous in labs. It can come from glassware, buffers, water, and even fingerprints. Even low millimolar concentrations of sodium salts can cause significant adduction, which splits your signal, reduces the intensity of your desired protonated peptide, and complicates the spectrum.[12]

• Confirmation: The mass shift is highly specific. Look for peaks that are exactly +21.9820 Da (or multiples, e.g., for doubly charged ions, the m/z shift will be +10.9910). Potassium adducts ([M-H+K]⁺) are also common, causing a shift of +37.9559 Da.[13]

Prevention & Mitigation:

• Good Lab Hygiene: Use high-purity water and solvents. Wear gloves and use clean tubes and glassware.

• Lower Mobile Phase pH: The most effective method is to add a small amount of acid (e.g., 0.1% formic acid) to your mobile phase. The excess protons will outcompete the sodium ions, driving the equilibrium towards the desired protonated species [M+H]⁺.[13]

• Use Volatile Ammonium Salts: Additives like ammonium acetate or ammonium formate can also help reduce sodium adduction.[24][25]

• Sample Desalting: Ensure your sample is thoroughly desalted using C18 cleanup before MS analysis.

References

• The Isoaspartome | Fourier Transform Mass Spectrometry Lab. (n.d.). Retrieved from [Link]

• Deamidation Reactions of Asparagine- and Glutamine-Containing Dipeptides Investigated by Ion Spectroscopy. (2016). Journal of the American Society for Mass Spectrometry. ACS Publications. Retrieved from [Link]

• Shechter, Y., Burstein, Y., & Patchornik, A. (n.d.). Selective oxidation of methionine residues in proteins. PubMed. Retrieved from [Link]

• Lagerwerf, F. M., van de Weert, M., Heerma, W., & Haverkamp, J. (n.d.). Identification of oxidized methionine in peptides. PubMed. Retrieved from [Link]

• Xie, Y., Zhang, J., & Ge, Y. (2022). Mass spectrometric analysis of protein deamidation - A focus on top-down and middle-down mass spectrometry. PubMed. Retrieved from [Link]

• Zee, B. M., & Garcia, B. A. (2012). Discovery of lysine post-translational modifications through mass spectrometric detection. Methods in molecular biology (Clifton, N.J.). Retrieved from [Link]

• Lysine Post-Translational Modifications. (n.d.). Chomix. Retrieved from [Link]

• Wisniewski, J. R., Zougman, A., Krüger, S., & Mann, M. (2008). Nε-Formylation of lysine is a widespread post-translational modification of nuclear proteins occurring at residues involved in regulation of chromatin function. Nucleic acids research. Retrieved from [Link]

• Nepomuceno, A. I., et al. (2014). Accurate Identification of Deamidated Peptides in Global Proteomics using a Quadrupole Orbitrap Mass Spectrometer. Journal of The American Society for Mass Spectrometry. Retrieved from [Link]

• Saffré, D., Atinault, E., Pin, S., et al. (n.d.). Oxidation of protein tyrosine or methionine residues: From the amino acid to the peptide. ResearchGate. Retrieved from [Link]

• Papakyriakou, A., et al. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ACS Omega. Retrieved from [Link]

• Sterling, H. J., et al. (2010). Solution Additives that Desalt Protein Ions in Native Mass Spectrometry. Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

• Hou, L., et al. (1998). Solution Structure of Methionine-Oxidized Amyloid β-Peptide (1−40). Does Oxidation Affect Conformational Switching?. Biochemistry. ACS Publications. Retrieved from [Link]

• Carbamylation in aging and disease. (2017). Bio-Synthesis Inc. Retrieved from [Link]

• Sodium adduct: Significance and symbolism. (2025). Health Sciences. Retrieved from [Link]

• Jiang, T., et al. (2007). N-formylation of lysine in histone proteins as a secondary modification arising from oxidative DNA damage. PNAS. Retrieved from [Link]

• Dealing with Metal Adduct Ions in Electrospray: Part 1. (n.d.). Chromatography Online. Retrieved from [Link]

• Stanfill, B., et al. (2020). Protein carbamylation and proteomics: from artifacts to elucidation of biological functions. Journal of Proteomics & Bioinformatics. Retrieved from [Link]

• Fellers, R. T., et al. (2017). Mass Spectrometry of Intact Proteins Reveals +98 u Chemical Artifacts Following Precipitation in Acetone. Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

• Formylation Specific Antibody Introduction. (n.d.). Creative Biolabs. Retrieved from [Link]

• Regarding the Influence of Additives and Additional Plasma-Induced Chemical Ionization on Adduct Formation in ESI/IMS/MS. (2023). Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

• Using sodium ion adducts in LC/MS for quantification of steroids?. (2013). ResearchGate. Retrieved from [Link]

• Jiang, T., et al. (2007). N-formylation of lysine in histone proteins as a secondary modification arising from oxidative DNA damage. PubMed. Retrieved from [Link]

• Discovery of lysine post-translational modifications through mass spectrometric detection. (2025). ResearchGate. Retrieved from [Link]

• Characterization of carbamoylated lysine in a therapeutic recombinant protein using top-down electron fragmentation. (n.d.). Agilent. Retrieved from [Link]

• SILAC Quantitation. (n.d.). UT Southwestern Proteomics Core. Retrieved from [Link]

• The Chemical Biology of Reversible Lysine Post-Translational Modifications. (2020). Chemical Reviews. Retrieved from [Link]

• Protein carbamylation and proteomics: from artifacts to elucidation of biological functions. (2025). ResearchGate. Retrieved from [Link]

• Lysine carbamylation. (A) Biological functions of protein... (n.d.). ResearchGate. Retrieved from [Link]

• Troubleshooting for Possible Issues. (n.d.). ResearchGate. Retrieved from [Link]

• Zee, B. M., & Garcia, B. A. (2012). Discovery of lysine post-translational modifications through mass spectrometric detection. Methods in Molecular Biology. Retrieved from [Link]

• The challenge of detecting modifications on proteins. (2020). Essays in Biochemistry. Retrieved from [Link]

• 46 questions with answers in SILAC. (n.d.). Science topic - ResearchGate. Retrieved from [Link]

• Measuring 15N and 13C Enrichment Levels in Sparsely Labeled Proteins Using High-Resolution and Tandem Mass Spectrometry. (2024). Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

• Production, Purification and Characterization of 15N-Labeled DNA Repair Proteins as Internal Standards for Mass Spectrometric Measurements. (n.d.). ResearchGate. Retrieved from [Link]

• Gas chromatography/combustion/isotope ratio mass spectrometric comparison of N-acetyl- and N-pivaloyl amino acid esters to measure 15N isotopic abundances in physiological samples... (n.d.). PubMed. Retrieved from [Link]

• 15N/14N position-specific isotopic analyses of polynitrogenous amino acids. (2005). PubMed. Retrieved from [Link]

• Acrolein-Mediated Conversion of Lysine to Electrophilic Heterocycles for Protein Diversification and Toxicity Profiling. (2025). Journal of the American Chemical Society. Retrieved from [Link]

• Differences in lysine adduction by acrolein and methyl vinyl ketone: implications for cytotoxicity in cultured hepatocytes. (n.d.). PubMed. Retrieved from [Link]

• Acetone Precipitation of Proteins and the Modification of Peptides. (2025). ResearchGate. Retrieved from [Link]

• Isotopic Purity Using LC-MS. (2025). ResolveMass Laboratories Inc. Retrieved from [Link]

• Mass Spectrometric Assessment of the Reactivity and Target Sites of 3‐Aminopropanal and 3‐Aminopropanal‐Released Acrolein in Peptides and Proteins. (2025). International Journal of Molecular Sciences. Retrieved from [Link]

• Measuring 15N and 13C Enrichment Levels in Sparsely Labeled Proteins Using High-Resolution and Tandem Mass Spectrometry. (2024). ACS Publications. Retrieved from [Link]

• Neutron Encoded Labeling for Peptide Identification. (2014). Analytical Chemistry. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Selective oxidation of methionine residues in proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Isoaspartome | Fourier Transform Mass Spectrometry Lab [bumc.bu.edu]
• 5. Accurate Identification of Deamidated Peptides in Global Proteomics using a Quadrupole Orbitrap Mass Spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Carbamylation in aging and disease [biosyn.com]
• 7. Protein carbamylation and proteomics: from artifacts to elucidation of biological functions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Protein carbamylation and proteomics: from artifacts to elucidation of biological functions [frontiersin.org]
• 9. Discovery of lysine post-translational modifications through mass spectrometric detection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Nε-Formylation of lysine is a widespread post-translational modification of nuclear proteins occurring at residues involved in regulation of chromatin function - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pnas.org [pnas.org]
• 12. Solution Additives that Desalt Protein Ions in Native Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. learning.sepscience.com [learning.sepscience.com]
• 14. gcris.iyte.edu.tr [gcris.iyte.edu.tr]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Identification of oxidized methionine in peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Mass spectrometric analysis of protein deamidation - A focus on top-down and middle-down mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Quadrupole Orbitrap Accurately Identifies Deamidated Peptides [thermofisher.com]
• 20. researchgate.net [researchgate.net]
• 21. agilent.com [agilent.com]
• 22. N-formylation of lysine in histone proteins as a secondary modification arising from oxidative DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. wisdomlib.org [wisdomlib.org]
• 24. pubs.acs.org [pubs.acs.org]
• 25. researchgate.net [researchgate.net]

Best practices for storing and handling L-Lysine-15N-1 to ensure stability and prevent degradation.

A Guide to Best Practices for Storage, Handling, and Experimental Troubleshooting

Welcome to the technical support center for L-Lysine-¹⁵N₂ hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to ensure the stability and prevent the degradation of this critical isotopically labeled amino acid. As a Senior Application Scientist, I have structured this guide to provide not only procedural steps but also the underlying scientific principles to empower you to make informed decisions in your experimental design.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the handling and storage of L-Lysine-¹⁵N₂ hydrochloride.

Q1: How should I store the lyophilized (solid) L-Lysine-¹⁵N₂ hydrochloride upon receipt?

For optimal long-term stability, the lyophilized powder should be stored at room temperature, protected from light and moisture.[1] Safety data sheets for similar compounds recommend storing in a dry place, and some specify a temperature range of 15-25°C.[2] It is crucial to keep the container tightly sealed to prevent the absorption of atmospheric moisture, as many amino acids are hygroscopic.

Q2: What is the recommended solvent for reconstituting L-Lysine-¹⁵N₂ hydrochloride?

High-purity, sterile water is the recommended solvent for reconstitution. For cell culture applications, such as SILAC (Stable Isotope Labeling by Amino Acids in Cell Culture), the powder is typically dissolved directly into the lysine-free culture medium or a compatible sterile buffer like PBS.

Q3: What is the primary degradation product of L-lysine in solution, and what conditions promote its formation?

The main degradation product of lysine in aqueous solutions is lysine lactam .[3] The formation of this cyclic amide is a result of an intramolecular dehydration reaction. This degradation is accelerated by increased temperatures and is also pH-dependent.[3]

Q4: Can I autoclave my L-Lysine-¹⁵N₂ hydrochloride solution to sterilize it?

While many amino acid solutions can be autoclaved, it is generally not recommended for isotopically labeled compounds without specific validation, as high temperatures can promote degradation to lysine lactam.[3] The preferred method for sterilization is sterile filtration through a 0.2 µm filter.

In-Depth Stability and Handling Guide

This section provides a more detailed exploration of the factors influencing the stability of L-Lysine-¹⁵N₂ hydrochloride and best practices for its handling.

Understanding L-Lysine-¹⁵N₂ Hydrochloride Stability

The stability of your L-Lysine-¹⁵N₂ hydrochloride is paramount for reproducible and accurate experimental results. As a lyophilized powder, it is highly stable. However, once reconstituted, its stability is influenced by several factors:

• Temperature: Higher temperatures significantly accelerate the degradation of lysine to lysine lactam.[3] Therefore, stock solutions should be stored at low temperatures.

• pH: The pH of the solution can influence the rate of degradation. While lysine is a basic amino acid, its hydrochloride salt results in a slightly acidic to neutral pH when dissolved in water. It is advisable to maintain a pH between 5 and 7 for optimal stability in solution.[4]

• Presence of Contaminants: Microbial contamination can rapidly degrade amino acid solutions. Always use sterile techniques when preparing and handling solutions. The presence of strong oxidizing agents should also be avoided as they can react with the amino groups.[5]

Protocol for Preparation and Storage of Stock Solutions

To ensure the long-term stability of your L-Lysine-¹⁵N₂ hydrochloride, follow this validated protocol:

Materials:

• L-Lysine-¹⁵N₂ hydrochloride (lyophilized powder)

• Sterile, high-purity water (e.g., Milli-Q or equivalent) or a sterile buffer (e.g., PBS)

• Sterile conical tubes or vials

• Sterile 0.2 µm syringe filter

• Calibrated pipettes and sterile tips

Procedure:

• Equilibration: Before opening, allow the vial of lyophilized L-Lysine-¹⁵N₂ hydrochloride to equilibrate to room temperature to prevent condensation of atmospheric moisture.

• Reconstitution: Aseptically add the desired volume of sterile water or buffer to the vial to achieve your target stock concentration. Gently swirl to dissolve the powder completely. Avoid vigorous shaking or vortexing to minimize the introduction of oxygen.

• Sterilization: Draw the reconstituted solution into a sterile syringe and pass it through a 0.2 µm syringe filter into a sterile container.

• Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots in sterile tubes. This is a critical step to avoid repeated freeze-thaw cycles, which can degrade the amino acid.

• Storage: Store the aliquots at -20°C or -80°C. For long-term storage (months to a year), -80°C is recommended.

Table 1: Recommended Storage Conditions for L-Lysine-¹⁵N₂ Hydrochloride

Form	Storage Temperature	Duration	Key Considerations
Lyophilized Powder	Room Temperature (15-25°C)	Years	Keep tightly sealed and protected from light and moisture.
Aqueous Stock Solution	-20°C	Up to 6 months	Aliquot to avoid freeze-thaw cycles. Use sterile techniques.
Aqueous Stock Solution	-80°C	> 6 months	Recommended for long-term storage. Aliquot to avoid freeze-thaw cycles.

Troubleshooting Guide

This section is designed to help you identify and resolve common issues you may encounter during your experiments with L-Lysine-¹⁵N₂ hydrochloride.

SILAC and Metabolic Labeling Issues

Caption: Troubleshooting workflow for common SILAC issues.

Q5: My SILAC labeling efficiency for lysine is below 95%. What could be the cause?

• Insufficient Cell Doublings: For complete incorporation of the heavy lysine, cells typically need to undergo at least 5-6 doublings in the SILAC medium. For slower-growing cell lines, this may require a longer culture period.

• Contamination with "Light" Lysine: The presence of unlabeled lysine in your culture medium is a common cause of low labeling efficiency. Ensure you are using dialyzed fetal bovine serum (FBS) to minimize the concentration of free amino acids.

• Mycoplasma Contamination: Mycoplasma can consume arginine, leading to its conversion to other amino acids, which can indirectly affect lysine incorporation and overall metabolic labeling. Regularly test your cell lines for mycoplasma contamination.

Q6: I am observing a mass shift in my peptides that corresponds to labeled proline, even though I only used labeled lysine and arginine. What is happening?

This is likely due to the metabolic conversion of arginine to proline by some cell lines. While this does not directly involve lysine, it is a common issue in SILAC experiments. To mitigate this, you can supplement your SILAC medium with a high concentration of unlabeled proline (e.g., 200 mg/L). This will inhibit the enzymatic pathway responsible for the conversion of the labeled arginine.

Mass Spectrometry Analysis Issues

Caption: Troubleshooting workflow for common mass spectrometry issues.

Q7: I am seeing unexpected mass shifts in my ¹⁵N-labeled peptides that do not correspond to the expected mass of the incorporated lysine. What could be the issue?

• Lysine Lactam Formation: As previously mentioned, lysine can cyclize to form lysine lactam, resulting in the loss of a water molecule (a mass decrease of approximately 18 Da). If your samples have been stored for extended periods, especially at room temperature or in acidic conditions, this could be a contributing factor.

• Other Post-Translational Modifications (PTMs): Cellular processes can introduce a variety of PTMs, such as methylation or acetylation, on lysine residues. Ensure your mass spectrometry search parameters account for potential variable modifications.

• Incomplete Labeling: While less common with ¹⁵N labeling compared to ¹³C, incomplete incorporation can lead to a mixed population of peptides with varying masses.

Q8: The fragmentation of my ¹⁵N-labeled peptides is poor, leading to low confidence in identification. What can I do?

• Optimize Collision Energy: The optimal collision energy for fragmentation can differ between labeled and unlabeled peptides. It may be necessary to perform some optimization experiments to determine the ideal collision energy for your ¹⁵N-labeled peptides on your specific mass spectrometer.

• Consider a Different Fragmentation Method: If collision-induced dissociation (CID) is providing poor fragmentation, consider using alternative fragmentation methods such as higher-energy collisional dissociation (HCD) or electron-transfer dissociation (ETD), if available on your instrument. These methods can sometimes provide more comprehensive fragmentation for certain types of peptides.

• Sample Purity: Ensure your peptide samples are well-purified and desalted. Contaminants can suppress ionization and interfere with fragmentation.

By adhering to these best practices for storage and handling, and by using this troubleshooting guide as a resource, you can ensure the integrity of your L-Lysine-¹⁵N₂ hydrochloride and the accuracy of your experimental results.

References

• Carl ROTH. (2024).
• AltaBioscience. (n.d.). Peptide solubility and storage.
• Biotage. (2023). How long are amino acid stock solutions stable for successful solid phase peptide synthesis?
• Elabscience. (n.d.). Poly-L-Lysine Solution (1 × ) (PB180522).
• Medaysis. (n.d.). Poly-L-Lysine Solution (0.01%): DR0260-100ML.
• MilliporeSigma. (n.d.).
• ResearchGate. (2015). How can store amino acids stock solutions?
• ResearchGate. (n.d.). a)
• Reddit. (2019). Can lysine form a lactam?
• Thermo Fisher Scientific. (n.d.). Mass Spectrometry Sample Clean-Up Support—Troubleshooting.
• Carl ROTH. (n.d.). Safety Data Sheet: L-Lysine hydrochloride CELLPURE® ≥98,5 %.
• Cambridge Isotope Laboratories, Inc. (n.d.). L-Lysine·2HCl (¹³C₆, 99%; ¹⁵N₂, 99%).
• BenchChem. (n.d.). The Cornerstone of Bioproduction: A Technical Guide to the Discovery and Synthesis of L-Lysine Monohydrochloride.
• ASM Journals. (2023).
• Sigma-Aldrich. (n.d.).
• Cambridge Isotope Laboratories, Inc. (2022).
• Carl ROTH. (2024). Safety Data Sheet: L-Lysine ¹³C₆¹⁵N₂ hydrochloride.
• Cambridge Isotope Laboratories, Inc. (n.d.). L-Lysine·2HCl (¹³C₆, 99%; ¹⁵N₂, 99%).
• Poly-L-Lysine Solution (1 × ) (PB180522). (n.d.). Elabscience.
• ResearchGate. (2014).
• Bioaustralis Fine Chemicals. (n.d.). Lysine lactam, L.
• Proteintech Group. (n.d.). Tips and tricks for successful Mass spec experiments.
• University of Alabama at Birmingham. (2009).
• PMC. (2008). Differential 14N/15N-Labeling of Peptides Using N-Terminal Charge Derivatization with a High-Proton Affinity for Straightforward de novo Peptide Sequencing.
• PMC. (2023).
• Vaia. (n.d.). In strongly acidic solution, L-lysine is primarily a dication as shown below.
• PMC. (2023). Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review.
• MDPI. (2021).
• Oxford Academic. (n.d.). Stability of Solutions of Essential Amino Acids.
• PMC. (2024). Measuring 15N and 13C Enrichment Levels in Sparsely Labeled Proteins Using High-Resolution and Tandem Mass Spectrometry.
• ChemPep. (n.d.). Stable Isotope Labeled Amino Acids | Precision Research Molecules for Proteomics &Metabolomics.
• BOC Sciences. (n.d.). Isotope Labeled Amino Acids: A Comprehensive Guide for Researchers.
• PMC. (n.d.). Investigation of the effects of storage and freezing on mixes of heavy-labeled metabolite and amino acid standards.

Sources

• 1. isotope.com [isotope.com]
• 2. carlroth.com:443 [carlroth.com:443]
• 3. bioaustralis.com [bioaustralis.com]
• 4. Peptide solubility and storage - AltaBioscience [altabioscience.com]
• 5. carlroth.com [carlroth.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating L-Lysine-¹⁵N₁ Incorporation and Enrichment

In the landscape of modern proteomics and metabolomics, stable isotope labeling has become an indispensable tool for quantitative analysis. Among the various labeling strategies, the use of L-Lysine-¹⁵N₁ offers a targeted approach for tracking protein turnover, quantifying protein expression, and elucidating metabolic pathways. However, the accuracy and reliability of these studies hinge on the precise determination of two critical parameters: the incorporation rate and the isotopic enrichment of the labeled lysine.

This guide provides a comprehensive comparison of the primary analytical methods for validating these parameters. It is designed for researchers, scientists, and drug development professionals who seek to ensure the scientific integrity of their experimental data. We will delve into the underlying principles of each technique, provide field-proven insights into experimental design, and offer detailed protocols for implementation.

The Foundational Importance of Validation

Before delving into the methodologies, it is crucial to understand why rigorous validation is non-negotiable.

• Incorporation Rate: This metric defines the percentage of newly synthesized proteins that have incorporated the ¹⁵N-labeled lysine. Incomplete incorporation can lead to an underestimation of protein synthesis rates and skewed quantitative data. In techniques like Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC), achieving near-complete incorporation (typically >95%) is essential for accurate relative quantification.[1][2] Incomplete labeling can complicate data analysis, as the isotopic clusters of labeled and unlabeled peptides may overlap.[3]

• Isotopic Enrichment: This refers to the percentage of the labeled lysine pool that is indeed the ¹⁵N variant. Impurities or metabolic conversion can dilute the enrichment, leading to inaccuracies in quantification. For instance, metabolic scrambling, where the ¹⁵N label is transferred to other amino acids, can complicate the interpretation of mass spectra and require sophisticated data analysis to resolve.[3]

Comparative Analysis of Validation Methodologies

The two predominant analytical techniques for validating L-Lysine-¹⁵N₁ incorporation and enrichment are Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy. Each offers distinct advantages and is suited to different experimental contexts.

Feature	Mass Spectrometry (MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Primary Application	Quantification of incorporation rate and isotopic enrichment in complex mixtures (e.g., cell lysates, tissues).	Detailed structural analysis and enrichment determination of purified proteins or amino acids.
Sensitivity	High (picomole to femtomole range).	Lower (micromole to millimole range).
Sample Complexity	Tolerant to complex biological matrices.	Requires highly purified samples.
Information Provided	Isotopic distribution of peptides, allowing for calculation of incorporation and enrichment.	Precise atomic-level information on isotope incorporation and molecular structure.
Throughput	High, suitable for large-scale proteomic studies.	Low, generally used for in-depth analysis of specific proteins.
Instrumentation	Widely accessible in proteomics core facilities.	Requires specialized high-field NMR spectrometers.

Mass Spectrometry-Based Validation: The Workhorse of Proteomics

Mass spectrometry is the most widely employed technique for this application due to its high sensitivity, throughput, and ability to analyze complex protein mixtures.[4] The general workflow involves the enzymatic digestion of proteins into peptides, followed by analysis using either liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS).

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for analyzing protein digests from SILAC and other metabolic labeling experiments.[5] High-resolution mass spectrometers, such as Orbitrap or TOF instruments, can resolve the isotopic peaks of peptides containing ¹⁴N- and ¹⁵N-lysine.

Caption: Workflow for determining L-Lysine-¹⁵N₁ incorporation rate using LC-MS/MS.

• Cell Culture and Labeling: Culture cells in a "heavy" medium containing L-Lysine-¹⁵N₁ for a sufficient number of cell divisions (typically at least five) to ensure maximal incorporation.[1]

• Sample Harvesting and Lysis: Harvest both the labeled ("heavy") and an unlabeled ("light") control cell population. Lyse the cells using a suitable buffer containing protease inhibitors.[6]

• Protein Quantification and Mixing: Determine the protein concentration of both lysates using a standard protein assay (e.g., BCA). Mix equal amounts of protein from the "heavy" and "light" samples.[6]

• Protein Digestion:

  • Reduction: Reduce disulfide bonds by adding Dithiothreitol (DTT) to a final concentration of 10 mM and incubating at 56°C for 45 minutes.[6]

  • Alkylation: Alkylate cysteine residues by adding Iodoacetamide (IAA) to a final concentration of 25 mM and incubating in the dark at room temperature for 30 minutes.[6]

  • Digestion: Dilute the sample to reduce the denaturant concentration and add trypsin at a 1:50 to 1:100 (enzyme:protein) ratio. Incubate overnight at 37°C.[7]

• Peptide Desalting: Desalt the peptide mixture using a C18 solid-phase extraction column to remove salts and other contaminants that can interfere with MS analysis.[8]

• LC-MS/MS Analysis: Analyze the desalted peptides on a high-resolution mass spectrometer. The instrument will acquire MS1 scans to measure the mass-to-charge ratio of intact peptides and MS2 scans to fragment peptides for sequence identification.[9]

• Data Analysis: Use specialized software (e.g., MaxQuant, Proteome Discoverer) to identify peptides and quantify the relative abundance of the "heavy" and "light" isotopic peaks for lysine-containing peptides. The incorporation rate is calculated from the ratio of the heavy to light peptide signals.[10]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of free amino acids and is particularly useful for determining the isotopic enrichment of the L-Lysine-¹⁵N₁ source material or the free amino acid pool within cells.[11] This method typically requires derivatization of the amino acids to make them volatile for gas chromatography.

Caption: Workflow for determining L-Lysine-¹⁵N₁ isotopic enrichment using GC-MS.

• Protein Hydrolysis: To analyze the enrichment of lysine within proteins, first hydrolyze the protein sample to release individual amino acids. This is typically done by heating the sample in 6 N HCl at 110°C for 24 hours.[12]

• Amino Acid Purification: Purify the amino acids from the hydrolysate using ion-exchange chromatography.[13]

• Derivatization: Derivatize the amino acids to increase their volatility. A common method is the formation of N-acetyl methyl esters.[13]

• GC-MS Analysis: Inject the derivatized sample into a GC-MS system. The gas chromatograph separates the amino acids, and the mass spectrometer detects the derivatized lysine, measuring the relative abundance of the ¹⁴N and ¹⁵N isotopes.

• Data Analysis: The isotopic enrichment is calculated from the ratio of the peak areas corresponding to the ¹⁵N-labeled and unlabeled derivatized lysine.

Nuclear Magnetic Resonance (NMR) Spectroscopy-Based Validation

NMR spectroscopy provides a non-destructive method for determining isotopic enrichment and can offer detailed structural information.[14][15] While less sensitive than MS, ¹⁵N NMR can directly observe the ¹⁵N-labeled lysine, providing a definitive measure of enrichment in a purified sample.[16]

¹⁵N HSQC (Heteronuclear Single Quantum Coherence)

For purified proteins, a 2D ¹H-¹⁵N HSQC experiment can be used to visualize all the ¹⁵N-labeled amide groups. In the case of lysine, the side-chain amine can also be observed under specific conditions. The presence and intensity of the cross-peaks corresponding to the ¹⁵N-lysine residues confirm incorporation.[17]

• Protein Expression and Purification: Express the protein of interest in a medium containing L-Lysine-¹⁵N₁. Purify the protein to a high degree (>95%).

• Sample Preparation: Prepare a concentrated solution of the purified protein (typically 0.1-1 mM) in a suitable NMR buffer.

• NMR Data Acquisition: Acquire a 2D ¹H-¹⁵N HSQC spectrum on a high-field NMR spectrometer.[14]

• Data Analysis: The presence of cross-peaks corresponding to the lysine residues confirms incorporation. The isotopic enrichment can be estimated by comparing the signal intensity to that of a fully labeled standard, although this is less common than using MS for precise quantification.[18]

Ensuring Trustworthiness: A Self-Validating System

To ensure the highest level of confidence in your data, a multi-faceted approach to validation is recommended.

• Internal Standards: The use of stable isotope-labeled internal standards, such as L-Lysine-¹³C₆,¹⁵N₂, can help correct for variations in sample preparation and instrument performance.[12]

• Orthogonal Methods: Whenever possible, validate your findings using an orthogonal method. For example, if you primarily use LC-MS/MS for incorporation rate analysis, a complementary GC-MS analysis of the free amino acid pool can provide additional confidence in the isotopic enrichment of the label.

• Replicate Analysis: Always perform analyses in at least triplicate to assess the reproducibility of your measurements.[13]

References

• New algorithm for 15N/14N quantitation with LC-ESI-MS using an LTQ-FT mass spectrometer. PubMed. [Link]

• Stable isotope labeling by amino acids in cell culture, SILAC, as a simple and accurate approach to expression proteomics. PubMed. [Link]

• Compound Specific 13C & 15N analysis of Amino Acids by GC-C-IRMS. UC Davis Stable Isotope Facility. [Link]

• 15N-labelling of Leaves Combined with GC-MS Analysis as a Tool for Monitoring the Dynamics of Nitrogen Incorporation into Amino Acids. PubMed. [Link]

• Stable isotope labeling by amino acids in cell culture. Taylor & Francis Online. [Link]

• Solution NMR spectroscopy of [α-15N]lysine-labeled rhodopsin: The single peak observed in both conventional and TROSY-type HSQC spectra is ascribed to Lys-339 in the carboxyl-terminal peptide sequence. PNAS. [Link]

• Solution NMR spectroscopy of [alpha -15N]lysine-labeled rhodopsin: The single peak observed in both conventional and TROSY-type HSQC spectra is ascribed to Lys-339 in the carboxyl-terminal peptide sequence. PubMed. [Link]

• Stable isotope labeling by amino acids in cell culture. Wikipedia. [Link]

• A direct nuclear magnetic resonance method to investigate lysine acetylation of intrinsically disordered proteins. Frontiers. [Link]

• GC-MS METHODS FOR AMINO ACIDS DETERMINATION IN DIFFERENT BIOLOGICAL EXTRACTS. Studia Universitatis Babes-Bolyai, Physica. [Link]

• Heteronuclear NMR Spectroscopy for Lysine NH3 Groups in Proteins: Unique Effect of Water Exchange on 15N Transverse Relaxation. Journal of the American Chemical Society. [Link]

• Rapid micromethod for determination of 15N enrichment in plasma lysine: application to measurement of whole body protein turnover. PubMed. [Link]

• A fully automated offline solution for the analysis of amino acids by GC-MS. GERSTEL. [Link]

• 1D 15N and 13C NMR spectra of [15N2]-lysine in H2O and D2O. ResearchGate. [Link]

• 15N metabolic labeling quantification workflow in Arabidopsis using Protein Prospector. bioRxiv. [Link]

• Sample preparation techniques for the determination of natural N-15/N-14 variations in amino acids by gas chromatography-combustion-isotope ratio mass spectrometry (GC-C-IRMS). ResearchGate. [Link]

• L-Lysine-2HCl, 13C6, 15N2 for SILAC. Creative Biolabs. [Link]

• Measuring 15N and 13C Enrichment Levels in Sparsely Labeled Proteins Using High-Resolution and Tandem Mass Spectrometry. PMC. [Link]

• Specific isotopic labelling and reverse labelling for protein NMR spectroscopy: using metabolic precursors in sample preparation. Portland Press. [Link]

• Measuring 15 N and 13 C Enrichment Levels in Sparsely Labeled Proteins Using High-Resolution and Tandem Mass Spectrometry. ResearchGate. [Link]

• Global Proteomics Analysis of Protein Lysine Methylation. PMC. [Link]

• Sample Prep & Protocols. Nevada Proteomics Center. [Link]

• Discovery of lysine post-translational modifications through mass spectrometric detection. ScienceDirect. [Link]

• How can I assess incorporation of C13 and N15 into proteins by MS? ResearchGate. [Link]

• Proteomics: Protein Identification and Quantification. UWPR. [Link]

• Rapid mass spectrometric analysis of 15N-Leu incorporation fidelity during preparation of specifically labeled NMR samples. PMC. [Link]

• Method for the Determination of 15N Incorporation Percentage in Labeled Peptides Proteins. ResearchGate. [Link]

• 15N Stable Isotope Labeling Data Analysis. Yates Lab. [Link]

• Method for the Determination of ¹⁵N Incorporation Percentage in Labeled Peptides and Proteins. PubMed. [Link]

• Mass Spectrometry for Lysine Methylation: Principles, Progress, and Prospects. MDPI. [Link]

Sources

• 1. Stable isotope labeling by amino acids in cell culture, SILAC, as a simple and accurate approach to expression proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Measuring 15N and 13C Enrichment Levels in Sparsely Labeled Proteins Using High-Resolution and Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chempep.com [chempep.com]
• 5. SILAC: Principles, Workflow & Applications in Proteomics - Creative Proteomics Blog [creative-proteomics.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Global Proteomics Analysis of Protein Lysine Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. UWPR [proteomicsresource.washington.edu]
• 10. researchgate.net [researchgate.net]
• 11. 15N-labelling of Leaves Combined with GC-MS Analysis as a Tool for Monitoring the Dynamics of Nitrogen Incorporation into Amino Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Optimizing Sample Preparation for Accurate Lysine Measurement - Creative Proteomics [metabolomics.creative-proteomics.com]
• 13. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
• 14. pnas.org [pnas.org]
• 15. Solution NMR spectroscopy of [alpha -15N]lysine-labeled rhodopsin: The single peak observed in both conventional and TROSY-type HSQC spectra is ascribed to Lys-339 in the carboxyl-terminal peptide sequence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Frontiers | A direct nuclear magnetic resonance method to investigate lysine acetylation of intrinsically disordered proteins [frontiersin.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. portlandpress.com [portlandpress.com]

Cross-validation of L-Lysine-15N-1 results with orthogonal techniques like western blotting.

Executive Summary

In quantitative proteomics, Stable Isotope Labeling by Amino acids in Cell culture (SILAC) using isotopologues like L-Lysine-15N-1 (or similar heavy variants such as

C N ) provides a robust, unbiased mechanism for measuring relative protein abundance.[1] However, Mass Spectrometry (MS) data is inferred from peptide reconstruction and is subject to ionization bias and false discovery rates.

This guide details the orthogonal cross-validation of SILAC data using Western Blotting (WB) . While SILAC offers global proteome coverage, WB remains the "gold standard" for verifying specific biological events due to its reliance on antibody-epitope recognition rather than mass-to-charge ratios. This document outlines the comparative technical specifications, experimental workflows, and mathematical frameworks required to correlate these two distinct datasets.

Part 1: Technical Comparison (SILAC vs. Western Blot)

The fundamental difference between these techniques lies in their detection physics: SILAC measures mass shift ratios of peptides, while Western Blotting measures antibody affinity and electrophoretic mobility of intact proteins.

Comparative Specifications Table

Feature	SILAC (L-Lysine-15N)	Western Blotting (Orthogonal Validation)
Detection Principle	Mass Spectrometry ( Mass). Relies on metabolic incorporation of heavy isotopes.	Immunodetection.[2][3] Relies on Antibody-Antigen binding affinity.[4]
Quantification	Relative Ratio (H/L). Internal normalization occurs upon mixing lysates.	Semi-Quantitative. Requires external loading controls (e.g., Actin, GAPDH) for normalization.
Specificity	Peptide-sequence based.[5] Can distinguish isoforms if unique peptides are detected.	Epitope-dependent. May cross-react; cannot easily distinguish isoforms of similar MW.
Linear Dynamic Range	High ( to ). Good for low and high abundance.	Low ( to ). Easily saturated signal (film/CCD).
Throughput	Global (Thousands of proteins simultaneously).	Targeted (1–5 proteins per blot).
Primary Bias	Ionization suppression; "Missing values" in MS runs.	Non-specific antibody binding; Epitope masking by PTMs.

Part 2: Experimental Workflow & Validation Logic

To validate a SILAC "hit" (a protein showing significant fold-change), one cannot simply run a blot. The experimental design must ensure that the biological samples used for MS and WB are identical or parallel derivatives .

The Dual-Stream Validation Workflow

The following diagram illustrates the critical split where samples are processed for MS (Mixed) versus WB (Separate).

Caption: Parallel workflow for SILAC MS discovery and Western Blot validation. Note the critical split: MS requires mixing lysates, while WB validation requires keeping them separate to visualize differential expression.

Step-by-Step Protocol

Phase 1: Metabolic Labeling (SILAC)

• Adaptation: Culture cells in SILAC-specific media (deficient in Lys/Arg) supplemented with dialyzed FBS.

  • Light: Add natural L-Lysine (

    N).

  • Heavy: Add L-Lysine-15N (or specific isotopologue).[1]

  • Scientific Insight: Dialyzed FBS is mandatory to prevent "light" lysine from serum contaminating the heavy population, which would skew the H/L ratio.

• Passaging: Maintain for at least 5–6 cell doublings to ensure >97% incorporation of the heavy isotope.[6]

Phase 2: Treatment and Lysis

• Treatment: Apply stimulus (e.g., drug) to one population (usually Heavy) and vehicle to the other (Light).

• Lysis: Lyse cells in a buffer compatible with both downstream applications (e.g., modified RIPA or 8M Urea).

  • Caution: Avoid detergents that interfere with Trypsin if you do not plan to use FASP (Filter Aided Sample Preparation).

• Quantification: Perform a BCA assay to determine protein concentration. Precision here is critical.

Phase 3: The Validation Split (Crucial Step)

• For MS (SILAC): Mix equal amounts (e.g., 50

  g Heavy + 50 g Light) into a single tube. The mass spectrometer will compare the peak intensities within this single mixture.

• For WB: Keep aliquots of Heavy and Light lysates separate . You will load them in adjacent lanes on the gel.

Phase 4: Western Blot Validation

• Loading: Load 20–30

  g of Light lysate (Lane 1) and Heavy lysate (Lane 2).

• Normalization: You must probe for a loading control (GAPDH, Actin, Tubulin) on the same blot.

  • Why? SILAC normalizes internally (Heavy vs Light peptides in the same tube). WB has technical variance (pipetting error, transfer efficiency).[3] The loading control mathematically corrects this.

• Detection: Use a linear range detection method (fluorescence or CCD-based chemiluminescence).[2] Do not use film , as it saturates easily, making quantitative comparison impossible.

Part 3: Data Analysis & Correlation

To validate the L-Lysine-15N result, you must mathematically compare the SILAC Ratio to the Western Blot Ratio.

Calculating the Western Blot Ratio

Raw densitometry values must be normalized before calculating the fold change.

[3]

Interpreting the Correlation

Compare the SILAC H/L Ratio with the WB Ratio .

Scenario	SILAC Ratio	WB Ratio	Interpretation	Action
Validation	(Up)	(Up)	Confirmed. The protein is truly upregulated.	Proceed to publication.
False Positive	(Up)	(No Change)	MS Artifact. Likely due to peptide sharing or co-eluting interference.	Check MS spectra for peptide uniqueness.
Isoform Issue	(Up)	(No Change)	Isoform Specificity. MS detected a specific peptide from an isoform; WB Ab binds a common region.	Check if Ab epitope matches the MS peptide.
PTM Masking	(No Change)	(Down)	Epitope Occlusion. A PTM (e.g., phosphorylation) prevents Ab binding, looking like downregulation.	Use a different antibody or PTM-specific Ab.

Troubleshooting "L-Lysine-15N" Specifics

If using L-Lysine-15N (single nitrogen shift) or uniform 15N labeling:

• Mass Shift: A single

  N provides a +1 Da shift per Nitrogen. This is a small shift. High-resolution MS (Orbitrap/FT-ICR) is required to resolve the isotopic envelopes.

• Overlap: If the mass shift is too small, the "Heavy" isotopic envelope will overlap with the "Light" envelope, causing ratio compression.

• Validation: If SILAC ratios are consistently close to 1:1 but WB shows change, your MS resolution may be insufficient to separate the L-Lysine-15N signal from the natural isotope spread.

References

• Ong, S. E., et al. (2002). Stable isotope labeling by amino acids in cell culture, SILAC, as a simple and accurate approach to expression proteomics.[7][8][9][10][11] Molecular & Cellular Proteomics, 1(5), 376-386. Link

• Mann, M. (2006). Functional and quantitative proteomics using SILAC. Nature Reviews Molecular Cell Biology, 7(12), 952-958. Link

• Cox, J., & Mann, M. (2008). MaxQuant enables high peptide identification rates, individualized p.p.b.-range mass accuracies and proteome-wide protein quantification. Nature Biotechnology, 26(12), 1367-1372. Link

• Gingras, A. C., et al. (2007). Analysis of protein complexes using mass spectrometry. Nature Reviews Molecular Cell Biology, 8(8), 645-654. Link

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. azurebiosystems.com [azurebiosystems.com]
• 3. Quantitative vs. Qualitative Western Blot Analysis: What You Need to Know [labx.com]
• 4. biology.stackexchange.com [biology.stackexchange.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Quantitative Proteomics: Strategies, Advantages, and Challenges | MtoZ Biolabs [mtoz-biolabs.com]
• 8. hopkinsmedicine.org [hopkinsmedicine.org]
• 9. info.gbiosciences.com [info.gbiosciences.com]
• 10. SILAC-Based Quantitative PTM Analysis - Creative Proteomics [creative-proteomics.com]
• 11. biocev.lf1.cuni.cz [biocev.lf1.cuni.cz]

Assessing the reproducibility and robustness of L-Lysine-15N-1 labeling experiments.

Content Type: Technical Comparison Guide Audience: Senior Researchers, Proteomics Scientists, and Drug Development Leads

Executive Summary: The Precision vs. Cost Trade-off

In the landscape of Stable Isotope Labeling by Amino acids in Cell culture (SILAC), L-Lysine-15N-1 (containing a single

N atom, typically - N or - N) represents a specific, often misunderstood tool. While it offers a cost-effective alternative to the "Gold Standard" L-Lysine- C - N (+8 Da), its application in quantitative mass spectrometry (MS) is fraught with analytical risks that do not exist in Nuclear Magnetic Resonance (NMR) applications.

This guide objectively assesses the reproducibility of L-Lysine-15N-1, highlighting that while biological incorporation is robust, analytical reproducibility in MS is often compromised by isotopic envelope interference . We compare this reagent against standard heavy isotopes and chemical labeling, providing a self-validating protocol to ensure data integrity.

Part 1: The Physics of Detection – Why Mass Shift Matters

To understand the robustness of L-Lysine-15N-1, one must first understand the "Overlap Problem."

The +1 Dalton Challenge

L-Lysine-15N-1 induces a mass shift of +1.00 Dalton (Da) per lysine residue. In contrast, the industry-standard Lys-8 (

C - N ) induces a +8.03 Da shift.

In high-resolution Mass Spectrometry, peptides exist not as single peaks but as isotopic envelopes (M, M+1, M+2, etc.) due to the natural abundance of Carbon-13 (1.1%).

• The Conflict: For a typical tryptic peptide (mass ~1500 Da), the natural M+1 peak is approximately 80-90% the intensity of the monoisotopic (M) peak.

• The Consequence: If you mix "Light" (unlabeled) and "Heavy" (Lys-15N-1) samples, the Monoisotopic peak of the Heavy peptide overlaps almost perfectly with the M+1 peak of the Light peptide .

Diagram 1: The Isotopic Envelope Interference This diagram illustrates why +1 Da labeling leads to quantification errors compared to +8 Da labeling.

Caption: Scenario A shows the critical failure point of 15N-1 labeling in MS: the heavy signal is buried under the light peptide's natural isotope tail. Scenario B shows the clean separation provided by Lys-8.

Part 2: Comparative Analysis – Robustness & Reproducibility

The following table synthesizes experimental data comparing L-Lysine-15N-1 against the primary alternatives.

Feature	L-Lysine-15N-1	L-Lysine- C - N (Lys-8)	Chemical Labeling (TMT/iTRAQ)
Primary Application	NMR (Structural), Flux Analysis	Quant Proteomics (SILAC)	Multiplex Proteomics (Clinical)
Mass Shift	+1 Da (per Lys)	+8 Da (per Lys)	Isobaric (Tags elute together)
MS Quantification	Low Robustness. Requires complex deconvolution algorithms to subtract Light M+1 interference.	High Robustness. Peaks are distinct; simple peak-area integration.	High Robustness. MS2-based quantification.
Metabolic Fidelity	High. Biologically identical to natural Lysine.	High. Biologically identical.	N/A (Post-extraction labeling).
Cost Efficiency	High (Cheap).	Low (Expensive).[1]	Medium (Reagents are costly).
Reproducibility Risk	Analytical: High risk of ratio distortion due to envelope overlap.	Biological: Risk of Arg-to-Pro conversion (requires titration).[2]	Technical: Pipetting errors during mixing.

Causality of Error in 15N-1 Experiments

In 15N-1 experiments, reproducibility suffers not because the cells fail to incorporate the label, but because the quantification software often misidentifies the heavy peak as a natural isotope of the light peak. This leads to:

• Ratio Compression: The heavy signal is under-calculated.

• Missing Values: Low-abundance heavy peptides are filtered out as "noise" from the light envelope.

Part 3: Self-Validating Experimental Protocol

If you must use L-Lysine-15N-1 (e.g., for NMR or budget constraints), you cannot rely on standard SILAC workflows. You must use a Self-Validating Deconvolution Protocol .

Step 1: The "Zero-Time" Control (Mandatory)

Before any biological experiment, you must determine the Baseline Interference Factor.

• Grow cells in Light Media (Natural Lys).

• Lyse and digest.[3]

• Inject into MS.

• Analyze: Measure the intensity of the M+1 peak relative to the M peak for your top 100 proteins.

• Validation: If your software reports "Heavy" peptides in this sample (which contains none), your False Discovery Rate (FDR) is too high for 15N-1 labeling.

Step 2: Incorporation Efficiency Workflow

To ensure the label is robustly incorporated and not metabolically scrambled.

Diagram 2: Validated 15N-1 Workflow A decision tree for ensuring data integrity with small-mass-shift isotopes.

Caption: This workflow emphasizes the necessity of high-resolution MS (>60k) and specific deconvolution algorithms (e.g., Census or MaxQuant with narrow windows) to handle 15N-1 data.

Part 4: Scientific Recommendations

1. When to use L-Lysine-15N-1

• NMR Spectroscopy: This is the ideal use case. The single 15N atom provides a clean probe for structural dynamics without the signal broadening associated with uniform 15N labeling [1].

• Targeted Flux Analysis: When tracking the specific nitrogen atom's fate in metabolic pathways (e.g., urea cycle or lysine catabolism).

2. When to AVOID L-Lysine-15N-1

• Global Proteomics Quantitation: Do not use this for "shotgun" proteomics if Lys-8 is available. The computational error introduced by the M+1 overlap significantly lowers the confidence of fold-change measurements [2].

• Low-Resolution MS: Instruments with resolution <30,000 cannot reliably distinguish the subtle mass defects, exacerbating the overlap problem.

3. The "Arginine-to-Proline" Conversion Factor

While this guide focuses on Lysine, remember that SILAC media often induces metabolic stress. Cells may convert labeled Arginine to Proline, splitting the heavy signal.[2] Although Lysine is generally stable, Lysine-to-Pipecolic acid conversion can occur in specific neuronal cell lines, though it rarely affects proteomic integration [3].

References

• Specific isotopic labelling and reverse labelling for protein NMR spectroscopy. Source: National Institutes of Health (PMC). URL:[Link]

• Limitations in detection of 15N incorporation by mass spectrometry. Source: PubMed (Anal Bioanal Chem). URL:[Link]

• Prevention of Amino Acid Conversion in SILAC Experiments. Source: Molecular & Cellular Proteomics. URL:[Link]

• 15N metabolic labeling quantification workflow. Source: bioRxiv. URL:[Link]

Sources

• 1. Quantitative Proteomics by Metabolic Labeling of Model Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Prevention of Amino Acid Conversion in SILAC Experiments with Embryonic Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SILAC Metabolic Labeling Systems | Thermo Fisher Scientific - JP [thermofisher.com]

Navigating the Nitrogen Maze: A Comparative Guide to Software and Algorithms for L-Lysine-15N Proteomics Data Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative proteomics, stable isotope labeling with amino acids in cell culture (SILAC) stands as a robust methodology for discerning protein abundance changes. While 13C-labeled arginine and lysine are the workhorses of SILAC, the use of 15N-labeled lysine (L-Lysine-15N) presents unique advantages and analytical challenges. The variable number of nitrogen atoms in peptides leads to a complex isotopic pattern, demanding sophisticated software and algorithms for accurate data deconvolution and quantification.[1] This guide provides an in-depth comparison of leading software suites and their underlying algorithms for the analysis of L-Lysine-15N data, empowering researchers to make informed decisions for their experimental needs.

The Rationale Behind L-Lysine-15N Labeling: A Methodological Deep Dive

Metabolic labeling with 15N, where a 15N nitrogen source is provided to cells or organisms, results in the incorporation of the heavy isotope into all nitrogen-containing molecules, including the amino acid L-Lysine.[2] This "full labeling" approach offers a distinct advantage in that it provides an internal standard for every peptide, not just those containing a specific amino acid like arginine or lysine in traditional SILAC.[3] This comprehensive labeling is particularly beneficial for studying global protein turnover and for organisms where specific amino acid auxotrophies are not available.[4]

The primary analytical challenge arises from the fact that the mass shift between the light (14N) and heavy (15N) peptide pairs is not constant.[1] It is dependent on the number of nitrogen atoms within each peptide's sequence. This contrasts with 13C-based SILAC, where the mass difference is fixed (e.g., +6 or +10 Da for arginine). Consequently, the software used for 15N data analysis must be capable of calculating the theoretical isotopic distribution for each identified peptide to accurately locate and quantify its heavy counterpart.[5]

A Comparative Analysis of Leading Software and Algorithms

The choice of software is critical for extracting meaningful biological insights from L-Lysine-15N labeled proteomics data. Here, we compare four prominent software packages: MaxQuant , Proteome Discoverer , Census , and Protein Prospector .

Software	Key Algorithmic Features for 15N Data	User Interface	Availability	Key Strengths
MaxQuant	Type: Standard (for SILAC). Quantification: Calculates peptide ratios based on extracted ion chromatograms (XICs). Employs the MaxLFQ algorithm for protein quantification, which uses a delayed normalization approach.[6][7]	Graphical User Interface (GUI)	Free, open-source	Widely used, extensive documentation, supports various labeling techniques.
Proteome Discoverer	Quantification Method: Customizable for 15N labeling by defining variable modifications for different numbers of nitrogen atoms.[8] Utilizes the Minora Feature Detector for MS1-based quantification.[9]	GUI-based workflow editor	Commercial (Thermo Fisher Scientific)	Integrated platform with seamless workflow creation, good for multi-omics data integration.
Census	Specifically designed for various stable isotope labeling strategies, including 15N.[10] Calculates peptide-specific mass shifts and theoretical isotopic distributions.[5] Employs linear least-squares correlation for ratio calculation.[5]	Command-line and integrated into the IP2 platform	Free, open-source	Highly flexible, robust algorithms for poor-quality measurements, detailed quantification scoring.[11]
Protein Prospector	Quantification: "Search Compare" module for quantifying light and heavy peptide pairs.[12] Includes the "MS-Isotope" tool to estimate labeling efficiency and correct ratios.[12]	Web-based and local installation	Free, open-source	Excellent for detailed manual inspection of spectra and isotopic patterns, transparent data processing.

The Causality Behind Algorithmic Choices: Deconvoluting the 15N Isotopic Pattern

The core of 15N data analysis lies in the accurate calculation of isotopic distributions and the subsequent pairing of light and heavy peptide signals.

Isotopic Distribution Calculation

The theoretical isotopic distribution of a peptide is determined by its elemental composition and the isotopic abundances of each element.[13] For 15N-labeled peptides, the software must account for the variable number of nitrogen atoms.

• Census and Protein Prospector excel in this area by calculating the expected isotopic envelope for each specific peptide sequence, considering the user-defined labeling efficiency.[5][12] This is crucial as incomplete labeling can significantly skew quantification results.[14]

• MaxQuant and Proteome Discoverer handle this by defining 15N as a variable modification on nitrogen-containing amino acids. While effective, this can increase the search space and computational time.[8]

Experimental Protocols: A Step-by-Step Guide to 15N Data Analysis

To provide a practical comparison, we outline a generalized workflow followed by specific steps within Protein Prospector, a freely available and powerful tool for 15N data analysis.[12][15]

General Experimental and Data Acquisition Workflow

Caption: General workflow for L-Lysine-15N proteomics experiments.

Data Analysis Workflow in Protein Prospector

Caption: Step-by-step data analysis workflow using Protein Prospector.

Step-by-Step Protocol for 15N Data Analysis in Protein Prospector:

• Data Conversion: Convert the raw mass spectrometry files to a compatible peak list format (e.g., .mgf or .mzXML) using a tool like MSConvert.

• Database Search:

  • Perform two separate database searches in Protein Prospector: one for the 14N (light) data and one for the 15N (heavy) data.

  • For the 14N search, use standard elemental compositions.

  • For the 15N search, define a custom elemental composition file where the mass of Nitrogen is set to the mass of 15N.

• Determine Labeling Efficiency:

  • Use the "MS-Isotope" tool within Protein Prospector.

  • Input the sequence of a confidently identified heavy peptide.

  • Compare the experimentally observed isotopic distribution to the theoretical distributions generated by MS-Isotope at varying 15N incorporation rates (e.g., 95%, 98%, 99%).[12]

  • The best match provides the labeling efficiency for the experiment.

• Perform Quantification:

  • Go to the "Search Compare" module.

  • Select the results from both the 14N and 15N searches.

  • In the quantification parameters, specify the labeling efficiency determined in the previous step. This allows Protein Prospector to correct the calculated ratios.[12]

  • Choose whether to use peak intensities or areas for quantification.

• Report Generation and Interpretation:

  • Generate a quantitative report. The output will typically provide peptide and protein ratios (Light/Heavy).

  • Examine the quality of quantification, for example, by checking the correlation of ratios for multiple peptides from the same protein.

Quantitative Performance: A Data-Driven Comparison

Performance Metric	MaxQuant	Proteome Discoverer	Census	Protein Prospector
Accuracy	Good, but can be affected by incorrect monoisotopic peak selection in complex spectra.	Good, with the Minora Feature Detector improving MS1 quantification.[9]	High, due to specific algorithms for correcting interfering signals and sample mixing errors.[5][10]	High, especially with manual verification and labeling efficiency correction.[12]
Precision	High, particularly with the MaxLFQ algorithm.	Good, benefits from integrated workflows and normalization options.[9]	High, with robust statistical filtering and scoring.[11]	Good, but may require more user intervention for optimal precision.
Number of Quantified Proteins	Generally high, due to its efficient feature detection and "match between runs" feature.	High, comparable to MaxQuant.[9]	Can be lower if stringent quality filters are applied.	Dependent on search parameters and manual validation.
Throughput	High, designed for large-scale datasets.	High, integrated into a high-throughput platform.	Moderate, can be computationally intensive.	Lower for manual, in-depth analysis; higher for automated batch processing.

Conclusion and Future Perspectives

The analysis of L-Lysine-15N proteomics data presents a unique set of challenges that necessitate the use of specialized software and algorithms.

• For researchers seeking a free, widely used, and well-supported platform, MaxQuant is a strong contender, although it may require careful parameter optimization for 15N data.

• Proteome Discoverer offers a seamless, integrated environment for users of Thermo Fisher Scientific instruments, with powerful features for MS1-based quantification.

• Census stands out for its algorithmic rigor and flexibility, making it an excellent choice for researchers who require precise control over the quantification process and need to handle complex or noisy data.[5]

• Protein Prospector provides a transparent and hands-on approach, ideal for detailed mechanistic studies and for researchers who want to deeply understand their data.[12]

The field of computational proteomics is continuously evolving. The development of novel algorithms that can more accurately model isotopic distributions, correct for incomplete labeling, and handle the increasing complexity of mass spectrometry data will further enhance our ability to extract meaningful biological knowledge from L-Lysine-15N and other stable isotope labeling experiments.

References

• Park, S.K., Venable, J.D., Xu, T., & Yates, J.R. (2008). A quantitative analysis software tool for mass spectrometry–based proteomics. Nature Methods, 5(4), 319-322. [Link]

• Shrestha, R., Reyes, A. V., Baker, P. R., Wang, Z. Y., Chalkley, R. J., & Xu, S. L. (2022). 15N Metabolic Labeling Quantification Workflow in Arabidopsis Using Protein Prospector. Frontiers in Plant Science, 13, 830337. [Link]

• Shrestha, R., Reyes, A. V., Baker, P. R., Wang, Z. Y., Chalkley, R. J., & Xu, S. L. (2022). 15N metabolic labeling quantification workflow in Arabidopsis using Protein Prospector. bioRxiv. [Link]

• Beynon, J. H. (1960).

• Palmblad, M., Bindschedler, L. V., & Cramer, R. (2007). Quantitative proteomics using uniform 15N-labeling, MASCOT, and the trans-proteomic pipeline. Proteomics, 7(19), 3462–3469. [Link]

• Filiou, M. D., & Turck, C. W. (2016). Using 15N-Metabolic Labeling for Quantitative Proteomic Analyses. In Methods in molecular biology (Clifton, N.J.) (Vol. 1493, pp. 289–299). [Link]

• Hempel, F., Egelhofer, V., & Stengel, A. (2011). Quantitative Shotgun Proteomics Using a Uniform 15N-Labeled Standard to Monitor Proteome Dynamics in Time Course Experiments Reveals New Insights into the Heat Stress Response of Chlamydomonas reinhardtii. Molecular & Cellular Proteomics, 10(11), M111.010023. [Link]

• Valkenborg, D., & Lemiere, F. (2008). The isotopic distribution conundrum. Mass spectrometry reviews, 27(6), 571–583. [Link]

• Wei, X., et al. (2023). The use of nitrogen-15 in microbial natural product discovery and biosynthetic characterization. Frontiers in Microbiology, 14, 1184738. [Link]

• Park, S. K., & Yates, J. R., 3rd (2010). Census for proteome quantification. Current protocols in bioinformatics, Chapter 13, Unit 13.12. [Link]

• Park, S. K., Venable, J. D., Xu, T., & Yates, J. R., 3rd (2008). A quantitative analysis software tool for mass spectrometry-based proteomics. Nature methods, 5(4), 319–322. [Link]

• Rockwood, A. L., & Van Orden, S. L. (1996). Ultrahigh-Speed Calculation of Isotope Distributions. Analytical Chemistry, 68(13), 2027–2030. [Link]

• Loewen, P. C., & O'Neil, J. D. (2000). Method for Estimating the Isotopic Distributions of Metabolically Labeled Proteins by MALDI-TOFMS: Application to NMR Samples. Analytical Chemistry, 72(22), 5547–5552. [Link]

• Shrestha, R., Reyes, A. V., Baker, P. R., Wang, Z. Y., Chalkley, R. J., & Xu, S. L. (2021). 15N metabolic labeling quantification workflow in Arabidopsis using Protein Prospector. ResearchGate. [Link]

• Weith, M., & Egelhofer, V. (2010). Automated Protein Turnover Calculations from 15N Partial Metabolic Labeling LC/MS Shotgun Proteomics Data. IDEAS/RePEc. [Link]

• Cambridge Isotope Laboratories, Inc. (n.d.). Stable Isotope Labeling in Mammals with 15N Spirulina. Retrieved from [Link]

• Cox, J., & Mann, M. (2009). A practical guide to the MaxQuant computational platform for SILAC-based quantitative proteomics. Nature protocols, 4(5), 698–705. [Link]

• Cox, J., Matic, I., Hilger, M., Nagaraj, N., Selbach, M., Olsen, J. V., & Mann, M. (2009). A practical guide to the MaxQuant computational platform for SILAC-based quantitative proteomics. Nature protocols, 4(5), 698–705. [Link]

• Beynon, R. J., & Pratt, J. M. (2005). Metabolic labeling of proteins for proteomics. Molecular & cellular proteomics : MCP, 4(7), 857–872. [Link]

• Li, Y., & Li, H. (2024). A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics. ACS Measurement Science Au. [Link]

• I-Hsuan, C. (n.d.). 135 Free Proteomics Tools - Software and Resources. Retrieved from [Link]

• The Public Repository of Proteomics Data. (2015, July 5). N15 labeling quantification in Proteome Discoverer 2.0. [Link]

• MetwareBio. (n.d.). Label-based Protein Quantification Technology—iTRAQ, TMT, SILAC. Retrieved from [Link]

• MetwareBio. (n.d.). MaxQuant Software: Comprehensive Guide for Mass Spectrometry Data Analysis. Retrieved from [Link]

• Ye, Z., et al. (2025). Isobaric Labeling Update in MaxQuant. Journal of Proteome Research. [Link]

• Scheltema, R. A., & Mann, M. (2012). MaxQuant for In-Depth Analysis of Large SILAC Datasets. In Methods in molecular biology (Clifton, N.J.) (Vol. 893, pp. 209–220). [Link]

• SomaLogic. (n.d.). Open-source bioinformatics tools for proteomics. Retrieved from [Link]

• Silantes. (2024, July 11). Webinar: Multiplexing with isotopic labels for DDA and DIA in MaxQuant. [Link]

• Palomba, A., et al. (2021). Comparative Evaluation of MaxQuant and Proteome Discoverer MS1-Based Protein Quantification Tools. Journal of proteome research, 20(7), 3647–3658. [Link]

• Palomba, A., et al. (2021). Comparative Evaluation of MaxQuant and Proteome Discoverer MS1-Based Protein Quantification Tools. Journal of proteome research, 20(7), 3647–3658. [Link]

• Shrestha, R., Reyes, A. V., Baker, P. R., Wang, Z. Y., Chalkley, R. J., & Xu, S. L. (2022). 15N Metabolic Labeling Quantification Workflow in Arabidopsis Using Protein Prospector. Frontiers in Plant Science, 13, 830337. [Link]

• Palomba, A., et al. (2021). Comparative Evaluation of MaxQuant and Proteome Discoverer MS1-based Protein Quantification Tools. OmicsDI. [Link]

• Slotta, D. J., & Markey, S. P. (2011). Visualize: a free and open source multifunction tool for proteomics data analysis. Proteomics, 11(6), 1139–1142. [Link]

• Palomba, A., et al. (2021). Comparative Evaluation of MaxQuant and Proteome Discoverer MS1-Based Protein Quantification Tools. ResearchGate. [Link]

• Aziz, A. (2023). A Comprehensive Review of Computational Methods for Proteomics Analysis. Journal of Bioengineering and Medical Technology, 4(1). [Link]

• MetwareBio. (n.d.). Essential Tools for Proteomics Data Analysis: MaxQuant, Proteome Discoverer, etc.. Retrieved from [Link]

• Li, Y., & Li, H. (2024). A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics. ACS Measurement Science Au. [Link]

• Pérez-Riverol, Y., et al. (2022). Computational Approaches in Proteomics. In Computational Biology. [Link]

• Moritz Lab at the Institute for Systems Biology (ISB). (n.d.). Software. Retrieved from [Link]

• Griss, J. (2012). Exploiting proteomics data. Refubium. [Link]

• Lazear, M. (n.d.). census_proteomics. Docs.rs. Retrieved from [Link]

• Dai, S. (2025, April 23). MS Proteomics Data Preprocessing: Overview & Tools. BigOmics Analytics. [Link]

Sources

• 1. A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Using 15N-Metabolic Labeling for Quantitative Proteomic Analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 4. Quantitative Shotgun Proteomics Using a Uniform 15N-Labeled Standard to Monitor Proteome Dynamics in Time Course Experiments Reveals New Insights into the Heat Stress Response of Chlamydomonas reinhardtii - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ckisotopes.com [ckisotopes.com]
• 6. Essential Tools for Proteomics Data Analysis - MetwareBio [metwarebio.com]
• 7. MaxQuant Software: Comprehensive Guide for Mass Spectrometry Data Analysis - MetwareBio [metwarebio.com]
• 8. News in Proteomics Research: N15 labeling quantification in Proteome Discoverer 2.0 [proteomicsnews.blogspot.com]
• 9. Comparative Evaluation of MaxQuant and Proteome Discoverer MS1-Based Protein Quantification Tools - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A quantitative analysis software tool for mass spectrometry–based proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Census for proteome quantification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. biorxiv.org [biorxiv.org]
• 13. documentserver.uhasselt.be [documentserver.uhasselt.be]
• 14. 15N Metabolic Labeling Quantification Workflow in Arabidopsis Using Protein Prospector - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | 15N Metabolic Labeling Quantification Workflow in Arabidopsis Using Protein Prospector [frontiersin.org]

Benchmarking Protein Turnover Kinetics: L-Lysine-15N-1 vs. Established Standards

Executive Summary & Technical Positioning

Measuring protein turnover—the net result of synthesis (

) and degradation ( )—is critical for understanding proteostasis, particularly in drug development where static abundance measurements often mask the mechanism of action.

L-Lysine-15N-1 (Lysine labeled with a single

N atom, typically - N) represents a specific niche in the stable isotope labeling landscape. Unlike the "Gold Standard" SILAC (using Lys-8: C N ) or toxic Cycloheximide (CHX) chases, L-Lysine-15N-1 offers a cost-effective, non-toxic tracer with zero chromatographic isotope effect .

However, validation of this specific isotopologue requires rigorous adherence to Isotopic Envelope Deconvolution . Because the +1.0 Da mass shift overlaps with the natural

C isotope abundance of the peptide, standard "peak pair" quantification algorithms often fail. This guide validates the protocol, comparing it against industry standards.

Comparative Landscape: Choosing the Right Tracer

The following table benchmarks L-Lysine-15N-1 against the three most common alternatives.

Table 1: Comparative Performance Metrics

Feature	L-Lysine-15N-1	Heavy Lysine (Lys-8)	Deuterated Leucine (D -Leu)	Cycloheximide (CHX)
Method Principle	Metabolic Labeling (Pulse-Chase)	Metabolic Labeling (SILAC)	Metabolic Labeling	Translation Inhibition
Mass Shift	+1.0 Da (Mono-isotopic)	+8.0 Da	+3.0 Da	N/A (Decay only)
Chromatographic Shift	None (Perfect Co-elution)	None	Significant (D elutes earlier than H)	N/A
Quantification Logic	Envelope Deconvolution	Distinct Peak Pairs	Distinct Peak Pairs	Western Blot / Global MS
Toxicity	Negligible	Negligible	Negligible	High (Cell stress artifacts)
Cost	Low	High	Low	Very Low
Resolution Req.	Ultra-High (>60k)	Standard (>15k)	Standard	Low

Expert Insight: The Chromatographic Advantage

The strongest validation argument for

N over Deuterium (D) is the Chromatographic Isotope Effect . Deuterated peptides interact weaker with C18 hydrophobic stationary phases, causing them to elute earlier than their light counterparts. This shift complicates quantification and retention time alignment. N-labeled peptides are chromatographically indistinguishable from endogenous peptides, ensuring identical ionization efficiency and retention time—a critical requirement for accurate calculation.

Validation Experiments & Protocols

To validate L-Lysine-15N-1 turnover rates, you must demonstrate three things:

• Bio-orthogonality: The label does not alter cell growth.

• Deconvolution Accuracy: You can mathematically separate the label from natural

  C.

• Recycling Correction: You account for the re-incorporation of unlabeled amino acids from degraded proteins.

Experiment A: The Pulse-Chase Workflow

This protocol is designed to measure degradation rates (

) in adherent cell culture.

Materials:

• L-Lysine-15N-1 (99% enrichment).

• Lysine-deficient media (dialyzed FBS).

• High-Resolution Mass Spectrometer (Orbitrap or TOF).

Step-by-Step Protocol:

• Adaptation: Culture cells in standard light media (Lys-0) until 70% confluence.

• Pulse (Labeling): Switch to media containing L-Lysine-15N-1 for 18–24 hours (approx. 1 cell doubling).

  • Goal: Achieve >50% labeling of the proteome.

• Chase (The Measurement):

  • Wash cells 2x with PBS (37°C) to remove free labeled Lysine.

  • Add "Chase Media" containing excess unlabeled L-Lysine (Lys-0) (10x standard concentration) to flood the precursor pool and minimize recycling.

• Harvest: Lyse cells at

  hours.

• Digestion: Standard Trypsin/Lys-C digestion.

• LC-MS/MS: Data Dependent Acquisition (DDA). Crucial: Set MS1 resolution to >60,000 at 200 m/z to resolve the isotopic fine structure if possible, though standard deconvolution relies on distribution fitting.

Experiment B: Isotopic Envelope Deconvolution (The "Math" Part)

Since L-Lysine-15N-1 adds only +0.997 Da, the labeled peptide (

) appears at the same nominal mass as the first natural isotope ( ) of the unlabeled peptide.

Validation Logic: You must calculate the Relative Isotope Abundance (RIA) by fitting the observed isotopic distribution to a theoretical model.

However, because of the overlap, you cannot simply sum peak intensities. You must use a Least-Squares Distribution Fit :

• Generate the theoretical isotope distribution for the peptide sequence (e.g., C

  H N O ).

• Generate the theoretical distribution for the labeled peptide (shifting N

  to N N ).

• Solve for the linear combination of these two distributions that best matches the experimental MS1 spectrum.

Visualization of Workflows

The following diagrams illustrate the experimental logic and the critical recycling pathway that must be modeled.

Diagram 1: Pulse-Chase Experimental Logic

This flow demonstrates the transition from the "Pulse" phase (label incorporation) to the "Chase" phase (decay measurement).[1]

Caption: The Pulse-Chase workflow. The "Wash" and "Flooding Dose" steps are critical to stop the incorporation of 15N and ensure the decay curve reflects protein degradation, not precursor recycling.

Diagram 2: The Precursor Recycling Problem

A major source of error in turnover rates is the recycling of amino acids.[2] If labeled amino acids from degraded proteins re-enter the pool, the calculated half-life will be overestimated.[2]

Caption: The Amino Acid Recycling Loop. During the chase, 15N-Lysine from degraded proteins re-enters the intracellular pool. If not corrected (via flooding or math), this recycling makes proteins appear longer-lived than they are.

Data Analysis & Calculation

To derive the turnover rate constant (

), fit your time-course RIA data to a first-order exponential decay model.

The Equation:

The Recycling Correction (Essential for Publication): If you observe a "lag" or "tail" in your decay curve, you must use a Two-Compartment Model (as detailed by Pratt et al. [1]). The simplified correction factor is:

Where

is the recycling efficiency (typically 0.3–0.5 in cell culture without flooding). Validation Tip: Always compare your calculated half-lives against a known short-lived protein (e.g., c-Myc or p53) to verify the system's dynamic range.

References

• Pratt, J. M., et al. (2002). "Multiplexed proteome analysis with neutron-encoded stable isotope labeling in cells and mice." Nature Protocols. (Note: General SILAC/Turnover reference).

• Doherty, M. K., & Beynon, R. J. (2006). "Protein turnover on the scale of the proteome."[3][4] Mass Spectrometry Reviews.

• Hellerstein, M. K. (2004). "New stable isotope-mass spectrometric techniques for measuring fluxes through intact metabolic pathways in mammalian systems." Metabolic Engineering.

• Zhang, G., et al. (2011). "Mass spectrometric determination of protein turnover rates." Analytical Chemistry.

(Note: While specific "L-Lysine-15N-1" papers are rare compared to Lys-8, the methodologies cited above regarding precursor pool equilibration and isotopic deconvolution are the authoritative standards for validating any mono-isotopic label.)

Sources

• 1. Gaussian Process Modeling of Protein Turnover - PMC [pmc.ncbi.nlm.nih.gov]
• 2. books.rsc.org [books.rsc.org]
• 3. biorxiv.org [biorxiv.org]
• 4. phbuffers.org [phbuffers.org]

Safety & Regulatory Compliance

Authoritative Guide: Proper Disposal of L-Lysine-15N-1 (dihydrochloride)

Executive Summary: Operational Safety & Logistics

Hazard Classification: Non-Hazardous / Non-Radioactive RCRA Status: Not Listed (Non-regulated solid) Critical Distinction: L-Lysine-15N-1 contains Nitrogen-15, a stable isotope . It emits no radiation . Do not dispose of this material in radioactive waste streams unless it has been cross-contaminated with other radioactive substances (e.g., ^14C or ^3H).

This guide provides the standard operating procedure (SOP) for the disposal of L-Lysine-15N-1 (dihydrochloride), synthesizing regulatory compliance (EPA/RCRA) with best practices for high-value isotope handling.

Part 1: Safety Assessment & Technical Characterization[1]

Before initiating disposal, verify the material's physicochemical state. The "dihydrochloride" salt form increases water solubility, which dictates the liquid waste protocol.

Material Safety Data Sheet (SDS) Analysis

Parameter	Specification	Operational Implication
CAS Number	204451-50-3 (Labeled) / 657-27-2 (Unlabeled)	Use unlabeled CAS for generic regulatory lookups if labeled is missing.
Signal Word	None (GHS)	No special handling beyond standard lab hygiene.
Hazard Codes	None (H-Statements)	Material is generally safe; may cause mild irritation (dust).
Water Solubility	High (~600 g/L)	Suitable for aqueous waste streams; do not precipitate in organic solvents.
Stability	Stable	No risk of exothermic reaction or degradation in storage.

The "Stable Isotope" Distinction

A frequent error in laboratory logistics is misidentifying stable isotopes (^15N, ^13C, ^2H) as radioactive.

• Radioactive: Unstable nucleus, emits ionizing radiation (requires shielding/decay).

• Stable (L-Lysine-15N-1): Non-radioactive, chemically identical to natural lysine.

• Protocol: Remove or deface any "Radioactive" stickers if the container was reused. Label clearly as "Chemical Waste" to prevent rejection by waste handlers.

Part 2: Step-by-Step Disposal Protocols

Workflow Logic: Disposal Decision Tree

The following diagram illustrates the decision logic for segregating this specific compound.

Figure 1: Decision logic for segregating L-Lysine-15N-1 waste. Note that "Stable Isotope" status directs the workflow away from radioactive protocols.

Protocol A: Solid Waste (Powder/Crystals)

Applicability: Expired material, spilled powder, or contaminated weighing paper.

• Containment: Sweep up spilled material or collect bulk powder. Place in a compatible container (High-Density Polyethylene [HDPE] or glass).

• Labeling: Label the container as "Non-Hazardous Chemical Waste - L-Lysine-15N-1 HCl".

  • Note: While non-hazardous, labeling ensures waste contractors do not test it as an unknown.

• Disposal: Submit to your facility's chemical waste management team.

  • Alternative: In many jurisdictions (verify with local EHS), small amounts of non-hazardous amino acid salts can be double-bagged and placed in regular trash, but chemical waste collection is the preferred professional standard .

Protocol B: Aqueous Solutions (Buffers/Media)

Applicability: Leftover cell culture media or stock solutions containing L-Lysine-15N-1.

• pH Check: Ensure the solution pH is between 5 and 9. The dihydrochloride form is acidic; neutralize with dilute Sodium Hydroxide (NaOH) if the concentration is high (>1 M).

• Segregation:

  • If pure: Collect in a carboy labeled "Non-Hazardous Aqueous Waste."

  • If mixed (e.g., with Azide or heavy metals): Segregate according to the most hazardous component.

• Sewer Disposal (Conditional):

  • L-Lysine is biodegradable and non-toxic.

  • Rule: You may flush down the sanitary sewer ONLY IF explicitly permitted by your facility's wastewater permit and EHS officer. Flush with 20x excess water.

  • Prohibition: Never pour into a storm drain or septic system.

Protocol C: Empty Containers

• Triple Rinse: Rinse the empty bottle three times with water.

• Rinsate Disposal: Treat the first rinse as liquid waste (Protocol B).

• Defacing: Cross out the chemical name and any hazard symbols.

• Recycling: Place the clean, defaced bottle in glass/plastic recycling or regular trash.

Part 3: Regulatory Compliance & Environmental Impact

US EPA (RCRA) Classification

L-Lysine-15N-1 dihydrochloride is not a listed hazardous waste under the Resource Conservation and Recovery Act (RCRA).

• P-List/U-List: Not listed.

• Characteristic Waste: Does not exhibit Ignitability (D001), Corrosivity (D002), Reactivity (D003), or Toxicity (D004).

Water Hazard Class (WGK - Germany/EU)

• Class: WGK 1 (Slightly hazardous to water).[1]

• Implication: Prevent large quantities from entering groundwater.[1] This classification supports the recommendation to use waste collection services rather than drain disposal for bulk amounts.

Waste Segregation Matrix

Use this matrix to determine compatibility if consolidating waste.

Waste Stream	Compatibility with L-Lysine-15N-1	Action
Acids (Inorganic)	Compatible	Can be stored together (Lysine HCl is acidic).
Bases (Caustics)	Caution	Exothermic neutralization possible. Mix slowly.
Oxidizers	Incompatible	DO NOT MIX. Potential for reaction with amine groups.
Solvents (Organic)	Poor	Lysine will precipitate. Keep aqueous/organic separate.[2]

Part 4: Waste Minimization & Recovery

Given the high cost of Nitrogen-15 labeling, disposal should be the last resort.

• Resale/Donation: Unopened, unexpired bottles of stable isotopes are highly sought after. Contact "Chemical Surplus" vendors or internal university exchange programs before disposal.

• Recrystallization: For large quantities of contaminated solid, recrystallization from water/ethanol can recover pure material, though this is rarely cost-effective for amounts <5g.

References

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 69567, Lysine dihydrochloride. Retrieved from [Link]

• US Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

• Carl Roth. (2023). Safety Data Sheet: L-Lysine hydrochloride. Retrieved from [Link]

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. 6. Regulations Concerning Radioisotopes | Environmental Health and Safety | Oregon State University [ehs.oregonstate.edu]

Technical Guide: Operational Safety &amp; Handling of L-Lysine-15N-1 (Dihydrochloride)

Executive Context: The "Dual-Threat" Protocol

As researchers, we often categorize safety solely by toxicity. However, when handling stable isotope-labeled reagents like L-Lysine-15N-1 (dihydrochloride) , the risk profile is twofold. You are not just protecting yourself from the chemical; you are protecting the chemical from you.

While L-Lysine dihydrochloride is chemically benign (GHS Category: Non-Hazardous), it is an expensive, high-purity reagent often used in quantitative proteomics (e.g., SILAC). The primary operational risks are:

• Financial/Experimental Loss: The material is hygroscopic and electrostatic. Poor handling leads to "dust loss" and concentration errors.

• Data Corruption: In mass spectrometry, keratin contamination from human skin/hair is a catastrophic interference. Your PPE is the only barrier between your sample and background noise that renders 15N-labeling data unusable.

Risk Assessment & Hazard Identification

Chemical Hazards (User Safety)

• GHS Classification: Not a hazardous substance or mixture according to Regulation (EC) No. 1272/2008 or OSHA 29 CFR 1910.1200.

• Physical State: Crystalline powder.

• Potential Health Effects:

  • Inhalation:[1][2][3][4][5] May cause respiratory tract irritation (nuisance dust).

  • Eyes: Mechanical irritation from fine particles.

  • Skin: Non-corrosive, but prolonged contact may cause dryness.

Experimental Hazards (Data Integrity)

• Keratin Contamination: Human skin and hair shed keratin, which produces mass spectral peaks (m/z 1475, etc.) that mask 15N-labeled peptides.

• Hygroscopicity: L-Lysine salts absorb atmospheric moisture rapidly, altering the effective mass and ruining stoichiometric precision in media preparation.

Personal Protective Equipment (PPE) Matrix

This matrix is designed to satisfy both safety regulations and proteomic cleanliness standards.

PPE Component	Specification	Scientific Rationale (The "Why")
Gloves	Nitrile (Powder-Free)	CRITICAL. Latex proteins are a known contaminant in MS. Nitrile provides a chemical barrier and prevents keratin shedding from hands. Change immediately if touched by skin.[2]
Respiratory	N95 / P2 Mask	While not toxic, the powder is fine. A mask prevents inhalation (health) and prevents exhalation moisture from degrading the hygroscopic salt (integrity).
Eye Protection	Safety Glasses (Side Shields)	Standard impact protection. Goggles are unnecessary unless creating large-volume splashes.
Body	Lab Coat (Cuffed)	Must be buttoned to the neck. Elastic cuffs are preferred to prevent wrist-skin exposure (a major source of keratin dust).
Headgear	Bouffant Cap	Mandatory for Proteomics. Hair is the #1 source of keratin contamination. If you are preparing SILAC media, cover your hair.

Operational Workflow: Weighing & Solubilization

The following protocol minimizes static electricity and moisture exposure.

Pre-Operational Checks

• Environment: Humidity should be <50% if possible.

• Static Control: Use an anti-static gun or ionizing bar. Isotope-labeled amino acids are prone to static cling, leading to significant loss on spatulas and weigh boats.

• Tools: Clean all spatulas with 70% Ethanol/Methanol to remove residual proteins.

Step-by-Step Protocol

Step 1: Equilibration Allow the vial to reach room temperature before opening. Opening a cold vial causes immediate condensation, degrading the isotope salt.

Step 2: The "Clean Weighing" Technique

• Do not insert a spatula directly into the stock vial if possible.

• Gently tap the powder onto a weighing boat (creased parchment paper is superior to plastic boats for reducing static loss).

• Alert: If using a spatula, ensure it is stainless steel (autoclavable) and has been solvent-cleaned.

Step 3: Solubilization

• L-Lysine-15N-1 2HCl is highly soluble in water.

• Dissolve directly in the final buffer or media (e.g., lysine-deficient DMEM) to avoid transfer losses.

• Note on pH: As a dihydrochloride salt, it will acidify the solution. Check and adjust pH (usually to 7.2–7.4) using NaOH after dissolution but before final volume adjustment.

Decision Logic & Workflow Visualization

The following diagram outlines the critical decision points to ensure both safety and sample purity.

Figure 1: Operational logic flow emphasizing temperature equilibration and PPE compliance to prevent sample degradation.

Disposal & Environmental Compliance

Although L-Lysine is a nutrient, the dihydrochloride salt form and laboratory regulations dictate specific disposal paths.

• Aqueous Waste (Diluted):

  • Solutions containing trace amounts (<100 mM) can generally be disposed of via sanitary sewer with copious water flushing, provided local pH limits (usually pH 5–9) are met.

  • Action: Neutralize acidic solutions with Sodium Hydroxide (NaOH) before flushing.

• Solid Waste (Spills/Expired):

  • Do not sweep dry powder (creates dust).

  • Cover spill with a damp paper towel (water), wipe up, and place in a biohazard or general chemical waste bag.

  • Label as "Non-Hazardous Amino Acid Salt."

• Container Disposal:

  • Triple rinse the empty isotope vial with water.

  • Deface the label.[6]

  • Recycle glass or dispose of in sharps/glass bin depending on facility rules.

References

• National Center for Biotechnology Information (NCBI). (2026). PubChem Compound Summary for CID 69503, Lysine Hydrochloride. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.).[4] Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]

• Mellacheruvu, D., et al. (2013). The CRAPome: a contaminant repository for affinity purification-mass spectrometry data. Nature Methods. (Validates keratin contamination risks). Retrieved from [Link]

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. uprm.edu [uprm.edu]
• 3. L-Lysine HCl SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 4. fishersci.com [fishersci.com]
• 5. carlroth.com [carlroth.com]
• 6. canterbury.ac.nz [canterbury.ac.nz]